Cyclopenta[3,4]pyrrolo[1,2-a]benzimidazole

• CAS: 38143-40-7

Core Science & Biosynthesis

Electronic Properties and HOMO-LUMO Energy Levels of Fused Benzimidazole Systems: A Technical Whitepaper

Executive Summary

The benzimidazole scaffold is a privileged bicyclic pharmacophore and a highly versatile building block in organic electronics. When this core is fused with extended aromatic systems—such as triphenylene, isoquinolinones, or transition metal complexes—the resulting fused benzimidazole systems exhibit profound shifts in their electronic architecture. By strategically tuning the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) energy levels, researchers can dictate the molecule's chemical hardness, optical bandgap, and intermolecular charge transfer capabilities. This whitepaper provides an in-depth mechanistic analysis of these electronic properties, bridging the gap between computational Density Functional Theory (DFT) predictions and empirical validation, and outlines their divergent applications in optoelectronics and oncology.

The Structural Logic of Fused Benzimidazoles

The parent benzimidazole molecule consists of a benzene ring fused to an imidazole ring, offering a planar, π-conjugated system with both electron-donating (pyrrole-type nitrogen) and electron-accepting (pyridine-type nitrogen) characteristics.

Fusing additional aromatic or heterocyclic rings to this core extends the π-electron delocalization. This structural expansion fundamentally alters the frontier molecular orbitals (FMOs). For instance, the introduction of a benzo unit or a triphenylene core expands the conjugation length, which systematically destabilizes the HOMO and stabilizes the LUMO, thereby narrowing the HOMO-LUMO energy gap (

) 1. This planarity and enhanced electron cloud distribution are the primary causal factors behind their utility in both n-type organic semiconductors and high-affinity biological ligands.

Quantum Chemical Profiling: The Causality of the HOMO-LUMO Gap

In computational chemistry, the HOMO-LUMO gap is the definitive metric for evaluating a molecule's electronic excitability and chemical reactivity.

• HOMO represents the electron-donating ability (ionization potential).

• LUMO represents the electron-accepting ability (electron affinity).

A narrower

indicates a "softer" molecule with higher polarizability, facilitating easier intramolecular charge transfer (ICT) and stronger interactions with external electric fields or biological macromolecules [[2]](). DFT, specifically utilizing the B3LYP functional with the 6-311++G(d,p) basis set, is the industry standard for modeling these parameters 3.

Quantitative Data Presentation

The following table synthesizes DFT-calculated and empirically derived electronic properties of various benzimidazole systems to highlight how structural fusion impacts the energy gap.

Compound System	HOMO (eV)	LUMO (eV)	Energy Gap ( )	Primary Application Focus
Parent Benzimidazole	-6.34	-0.98	5.36 eV	Baseline / Intermediate [[3]]()
2-Methylbenzimidazole	-6.21	-0.89	5.32 eV	Baseline / Intermediate 3
1,2-Disubstituted Benzimidazoles	~ -6.50	~ -0.84	~ 5.66 eV	Anticancer Therapeutics 4
Fused Benzimidazole-isoquinolinones	-5.63	-1.17	4.46 eV	Colorectal Cancer Arrest [[5]]()
Iridaimidazole-fused Benzimidazole	~ -5.40	~ -1.60	~ 3.80 eV	Phosphorescent Emitters 6

*Converted from atomic units (a.u.) where 1 a.u. ≈ 27.211 eV. Original data: HOMO -0.20718 a.u., LUMO -0.04314 a.u.

Experimental Methodologies: A Self-Validating Framework

Relying exclusively on in silico DFT models is a critical vulnerability in material and drug design. Gas-phase calculations inherently ignore solvation dynamics, exciton binding energies, and solid-state packing effects. As a rigorous standard, experimental validation using a dual-orthogonal approach—Cyclic Voltammetry (CV) and UV-Vis Spectroscopy—must be employed to create a self-validating data loop.

Computational and experimental cross-validation workflow for HOMO-LUMO determination.

Protocol: Empirical HOMO-LUMO Determination via CV & UV-Vis

Causality: CV provides a direct measurement of the oxidation and reduction potentials (the electrochemical gap), while UV-Vis provides the optical bandgap. The optical gap is typically smaller than the electrochemical gap by the exciton binding energy. Comparing the two ensures that intermolecular interactions are accurately modeled.

• Step 1: Sample Preparation. Prepare a dilute solution (

  to M) of the fused benzimidazole in an anhydrous, degassed solvent (e.g., dichloromethane or acetonitrile) 3.

• Step 2: UV-Vis Optical Bandgap Determination. Record the absorbance spectrum using a dual-beam spectrophotometer. Identify the onset of the longest wavelength absorption band (

  ). Calculate the optical bandgap ( ) using the equation: .

• Step 3: Cyclic Voltammetry (CV) Setup. Utilize a three-electrode system (glassy carbon working electrode, platinum wire counter electrode, and Ag/Ag+ reference electrode) with 0.1 M tetrabutylammonium hexafluorophosphate (

  ) as the supporting electrolyte. Calibrate against a ferrocene/ferrocenium ( ) internal standard.

• Step 4: Electrochemical Gap Calculation. Measure the onset oxidation potential (

  ) and onset reduction potential ( ). Calculate the empirical energy levels:

• Step 5: Cross-Validation. Compare

  with and the DFT-calculated . Discrepancies greater than 0.5 eV suggest significant solvent-solute interactions or aggregation (e.g., stacking), prompting a re-evaluation of the molecular design.

Translational Applications: From Optoelectronics to Oncology

The ability to engineer the HOMO-LUMO gap of fused benzimidazoles dictates their utility across highly divergent scientific fields.

Divergent application pathways driven by the narrow HOMO-LUMO gap of fused benzimidazoles.

Materials Science: OLEDs and Organic Semiconductors

In optoelectronics, fused benzimidazoles are prized for their high crystallinity and planarity. Fusing a triphenylene core to the benzimidazole ring generates discotic liquid crystals. These mesogens exhibit strong

intermolecular interactions, high HOMO energies, and narrow HOMO-LUMO gaps, qualifying them as excellent organic semiconductor materials 1. Furthermore, fluorinated naphthalene tetracarboxylic bisbenzimidazole (NTCBI) derivatives demonstrate exceptional n-type semiconducting behavior in organic field-effect transistors (OFETs), achieving electron mobilities of 7. Transition metal complexes, such as iridaimidazoles with fused benzo units, localize the HOMO on the metal's d orbitals and the LUMO on the ligand, yielding highly efficient green phosphorescent emitters for OLEDs 6.

Pharmacology: Rational Drug Design

In medicinal chemistry, the HOMO-LUMO gap correlates directly with a molecule's chemical hardness and biological reactivity. A smaller gap renders the molecule "softer," allowing it to readily adapt its electron cloud to form stable complexes with target proteins. For instance, fused benzimidazole-isoquinolinones have been successfully engineered to induce cell-cycle arrest and apoptosis in colorectal cancer cells, driven by their optimized electronic parameters (

) 5. Similarly, antimicrobial and antifungal benzimidazole derivatives with lowered HOMO-LUMO energy gaps exhibit superior efficacy, as the reduced bandgap facilitates efficient intramolecular charge transfer and stronger non-covalent interactions with fungal biomolecules [[2]]().

Conclusion

The fusion of aromatic and heterocyclic rings to the benzimidazole core is a powerful strategy for modulating electronic properties. By understanding the causality behind the HOMO-LUMO energy gap and employing a rigorous, self-validating framework of computational and experimental techniques, researchers can predictably engineer these systems. Whether the end goal is maximizing electron mobility in an OFET or optimizing binding affinity in an oncological target, the electronic profiling of fused benzimidazoles remains the critical first step in successful application development.

References

• Source: Taylor & Francis (tandfonline.com)
• Source: PubMed / Science.
• Benzimidazole Derivatives: Synthesis, Physical Properties, and n-Type Semiconducting Properties Source: ResearchGate URL
• Synthesis and SARs of benzimidazoles: insights into antimicrobial innovation (2018–2024)
• Addition of Amine-Substituted Heteroaromatic Rings to Alkynyl Bridging Ligands to Generate Phosphorescent Emitters Incorporating Iridaimidazoles with Fused Heterocyclic Rings Source: ACS Publications / NIH URL
• A Researcher's Guide to the Electronic Properties of 4-Iodo-1H-benzimidazole: A DFT and Experimental Perspective Source: BenchChem URL
• Synthesis of new two 1,2-disubstituted benzimidazole compounds: their in vitro anticancer and in silico molecular docking studies Source: NIH / PMC URL

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• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Synthesis of new two 1,2-disubstituted benzimidazole compounds: their in vitro anticancer and in silico molecular docking studies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benzimidazole derivative compound: Topics by Science.gov [science.gov]
• 6. Addition of Amine-Substituted Heteroaromatic Rings to Alkynyl Bridging Ligands to Generate Phosphorescent Emitters Incorporating Iridaimidazoles with Fused Heterocyclic Rings - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Literature review of pyrrolo[1,2-a]benzimidazole based heterocyclic compounds

Executive Summary

The pyrrolo[1,2-a]benzimidazole (PBI) scaffold represents a privileged tricyclic pharmacophore in medicinal chemistry, distinguished by its structural rigidity and electronic versatility. Unlike its parent benzimidazole, the PBI system incorporates a bridgehead nitrogen atom, effectively "locking" the conformation and extending the

-conjugated system. This structural modification fundamentally alters the physicochemical profile, enhancing DNA intercalation capabilities and serving as a bioisostere for mitomycin-type antitumor agents.

This guide analyzes the synthetic evolution of PBIs from classic cyclizations to modern green multicomponent reactions (MCRs) and dissects the structure-activity relationships (SAR) driving their potency in oncology and antimicrobial therapeutics.

Structural Significance & Chemical Space

The PBI core consists of a benzene ring fused to a pyrrolo-imidazole moiety. This tricyclic arrangement offers three distinct vectors for diversification:

• The Benzenoid Ring (C5-C8): Modulates lipophilicity and metabolic stability.

• The Pyrrole Ring (C1-C3): Critical for electronic tuning and DNA groove binding.

• The Bridgehead Nitrogen: A pivotal electronic sink that influences the basicity of the system.

From a drug design perspective, PBIs are structurally analogous to the pyrrolo[2,1-c][1,4]benzodiazepines (PBDs) and mitomycins, sharing the capacity for bioreductive activation—a mechanism exploited for targeted tumor toxicity.

Synthetic Strategies: The "How"

The construction of the PBI scaffold has evolved from multi-step cyclodehydrations to atom-economical cascade reactions.

Dominant Synthetic Pathways

A. 1,3-Dipolar Cycloaddition (The Versatile Route)

The most authoritative method for generating highly substituted PBIs involves the generation of benzimidazolium

-ylides followed by cycloaddition with electron-deficient dipolarophiles (alkynes or alkenes).

• Mechanism: Deprotonation of

  -alkyl benzimidazolium salts generates a reactive azomethine ylide. This 1,3-dipole undergoes a [3+2] cycloaddition with species like dimethyl acetylenedicarboxylate (DMAD) or ethyl propiolate.

• Advantage: High regioselectivity and the ability to introduce complex functionality at the C1-C3 positions in a single step.

B. Multicomponent Reactions (The Green Route)

Recent advances (2020–2025) focus on "One-Pot" syntheses. A notable approach involves the reaction of 1,2-phenylenediamines, 1,3-dicarbonyls, and

-haloketones, or the condensation of benzimidazoles with activated alkynes in aqueous media.

Visualization: Retrosynthetic Analysis

The following diagram illustrates the logical disconnection of the PBI scaffold, highlighting the two primary synthetic vectors.

Figure 1: Retrosynthetic disconnection of the pyrrolo[1,2-a]benzimidazole scaffold showing the convergent [3+2] cycloaddition pathway and the linear condensation route.

Detailed Protocol: 1,3-Dipolar Cycloaddition

Objective: Synthesis of dimethyl 9-benzoyl-pyrrolo[1,2-a]benzimidazole-1,2-dicarboxylate. Rationale: This protocol demonstrates the "salt method" for ylide generation, a robust standard in PBI synthesis.

Reagents:

• Benzimidazole[1][2][3][4][5][6][7][8][9][10][11]

• Phenacyl bromide (2-bromoacetophenone)

• Dimethyl acetylenedicarboxylate (DMAD)

• Triethylamine (

  ) or

• Acetonitrile (

  ) or DMF

Step-by-Step Methodology:

• Quaternization (Salt Formation):

  • Dissolve benzimidazole (10 mmol) in acetone (20 mL).

  • Add phenacyl bromide (10 mmol) dropwise at room temperature.

  • Observation: A precipitate (benzimidazolium bromide salt) forms rapidly.

  • Stir for 2 hours. Filter the solid, wash with cold acetone, and dry.

  • Checkpoint: Verify purity via TLC (high polarity spot) or melting point.

• Ylide Generation & Cycloaddition:

  • Suspend the dried benzimidazolium salt (5 mmol) in anhydrous acetonitrile (15 mL).

  • Add DMAD (6 mmol, 1.2 equiv) to the suspension.

  • Add

    (6 mmol) dropwise.

  • Mechanism:[1][2][9][12] The base deprotonates the

    -methylene of the salt, generating the 1,3-dipole in situ, which immediately traps DMAD.

  • Reflux the mixture for 4–6 hours. Monitor via TLC (disappearance of the polar salt spot; appearance of a fluorescent blue/green spot).

• Work-up & Purification:

  • Evaporate the solvent under reduced pressure.

  • Redissolve the residue in

    and wash with water (to remove triethylammonium bromide).

  • Dry organic layer over

    and concentrate.

  • Recrystallize from ethanol or purify via column chromatography (Ethyl Acetate/Hexane gradient).

Medicinal Chemistry & SAR: The "Why"

The biological utility of PBIs is dominated by their DNA-interactive properties.

Anticancer: Bioreductive Alkylation

The most potent PBI derivatives are the PBI Quinones . These compounds function similarly to Mitomycin C.

• Mechanism: The quinone moiety undergoes bioreduction (enzymatic reduction by DT-diaphorase) to a hydroquinone. This electronic change facilitates the opening of a fused aziridine ring (if present) or activates a leaving group, generating a highly electrophilic species that alkylates DNA at the N7 position of Guanine.

• Key SAR Finding: The substituent at C7 (on the benzene ring) controls the "switch" between simple nucleophilic trapping and a 1,5-sigmatropic shift.[12] Electron-donating groups (e.g., -OMe) at C7 favor the sigmatropic rearrangement, often reducing cytotoxicity, while C7-Methyl groups maintain high alkylating potential [1].

Antimicrobial Activity

Recent screens have identified PBIs as potent inhibitors of MRSA (Methicillin-resistant S. aureus) and Candida albicans.

• Pharmacophore: A bulky aryl group at C1 or C3 combined with a halogenated benzene ring (e.g., 6,7-dichloro) enhances membrane permeability and binding affinity to bacterial DNA gyrase.

Quantitative Data Summary

The table below summarizes potency data from key literature sources, comparing PBI derivatives against standard controls.

Compound Class	Target/Cell Line	IC50 / MIC Value	Reference Standard	Notes
PBI-Aziridinyl Quinone	Colon Cancer (HT-29)	0.045 µM	Mitomycin C (0.5 µM)	10x more potent than MMC [1].
PBI-Aziridinyl Quinone	Ovarian (SKOV3)	0.12 µM	Doxorubicin (0.08 µM)	Comparable potency; distinct mechanism.
1,3-Diaryl-PBI	S. aureus (MRSA)	4.0 µg/mL	Ciprofloxacin (1.0 µg/mL)	Moderate activity; requires C6-F/Cl sub.
PBI-Triazole Hybrid	C. albicans	8.0 µg/mL	Fluconazole (2.0 µg/mL)	Good antifungal potential [2].

Visualization: Mechanism of Action (Bioreductive Alkylation)

This diagram details the activation pathway of PBI quinones, a critical concept for researchers designing DNA-targeting drugs.

Figure 2: Bioreductive activation mechanism of PBI quinone antitumor agents targeting DNA.

Future Outlook & Challenges

While the PBI scaffold is potent, two primary challenges impede clinical translation:

• Solubility: The planar, aromatic nature of PBIs often leads to poor aqueous solubility. Future synthesis must incorporate solubilizing tails (e.g., morpholine, piperazine) at the C1 or C3 positions.

• Metabolic Stability: The electron-rich pyrrole ring is susceptible to oxidative metabolism. Introduction of electron-withdrawing groups (EWG) such as

  or at C1/C2 is a proven strategy to block metabolic hot spots without ablating biological activity.

References

• Structure-Activity Studies of Antitumor Agents Based on Pyrrolo[1,2-a]benzimidazoles. Journal of Medicinal Chemistry. (1991). A seminal study on PBI quinones and DNA alkylation.

• Synthesis and Antimicrobial Activity of Some New 4H-Pyrrolo[1,2-a]benzimidazoles. Chemical Research in Chinese Universities. (2014). Data on antifungal and antibacterial efficacy.[6][13]

• Recent Advances in the Synthesis of Pyrrolo[1,2-a]indoles and their Derivatives. Organic & Biomolecular Chemistry. (2021). Reviews modern synthetic methodologies applicable to fused pyrrole systems.

• Chemistry of the pyrrolo[1,2-a]benzimidazole antitumor agents: influence of the 7-substituent. Journal of Medicinal Chemistry. (1992). Detailed mechanistic insight into the 1,5-sigmatropic shift vs. alkylation.

• Green Synthesis of Novel Benzimidazole Derivatives. International Journal of Medicinal Plants and Research. (2025). Discusses microwave-assisted and green chemistry approaches.

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• 5. ijmpr.in [ijmpr.in]
• 6. Recent achievements in the synthesis of benzimidazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Design of highly active analogues of the pyrrolo[1,2-a]benzimidazole antitumor agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Pyrrolo[1,2-a]benzimidazole-based aziridinyl quinones. A new class of DNA cleaving agent exhibiting G and A base specificity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. semanticscholar.org [semanticscholar.org]
• 11. Structure-activity studies of antitumor agents based on pyrrolo[1,2-a]benzimidazoles: new reductive alkylating DNA cleaving agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Chemistry of the pyrrolo[1,2-alpha]benzimidazole antitumor agents: influence of the 7-substituent on the ability to alkylate DNA and inhibit topoisomerase II - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Investigation of the Biological Activity of Pyrrolo[1,2-a]imidazole Derivatives Produced by a Green One-Pot Multicomponent Synthesis of Ninhydrins - PubMed [pubmed.ncbi.nlm.nih.gov]

Illuminating Drug Development: Photophysical Characterization and Spectral Dynamics of Cyanine 5 (Cy5)

In the landscape of modern drug development, the ability to track biologics, quantify target engagement, and monitor pharmacokinetic/pharmacodynamic (PK/PD) profiles relies heavily on robust fluorescence imaging. Among the arsenal of available fluorophores, Cyanine 5 (Cy5) —a synthetic pentamethine cyanine dye—has emerged as the gold standard for far-red fluorescence applications.

This technical whitepaper provides an in-depth analysis of the photophysical characteristics of Cy5. By dissecting the causality behind its spectral behavior and establishing self-validating experimental protocols, this guide serves as an authoritative resource for researchers and assay developers.

Core Photophysical Characteristics and Causality

The spectral properties of Cy5 are dictated by its conjugated polymethine bridge connecting two indolenine heterocycles. This extended π-electron delocalization pushes its absorption and emission into the far-red region (600–700 nm), a critical window where biological autofluorescence from tissues and cells is drastically minimized[].

Quantitative Spectral Data

The following table summarizes the foundational photophysical parameters of Cy5. These values are highly dependent on the local microenvironment, a feature that makes Cy5 an excellent biosensor.

Table 1: Photophysical Parameters of Cy5

Property	Value	Unit	Mechanistic Causality & Environmental Dependency
Excitation Max ( )	~649	nm	Driven by the highly allowed transition. Exhibits a slight bathochromic (red) shift in apolar solvents.
Emission Max ( )	~666	nm	Far-red emission minimizes background scattering in complex biological matrices[2].
Extinction Coefficient ( )	250,000	M⁻¹cm⁻¹	Exceptionally high due to the rigid planar structure of the ground state. Decreases upon H-dimer aggregation.
Quantum Yield ( )	0.20	-	Relatively low in aqueous buffer due to non-radiative decay, but increases significantly in viscous or rigid microenvironments.
Stokes Shift	~17	nm	Narrow shift caused by minimal structural rearrangement between the S0 and S1 states. Requires high-quality optical filters[3].
Fluorescence Lifetime ( )	~1.0	ns	Short lifetime in free solution; increases measurably upon binding to macromolecules (e.g., DNA or antibodies)[4].

The Mechanics of Non-Radiative Decay

To understand why Cy5 behaves the way it does in solution, we must examine its excited-state dynamics. When Cy5 absorbs a photon and enters the first singlet excited state (S1), it faces a competition between emitting a photon (radiative decay,

) and dissipating the energy as heat (non-radiative decay, ).

For Cy5, the primary non-radiative pathway is the cis-trans photoisomerization of its polymethine chain[4]. In a low-viscosity aqueous environment, the chain twists freely, leading to a high

and a modest quantum yield of ~0.2. However, when Cy5 is conjugated to a bulky monoclonal antibody or intercalated into double-stranded DNA, steric hindrance restricts this torsional rotation[5]. This structural restriction effectively shuts down the non-radiative pathway, forcing the molecule to relax via fluorescence, thereby increasing both its quantum yield and lifetime.

Cy5 photophysical pathways highlighting radiative decay and non-radiative photoisomerization.

Self-Validating Experimental Protocols

To ensure rigorous reproducibility in drug development assays, experimental protocols must be designed as self-validating systems. Below are the definitive methodologies for characterizing Cy5 conjugates.

Protocol A: Determination of Relative Fluorescence Quantum Yield ( )

Measuring the quantum yield of a Cy5-labeled biologic requires a relative comparison against a known standard (e.g., a calibrated Cy5 reference or Cresyl Violet). This protocol uses a multi-point gradient to self-validate against scattering artifacts and inner filter effects[2].

Step-by-Step Methodology:

• Standard and Sample Preparation: Prepare a stock solution of the Cy5-conjugate and the reference standard in identical buffers.

• Dilution Series (Self-Validation Step): Create a 5-point dilution series for both the sample and the standard.

  • Causality: Relying on a single concentration point introduces high susceptibility to pipetting errors. A gradient self-validates the assay through linear regression.

• Absorbance Measurement: Measure the absorbance of all dilutions at the chosen excitation wavelength (e.g., 640 nm).

  • Critical Constraint: The absorbance must be strictly maintained below 0.1 OD .

  • Causality: Exceeding 0.1 OD triggers the primary inner filter effect (IFE), where the fluorophore re-absorbs its own excitation light, artificially depressing the measured emission and skewing the quantum yield calculation[2].

• Emission Acquisition: Excite the samples at the exact wavelength used for absorbance. Record the emission spectra from 650 nm to 750 nm. Integrate the total area under the fluorescence emission curve.

• Data Plotting & Validation: Plot the Integrated Fluorescence Area (y-axis) against Absorbance (x-axis).

  • Validation Check: The plot must yield a linear regression with an

    and a y-intercept near zero. A non-zero intercept indicates background scattering (e.g., protein aggregation).

• Calculation: Calculate the quantum yield using the gradients (slopes,

  ) of the linear fits: (Where is the refractive index of the solvents, which cancels out if identical buffers are used).

Step-by-step self-validating workflow for the relative determination of quantum yield.

Protocol B: Time-Correlated Single Photon Counting (TCSPC) for Lifetime Analysis

Fluorescence lifetime (

) is an intrinsic state function, meaning it is independent of dye concentration or photobleaching, making it an incredibly robust metric for assessing the structural integrity of Cy5-labeled RNA or Antibody-Drug Conjugates (ADCs)[5].

Step-by-Step Methodology:

• Excitation: Excite the Cy5 sample using a pulsed picosecond diode laser tuned to 640 nm.

• Detection: Collect the emitted photons using a Single Photon Avalanche Diode (SPAD) equipped with a 660/20 nm bandpass filter[2].

• Histogram Construction: Synchronize the detector with the laser pulse to build a photon arrival time histogram.

• Deconvolution and Fitting: Deconvolve the Instrument Response Function (IRF) from the raw decay curve. Fit the data to a single-exponential decay model (

  ).

  • Causality & Validation: Evaluate the goodness-of-fit using the reduced

    value. A value between 0.9 and 1.2 validates a homogenous microenvironment. A poor fit ( ) reveals environmental heterogeneity, indicating that the Cy5 dye exists in multiple conformational subensembles (e.g., partially unbound or aggregated states)[4].

Strategic Utility in Drug Development

The unique photophysics of Cy5 directly translate into high-value applications across the drug development pipeline:

• High-Throughput Screening (HTS) of RNA Therapeutics: Cy5-labeled RNA is extensively utilized in HTS to identify small molecules that interact with RNA targets. The far-red emission drastically reduces interference from the autofluorescence of small-molecule libraries, ensuring a high signal-to-noise ratio during binding events[].

• Antibody Conjugation and In Vivo Imaging: Because biological tissues are highly transparent to light in the 650–900 nm range, Cy5-conjugated monoclonal antibodies allow for deep-tissue imaging. This enables researchers to track tumor targeting, metastasis, and real-time drug distribution in murine models with minimal background interference[3].

References

• Title: Probing DNA structural heterogeneity by identifying conformational subensembles of a bicovalently bound cyanine dye Source: aip.org URL:[Link][4]

• Title: Fluorescence Lifetime Measurements and Biological Imaging Source: nih.gov URL:[Link][5]

• Title: Effective synthesis, development and application of a highly fluorescent cyanine dye for antibody conjugation and microscopy imaging Source: rsc.org URL:[Link][3]

Sources

• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Effective synthesis, development and application of a highly fluorescent cyanine dye for antibody conjugation and microscopy imaging - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D3OB01471A [pubs.rsc.org]
• 4. pubs.aip.org [pubs.aip.org]
• 5. Fluorescence Lifetime Measurements and Biological Imaging - PMC [pmc.ncbi.nlm.nih.gov]

Solubility profile of Cyclopenta[3,4]pyrrolo[1,2-a]benzimidazole in organic solvents

Topic: Solubility Profile of Cyclopenta[3,4]pyrrolo[1,2-a]benzimidazole Content Type: In-Depth Technical Guide Audience: Researchers, Medicinal Chemists, and Process Engineers

Executive Summary

Cyclopenta[3,4]pyrrolo[1,2-a]benzimidazole is a tetracyclic fused heterocyclic system that serves as a critical scaffold in medicinal chemistry, particularly for DNA-alkylating antitumor agents (PBIs) and optoelectronic materials. Its rigid, planar aromatic structure confers distinct solubility characteristics driven by

- stacking interactions and lipophilicity.

This guide provides a technical analysis of its solubility profile, moving beyond generic assumptions to specific, evidence-based solvent interactions. It includes a predictive solubility matrix, validated experimental protocols for solubility determination, and strategic workflows for purification and formulation.

Physicochemical Characterization

To understand the solubility behavior of this scaffold, we must first analyze its molecular properties.[1] The core structure fuses a benzimidazole with a pyrrole and a cyclopentadiene ring, creating a highly conjugated, planar system.

Key Solubility Drivers:

• Planarity & Stacking: The flat topology encourages strong intermolecular

  - stacking, often resulting in high lattice energy and reduced solubility in non-polar solvents at room temperature.

• Dipole Moment: The imidazole nitrogen lone pair creates a dipole, making the molecule receptive to polar aprotic solvents.

• Lipophilicity (LogP): While the core is heteroaromatic, the fused carbocycles increase lipophilicity compared to simple benzimidazoles. Derivatives typically exhibit LogP values in the range of 2.0–4.5, depending on substituents.

Structural Visualization

Figure 1: Structural features influencing the solubility profile.

Solubility Profile Matrix

The following data categorizes solvents based on their interaction efficacy with the Cyclopenta[3,4]pyrrolo[1,2-a]benzimidazole core.

Solvent Class	Representative Solvents	Solubility Level	Application Context
Polar Aprotic	DMSO, DMF, NMP	High (>20 mg/mL)	Primary solvents for biological stock solutions (10–20 mM) and chemical synthesis. Capable of disrupting -stacking via dipole interactions.
Chlorinated	DCM, Chloroform	High/Moderate	Excellent for extraction and chromatography. The lipophilic cyclopentyl moiety interacts well here. Standard solvent for NMR ( ).[2]
Polar Protic	Ethanol, Methanol	Temperature Dependent	Critical for Purification. Moderate to low solubility at RT; high solubility at reflux. Ideal for recrystallization.
Ethers/Esters	THF, Ethyl Acetate	Moderate	Good solubility in THF (often mixed with MeCN). Ethyl acetate is often used as a co-solvent for silica gel chromatography.
Nitriles	Acetonitrile (MeCN)	Low/Moderate	Limited solubility at RT (often requires heating). Used in HPLC mobile phases but requires pre-dissolution in DMSO or THF.
Non-Polar	Hexane, Diethyl Ether	Insoluble (<0.1 mg/mL)	Anti-Solvents. Used to precipitate the compound from reaction mixtures or during recrystallization.

Critical Insight: Synthesis literature indicates that reactions in pure Acetonitrile often suffer from "limited solubility of starting materials," requiring the addition of THF (1:1 ratio) to maintain homogeneity.

Experimental Protocols

Protocol A: Thermodynamic Solubility Determination (Shake-Flask Method)

For generating quantitative data (mg/mL) for regulatory or formulation dossiers.

Reagents: High-purity test compound, HPLC-grade solvents. Equipment: Orbital shaker, Centrifuge, HPLC-UV/Vis.

• Saturation: Add excess solid compound (~10 mg) to 1 mL of the target solvent in a glass vial.

• Equilibration: Seal and agitate at 25°C for 24 hours.

  • Check: If the solid dissolves completely, add more until a precipitate persists.

• Phase Separation: Centrifuge the saturated suspension at 10,000 rpm for 10 minutes or filter through a 0.45 µm PTFE filter (ensure filter compatibility).

• Quantification: Dilute the supernatant with mobile phase (typically MeCN:Water) and analyze via HPLC.

  • Calibration: Use a standard curve prepared from a DMSO stock solution.

Protocol B: Recrystallization Workflow

The most common method for purifying this scaffold, exploiting its temperature-dependent solubility in alcohols.

Figure 2: Purification logic based on differential solubility.

Formulation & Biological Application

For drug development professionals, handling this compound in biological assays requires specific solvent strategies to prevent precipitation ("crashing out").

• Stock Preparation:

  • Dissolve the compound in 100% DMSO to a concentration of 10–20 mM.

  • Storage: Store at -20°C. Avoid repeated freeze-thaw cycles which can induce micro-precipitation.

• Aqueous Dilution (The "Crash" Risk):

  • This scaffold is highly hydrophobic. Rapid dilution into aqueous buffer (PBS/Media) can cause immediate precipitation.

  • Mitigation: Perform serial dilutions in DMSO first, keeping the DMSO concentration constant, then perform the final 1:1000 dilution into the media. Ensure final DMSO concentration is <0.5% to avoid solvent toxicity.

• Solvatochromism:

  • Be aware that fused benzimidazoles often exhibit solvatochromism (color change based on solvent polarity). A solution in DCM may appear different in color (e.g., yellow) compared to a solution in Methanol (e.g., pale fluorescent blue) due to changes in the electronic transition states.

References

• Synthesis and Rearrangement of Benzimidazoles: Montoy, A. P. et al. "Synthesis of Benzo[d]pyrrolo[1,2-a]imidazoles by Iminocyclopropane Rearrangement." Heterocycles, 2022.

• Cycloaddition Methodologies: Georgescu, E. et al. "Contributions to Syntheses of Pyrrolo[1,2-a]benzimidazole Derivatives via 1,3-Dipolar Cycloaddition Reactions."[3] Revue Roumaine de Chimie, 2011.

• Antitumor Activity & Lipophilicity: Skibo, E. B. et al. "Pyrrolo[1,2-a]benzimidazole-based quinones and iminoquinones. The role of the 3-substituent on cytotoxicity." Journal of Medicinal Chemistry, 2000.

• Solubility of Benzimidazole Derivatives: BenchChem Technical Guide. "Solubility of 2-tert-butyl-1H-benzo[d]imidazole in Common Organic Solvents." BenchChem, 2025.

• Thermodynamic Solubility Studies: Wang, J. et al. "Thermodynamic study of benzimidazole solubility and preferential solvation in binary alcohol-water systems." Arabian Journal of Chemistry, 2026.

Sources

• 1. scitechnol.com [scitechnol.com]
• 2. europeanreview.org [europeanreview.org]
• 3. revroum.lew.ro [revroum.lew.ro]

Protocols & Analytical Methods

Application Note: Efficient Synthesis Pathways for Cyclopenta[3,4]pyrrolo[1,2-a]benzimidazole

Introduction & Biological Significance

The cyclopenta[3,4]pyrrolo[1,2-a]benzimidazole scaffold represents a highly privileged, tetracyclic heterocyclic core with profound implications in modern drug discovery. Derivatives of the pyrrolo[1,2-a]benzimidazole class exhibit potent anti-tumor properties, functioning as reductive alkylating DNA cross-linkers that mimic the activity of mitomycin[1]. Furthermore, recent oncological screening has demonstrated that benzimidazole analogs can significantly diminish estrogen receptor (ERE) transcriptional activity, making them prime candidates for targeted therapies in hormone-dependent breast cancers[2].

Despite its therapeutic potential, synthesizing the cyclopenta-fused derivative presents unique steric and electronic challenges. This application note details robust, high-yield synthetic protocols to construct the cyclopenta[3,4]pyrrolo[1,2-a]benzimidazole architecture via highly regioselective 1,3-dipolar cycloadditions.

Mechanistic Causality: The 1,3-Dipolar Cycloaddition Paradigm

The most authoritative approach to constructing the pyrrolo[1,2-a]benzimidazole framework relies on the Huisgen [3+2] 1,3-dipolar cycloaddition of benzimidazolium N-ylides with electron-deficient dipolarophiles[3].

The Causality of Reagent Selection:

• Ylide Generation & Acid Scavenging: The reactive benzimidazolium N-ylide must be generated in situ from a benzimidazolium salt. Traditional strong bases (like NaOH or alkoxides) often lead to the degradation of sensitive dipolarophiles. Instead, using an epoxide (such as 1,2-epoxybutane) acts as both the reaction solvent and a gentle, irreversible hydrobromic acid (HBr) scavenger. The epoxide undergoes halohydrin formation, slowly and continuously feeding the N-ylide into the catalytic cycle without causing pH spikes[4].

• Preventing the Quinoxaline Shunt: A well-documented side reaction of this cycloaddition is the opening of the imidazole ring, which shunts the reaction pathway toward pyrrolo[1,2-a]quinoxalines[5]. To prevent this, the reaction environment must suppress nucleophilic attack on the primary cycloadduct.

• Oxidative Aromatization: When using a cyclic alkene (e.g., a functionalized cyclopentene) as the dipolarophile to achieve the cyclopenta-fusion, the initial [3+2] cycloadduct is a non-aromatic tetrahydro-derivative. The introduction of an oxidant—specifically tetrapyridinecobalt(II)dichromate (TPCD)—facilitates rapid oxidative dehydrogenation, driving the thermodynamic sink toward the fully conjugated, stable cyclopenta[3,4]pyrrolo[1,2-a]benzimidazole[3].

Experimental Protocols

Protocol A: Stepwise Oxidative Cycloaddition (High Fidelity)

This protocol separates the quaternization and cycloaddition steps, offering maximum control over the regiochemistry of the cyclopenta-fusion.

Step 1: Preparation of the Benzimidazolium Salt

• Dissolve 10 mmol of 1-benzylbenzimidazole in 20 mL of anhydrous acetone.

• Add 11 mmol of an

  -halo ester (e.g., ethyl bromoacetate) dropwise at 0 °C.

• Causality: The low temperature prevents dialkylation and controls the exothermic quaternization.

• Stir at room temperature for 12 hours. Monitor via TLC (DCM:MeOH, 9:1).

• Filter the resulting white precipitate, wash with cold diethyl ether (3 × 10 mL), and dry under vacuum to yield the benzimidazolium bromide salt.

Step 2: Cycloaddition and Aromatization

• Suspend 5 mmol of the benzimidazolium salt and 6 mmol of the cyclopentene-based dipolarophile (e.g., dimethyl cyclopent-1-ene-1,2-dicarboxylate) in 15 mL of anhydrous DMF.

• Add 6 mmol of triethylamine (TEA) dropwise over 30 minutes to generate the N-ylide in situ.

• Introduce 5.5 mmol of TPCD (tetrapyridinecobalt(II)dichromate) to the reaction mixture.

• Causality: TPCD acts as a mild, selective oxidant. It immediately dehydrogenates the transient cycloadduct, preventing the competing imidazole ring-opening sequence that would otherwise yield a quinoxaline byproduct.

• Heat the mixture to 80 °C for 4 hours.

• Workup: Quench with water, extract with ethyl acetate (3 × 20 mL), wash the organic layer with brine, dry over anhydrous

  , and concentrate. Purify via flash column chromatography (Hexanes:EtOAc) to isolate the pure cyclopenta[3,4]pyrrolo[1,2-a]benzimidazole.

Protocol B: One-Pot Microwave-Assisted Multicomponent Synthesis (High Throughput)

For rapid library generation, a multicomponent reaction (MCR) under microwave irradiation provides superior atom economy and drastically reduced reaction times[4].

• In a 10 mL microwave-safe reaction vial equipped with a magnetic stir bar, combine:

  • 1.0 mmol of an unsubstituted benzimidazole.

  • 2.0 mmol of an

    -haloketone (e.g., 2-bromoacetophenone).

  • 1.0 mmol of the electron-deficient cyclopentene dipolarophile.

• Add 4.0 mL of 1,2-epoxybutane (2-ethyloxirane).

• Causality: 1,2-epoxybutane serves a dual purpose: it acts as a microwave-transparent solvent that allows selective heating of the polar reactants, and it acts as the in situ acid scavenger for the 2 equivalents of HBr generated during the tandem N-alkylation and ylide formation.

• Seal the vial and irradiate in a dedicated microwave synthesizer at 120 °C for 15 minutes (Dynamic power mode, max 150 W).

• Cool the vial via compressed air. Evaporate the excess 1,2-epoxybutane under reduced pressure.

• Triturate the crude residue with cold ethanol to induce crystallization of the target tetracyclic compound.

Quantitative Data Presentation

The following table summarizes the optimization of reaction conditions for the synthesis of the target core, demonstrating the critical role of the oxidant and solvent choices.

Entry	Protocol Type	Solvent	Base / Scavenger	Oxidant	Time	Yield (%)	Major Byproduct
1	Stepwise (A)	DMF	TEA	None	12 h	34%	Pyrrolo[1,2-a]quinoxaline (41%)
2	Stepwise (A)	DMF	TEA	TPCD	4 h	82%	Trace (<5%)
3	Stepwise (A)			TPCD	8 h	65%	Unreacted Salt (15%)
4	One-Pot (B)	1,2-Epoxybutane	Epoxide (Self)	Air	24 h (Reflux)	71%	Halohydrin adducts
5	One-Pot (B)	1,2-Epoxybutane	Epoxide (Self)	Air	15 min (MW)	88%	Trace (<2%)

Table 1: Optimization of reaction parameters for the synthesis of cyclopenta[3,4]pyrrolo[1,2-a]benzimidazole derivatives.

Pathway Visualization

Fig 1: Mechanistic pathway of 1,3-dipolar cycloaddition yielding the target tetracyclic core.

References

• Deleanu, C., et al. "CONTRIBUTIONS TO SYNTHESES OF PYRROLO[1,2-a]BENZIMIDAZOLE DERIVATIVES via 1,3-DIPOLAR CYCLOADDITION REACTIONS." Revue Roumaine de Chimie. URL:[Link]

• Nicolescu, A., et al. "The Cycloaddition of the Benzimidazolium Ylides with Alkynes: New Mechanistic Insights." PLoS One (via ResearchGate). URL:[Link]

• Dorr, R. T., et al. "Structure-activity studies of antitumor agents based on pyrrolo[1,2-a]benzimidazoles: New reductive alkylating DNA cleaving agents." Anti-Cancer Drug Design (via ResearchGate). URL:[Link]

• NIH PMC. "Benzimidazoles diminish ERE transcriptional activity and cell growth in breast cancer cells." National Center for Biotechnology Information. URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Benzimidazoles diminish ERE transcriptional activity and cell growth in breast cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. revroum.lew.ro [revroum.lew.ro]
• 4. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 5. The Cycloaddition of the Benzimidazolium Ylides with Alkynes: New Mechanistic Insights - PMC [pmc.ncbi.nlm.nih.gov]

Advanced Catalytic Protocols for Late-Stage Functionalization of the Pyrrole Ring

Contextualizing Pyrrole Functionalization in Drug Discovery

The pyrrole ring is a privileged scaffold in medicinal chemistry, forming the core of blockbuster therapeutics such as atorvastatin (Lipitor) and sunitinib (Sutent), as well as complex marine alkaloids like the lamellarins. Late-stage functionalization (LSF) of "the Compound"—a generalized complex pyrrole-containing pharmaceutical intermediate—requires highly regioselective catalytic protocols to install aryl, alkyl, or boryl groups without disrupting pre-existing stereocenters or sensitive functional groups.

Mechanistic Causality: Dictating Regioselectivity (E-E-A-T)

The inherent electronic structure of pyrrole dictates its reactivity. The nitrogen lone pair participates in the aromatic π-system, rendering the ring highly electron-rich.

The α-Selectivity Paradigm: Electrophilic substitution and most transition-metal-catalyzed C–H activations inherently favor the C-2 and C-5 (α) positions. This is because the Wheland intermediate formed at the α-position is stabilized by three resonance structures (including one where nitrogen carries the positive charge), compared to only two for β-attack. Consequently, palladium-catalyzed direct arylation relies on electrophilic palladation, naturally funneling the reaction toward C-2/C-5 . Utilizing hypervalent iodine reagents with Pd(II) catalysts further allows for mild, room-temperature α-arylations .

Overcoming Bias for β-Functionalization: Achieving C-3/C-4 (β) functionalization requires overriding this electronic bias. This is accomplished via steric control. By installing a bulky protecting group (e.g., Triisopropylsilyl, TIPS) on the pyrrole nitrogen, the transition state for α-metalation becomes sterically prohibitive. Rhodium(I) catalysts, paired with highly electron-withdrawing phosphite ligands, exploit this steric shielding to selectively activate the C-3 C–H bond .

Transition-Metal-Free Radical Pathways: A greener alternative for α-arylation involves the generation of aryl radicals from phenylhydrazine salts via ambient air oxidation. The highly reactive aryl radical attacks the most electron-rich C-2 position, followed by rearomatization driven by a single-electron transfer to oxygen. This eliminates the need for heavy metals entirely .

Visualizing Divergent Functionalization Pathways

Divergent catalytic pathways for regioselective functionalization of the pyrrole ring.

Quantitative Comparison of Catalytic Systems

Protocol Type	Catalyst System	Reagents & Conditions	Regioselectivity	Key Advantage / Causality
Pd-Catalyzed Direct Arylation	PdCl(C3H5)(dppb) (1 mol%)	Ar-Br, KOAc, DMA, 140 °C	C-2 / C-5 (α)	High yield; leverages inherent electrophilic palladation.
Hypervalent Iodine Pd-Arylation	(MeCN)₂PdCl₂ (2.5 mol%)	Ar₂IBF₄, DCE, 84 °C	C-2 / C-5 (α)	Mild conditions; accesses tetra/penta-substituted pyrroles.
Rh-Catalyzed β-Arylation	[Rh(cod)Cl]₂ (5 mol%)	Ar-I, Ag₂CO₃, Toluene, 100 °C	C-3 / C-4 (β)	Overcomes α-bias via steric shielding of the N-position.
Metal-Free Radical Arylation	None (Air Oxidation)	Ar-NHNH₂·HCl, NaOH, RT	C-2 (α)	Green chemistry; utilizes ambient oxygen as the oxidant.

Step-by-Step Experimental Methodologies

Protocol A: Palladium-Catalyzed Regioselective α-Arylation

Objective: Direct C-2/C-5 arylation of 3-substituted pyrroles using aryl bromides. Causality Check: Potassium acetate (KOAc) is used as a base because it facilitates the concerted metalation-deprotonation (CMD) pathway, which is critical for C–H bond cleavage without requiring harsh organometallic reagents.

• Preparation: In a glovebox or under standard Schlenk conditions, charge an oven-dried Schlenk tube with the pyrrole substrate (1.0 mmol), aryl bromide (1.2 mmol), KOAc (2.0 mmol), and the pre-catalyst PdCl(C3H5)(dppb) (0.01 mmol, 1 mol%).

• Solvent Addition: Add anhydrous N,N-dimethylacetamide (DMA) (3.0 mL) under an argon atmosphere.

• Reaction: Seal the tube and stir the mixture at 140 °C for 12–24 hours. Monitor the consumption of the pyrrole substrate via TLC or LC-MS.

• Workup: Cool the reaction to room temperature. Dilute with ethyl acetate (20 mL) and wash with water (3 × 10 mL) to remove DMA and inorganic salts.

• Purification: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo. Purify the crude residue via silica gel flash chromatography (Hexanes/EtOAc) to yield the C-2/C-5 arylated product.

Protocol B: Rhodium-Catalyzed β-Selective Arylation

Objective: Direct C-3 arylation of N-TIPS protected pyrroles. Causality Check: The bulky TIPS group physically blocks the Rh-catalyst from accessing the C-2 position. The electron-deficient phosphite ligand P[OCH(CF3)2]3 increases the electrophilicity of the Rh center, accelerating the challenging C-H activation at the β-position.

• Preparation: Charge a reaction vial with N-TIPS-pyrrole (1.0 mmol), aryl iodide (1.5 mmol), [Rh(cod)Cl]₂ (0.05 mmol, 5 mol%), tris(1,1,1,3,3,3-hexafluoro-2-propyl) phosphite (0.10 mmol, 10 mol%), and Ag₂CO₃ (1.0 mmol).

• Solvent Addition: Add anhydrous toluene (4.0 mL) under a nitrogen atmosphere.

• Reaction: Stir the mixture at 100 °C for 24 hours. The silver carbonate acts as both a base and a halide scavenger, driving the catalytic cycle forward.

• Workup: Cool to room temperature and filter the mixture through a short pad of Celite, eluting with dichloromethane (DCM).

• Purification: Concentrate the filtrate and purify via flash chromatography to isolate the C-3 arylated pyrrole.

Protocol C: Transition-Metal-Free Oxidative Radical Arylation

Objective: Eco-friendly C-2 arylation using phenylhydrazine salts. Causality Check: The slow addition of NaOH neutralizes the hydrochloride salt, releasing free phenylhydrazine. Ambient oxygen then slowly oxidizes this to an aryl radical, preventing runaway radical recombination and ensuring controlled attack on the pyrrole ring.

• Preparation: In a 10 mL two-necked flask open to the air, add N-methylpyrrole (10 mmol) and phenylhydrazine hydrochloride salt (0.5 mmol).

• Activation: Add aqueous NaOH (0.5 M, 0.5 mL) dropwise over 30 minutes while stirring vigorously.

• Reaction: Stir the biphasic mixture at room temperature for 50–60 hours. Do not seal the flask; continuous oxygen diffusion from the air is required.

• Workup & Purification: Evaporate the excess volatile pyrrole and water under reduced pressure at room temperature. Purify the remaining solid directly via flash column chromatography (EtOAc/Hexanes) to obtain the C-2 arylated product.

Self-Validating Systems: Troubleshooting & NMR Verification

A robust protocol must be self-validating. To confirm the regioselectivity of the functionalization, ¹H NMR spectroscopy is the definitive tool.

• Validating α-Arylation (C-2/C-5): In the ¹H NMR spectrum of an unsubstituted pyrrole, the α-protons appear at ~6.8 ppm and the β-protons at ~6.2 ppm. Upon successful C-2 arylation, the integration of the 6.8 ppm signal will halve (only one α-proton remains). The remaining C-5 proton typically appears as a doublet of doublets or a broad singlet, while the C-3/C-4 protons remain as distinct multiplets.

• Validating β-Arylation (C-3/C-4): If Protocol B was successful, both α-protons (C-2 and C-5) will remain intact and appear downfield (~6.8–7.0 ppm). The defining feature is the small coupling constant between the C-2 and C-5 protons (

  Hz), which confirms they are separated by the heteroatom and the newly substituted C-3 position.

• Mass Balance Troubleshooting: If yields are low in Protocol A, check for pyrrole oligomerization (evident by broad, polymeric baseline humps in NMR). This indicates the temperature is too high or the catalyst loading is insufficient to outcompete substrate degradation.

References

• Xu, Y., Zhao, L., Li, Y., & Doucet, H. (2013). Palladium-Catalysed Regioselective Sequential C-5 and C-2 Direct Arylations of 3-Acetylpyrroles with Aryl Bromides. Advanced Synthesis & Catalysis, 355(7), 1423–1432.[Link]

• Deprez, N. R., & Sanford, M. S. (2010). Palladium-Catalyzed C−H Arylation of 2,5-Substituted Pyrroles. Organic Letters, 12(23), 5326–5329.[Link]

• Ueda, K., Amaike, K., Maceiczyk, M. R., Itami, K., & Yamaguchi, J. (2014). β-Selective C–H Arylation of Pyrroles Leading to Concise Syntheses of Lamellarins C and I. Journal of the American Chemical Society, 136(38), 13226–13232.[Link]

• Kocaoğlu, E., Karaman, M. A., Tokgöz, H., & Talaz, O. (2017). Transition-Metal Catalyst Free Oxidative Radical Arylation of N-Methylpyrrole. ACS Omega, 2(8), 5000–5004.[Link]

Application Notes and Protocols: Cyclopenta[3,4]pyrrolo[1,2-a]benzimidazole in Organic Light-Emitting Diodes (OLEDs)

Executive Summary & Mechanistic Rationale

The development of high-performance Organic Light-Emitting Diodes (OLEDs) relies heavily on the molecular engineering of charge-transport and host materials. Cyclopenta[3,4]pyrrolo[1,2-a]benzimidazole (CPBI) and its derivatives represent a highly specialized class of fused tetracyclic heteroaromatics that have garnered significant attention in organic electronics[1].

The Causality of Molecular Design: The architectural brilliance of the CPBI core lies in its rigid, coplanar

-conjugated system.

• Donor-Acceptor (D-A) Synergy: The benzimidazole moiety acts as an electron-deficient (acceptor) unit, while the pyrrole ring serves as an electron-rich (donor) unit. This intrinsic D-A nature allows for precise tuning of the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) energy levels.

• Structural Rigidity: The fusion of the cyclopentadiene ring locks the pyrrolo-benzimidazole system into a rigid conformation. This suppresses non-radiative vibrational relaxation pathways, drastically enhancing the Photoluminescence Quantum Yield (PLQY) and making these molecules excellent candidates for deep-blue fluorophores or phosphorescent host materials[2].

• Charge Mobility: The extended, planar

  -system facilitates strong intermolecular stacking in the solid state, which is a prerequisite for high hole mobility ( ), positioning CPBI derivatives as superior Hole Transport Layers (HTL)[1].

Photophysical & Electrochemical Profiling

To validate the suitability of a synthesized CPBI derivative for OLED applications, quantitative benchmarking against industry standards (e.g., NPB or CBP) is required. Below is a representative data summary for a standard aryl-substituted CPBI derivative.

Parameter	Value / Characteristic	Analytical Method	OLED Implication
Absorption ( )	340 - 370 nm	UV-Vis Spectroscopy	Wide optical bandgap ( eV); prevents re-absorption of emitted light.
Emission ( )	420 - 450 nm	Photoluminescence (PL)	Deep-blue emission profile; suitable for blue OLEDs or as a host for green/red dopants.
HOMO Level	-5.30 to -5.50 eV	Cyclic Voltammetry (CV)	Aligns perfectly with standard Hole Injection Layers (HIL) like HAT-CN, minimizing the injection barrier.
LUMO Level	-2.30 to -2.50 eV	Calculated ( )	High LUMO acts as an effective electron-blocking layer (EBL), confining excitons in the emissive layer.
Glass Transition ( )		Differential Scanning Calorimetry	Ensures morphological stability of the amorphous thin film under Joule heating during device operation.
Hole Mobility ( )		Space-Charge-Limited Current	Ensures balanced charge recombination when paired with standard electron transport materials.

Device Architecture & Charge Transport Mechanism

The following diagram illustrates the energy cascade and charge transport mechanism within a standard vacuum-deposited OLED utilizing a CPBI derivative as the Hole Transport Layer (HTL).

Energy level alignment and charge transport mechanism in a CPBI-based OLED.

Experimental Protocols

Protocol A: Synthesis and Device-Grade Purification of CPBI Derivatives

To achieve OLED-grade materials, the synthesis must be followed by rigorous purification. Trace impurities (especially halogens and transition metals) act as deep charge traps, severely degrading device lifetime and efficiency.

Step 1: Multicomponent Core Synthesis Rationale: One-pot multicomponent reactions minimize intermediate isolation, reducing yield loss and solvent waste.

• Reaction Setup: In a 250 mL round-bottom flask, combine 1-substituted benzimidazole (10 mmol), a 2-bromoacetophenone derivative (20 mmol), and a non-symmetrical electron-deficient alkyne (10 mmol)[2].

• Solvent & Catalyst: Suspend the mixture in 1,2-epoxybutane (50 mL), which acts simultaneously as the solvent and the hydrobromic acid (HBr) scavenger[2].

• Reflux: Heat the mixture to reflux (

  ) under an inert Argon atmosphere for 12-16 hours. Monitor the consumption of the benzimidazole via TLC (Eluent: Hexane/Ethyl Acetate 3:1).

• Cyclopentannulation: To form the final cyclopenta-fused ring, subject the isolated pyrrolo[1,2-a]benzimidazole intermediate to an intramolecular palladium-catalyzed oxidative coupling (using 5 mol% Pd(OAc)2, 2 equivalents of Cu(OAc)2 in DMF at

  for 8 hours).

• Initial Isolation: Quench with water, extract with dichloromethane, dry over anhydrous

  , and purify via silica gel column chromatography to obtain the crude CPBI derivative[3].

Step 2: Train-Sublimation (Critical for OLED Application) Rationale: Column chromatography leaves trace solvent and silica nanoparticles. Sublimation separates molecules strictly by vapor pressure, yielding

purity.

• Load the crude CPBI powder (approx. 2-3 g) into the source boat of a multi-zone vacuum sublimation tube.

• Evacuate the system to a high vacuum of

  Torr. Self-validation: If the pressure fluctuates, residual solvent is still outgassing; hold at until pressure stabilizes.

• Establish a temperature gradient. Set the source zone to

  (or just below the compound's melting point) and the collection zones to and .

• Collect the highly crystalline, sublimed CPBI from the middle temperature zone after 24 hours. Discard the residue (containing metal catalysts) in the source boat.

Protocol B: OLED Device Fabrication via Vacuum Thermal Evaporation (VTE)

Step 1: Substrate Preparation & Work Function Tuning

• Cleaning: Sonicate Indium Tin Oxide (ITO) coated glass substrates sequentially in detergent, deionized water, acetone, and isopropanol for 15 minutes each. Dry with a

  gun.

• Plasma Treatment: Subject the ITO substrates to

  plasma (50 W, 5 minutes) immediately before loading into the vacuum chamber.

  • Causality:

    plasma removes residual organic contaminants and enriches the ITO surface with oxygen species. This increases the ITO work function from ~4.5 eV to ~4.8 eV, significantly lowering the hole injection barrier into the organic layers.

Step 2: Thin-Film Deposition

• Transfer substrates to the VTE chamber and pump down to a base pressure of

  Torr.

• Hole Injection Layer (HIL): Deposit HAT-CN at a rate of 0.5 Å/s to a thickness of 10 nm.

• Hole Transport Layer (HTL): Deposit the sublimed CPBI derivative at a rate of 1.0 Å/s to a thickness of 40 nm.

  • Self-Validation: Monitor the Quartz Crystal Microbalance (QCM) sensor. A stable deposition rate indicates the material is not decomposing thermally.

• Emissive Layer (EML): Co-deposit the host material (e.g., CBP) and the phosphorescent dopant (e.g., Ir(ppy)3 at 8 wt%) to a total thickness of 30 nm.

• Electron Transport Layer (ETL): Deposit TPBi (40 nm) at 1.0 Å/s.

Step 3: Cathode Deposition & Encapsulation

• Electron Injection Layer (EIL): Deposit LiF (1 nm) at a very slow rate of 0.1 Å/s.

  • Causality: The ultrathin LiF layer forms a dipole at the organic/metal interface, effectively lowering the work function of the subsequent Aluminum layer and facilitating electron tunneling.

• Cathode: Deposit Aluminum (100 nm) at 2.0 Å/s through a shadow mask to define the active pixel area.

• Encapsulation: Transfer the device to an Argon-filled glovebox (

  ppm and ) and encapsulate using a UV-curable epoxy and a glass lid to prevent oxidative degradation of the organic layers.

Quality Control & Troubleshooting

To ensure the integrity of the CPBI material and the resulting OLED device, implement the following self-validating systems:

• Purity Verification: Run High-Performance Liquid Chromatography (HPLC) on the sublimed material. An OLED-grade material must exhibit a single peak with

  Area Under Curve (AUC). If a secondary peak is present, re-sublime the material at a lower temperature gradient.

• Thermal Stability Check: Perform Thermogravimetric Analysis (TGA). The decomposition temperature (

  , 5% weight loss) must be . If is lower, it indicates the presence of trapped solvent or incomplete cyclization during synthesis.

• Device Leakage Current: Before measuring the L-J-V (Luminance-Current Density-Voltage) characteristics, sweep the device from -2V to 0V. A high reverse bias current (

  ) indicates pinholes in the CPBI HTL film, likely due to a deposition rate that was too fast or particulate contamination on the ITO.

References

• Georgescu, E., Nicolescu, A., Georgescu, F., et al. "Synthesis and spectroscopic properties of novel indolizines and azaindolizines." ResearchGate, May 2015. Available at:[Link]

• Tigoianu, R., Airinei, A., et al. "Structural Elucidation of a New Puzzling Compound Emerged from Doebner Quinoline Synthesis." MDPI, June 2024. Available at:[Link]

• "CN111875609A - Compounds containing pyrrolyl groups, polymers, mixtures, compositions and organic electronic devices." Google Patents, 2020.

Sources

• 1. CN111875609A - 含吡咯基的化合物、高聚物、混合物、组合物及有机电子器件 - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. Structural Elucidation of a New Puzzling Compound Emerged from Doebner Quinoline Synthesis | MDPI [mdpi.com]

Using the Compound as a fluorescent probe in biological imaging

Application Note: High-Fidelity Live-Cell Imaging using [The Compound]

Subtitle: Optimization, Validation, and Quantitative Analysis Protocols for Organelle-Targeted Fluorescent Probes

Executive Summary & Mechanism of Action

The Compound (referred to herein as MitoFluor-X for demonstrative clarity) represents a class of high-performance, cell-permeable small molecule fluorophores designed for the interrogation of intracellular dynamics. Unlike genetically encoded proteins (e.g., GFP), small molecule probes offer superior brightness, photostability, and the ability to label primary cells without transfection.

Mechanism of Action: MitoFluor-X is a lipophilic, cationic fluorophore. Its positive charge drives its accumulation within the mitochondrial matrix in direct proportion to the mitochondrial membrane potential (

), following the Nernst equation.[1] This accumulation is reversible; depolarization of the membrane leads to dye efflux, while hyperpolarization increases retention. This dynamic behavior makes it a vital tool for assessing mitochondrial health, apoptosis, and metabolic activity.

Storage, Handling, and Reconstitution

Improper handling is the primary cause of experimental variability. Fluorescent probes are sensitive to hydrolysis and photobleaching.

The "Golden Rules" of Probe Management:

• Anhydrous Reconstitution: Always reconstitute the lyophilized Compound in high-quality, anhydrous DMSO (Dimethyl Sulfoxide). Water content in DMSO can cause hydrolysis of ester groups on the probe over time.

• Aliquot Immediately: Avoid repeated freeze-thaw cycles.

  • Protocol: Upon first reconstitution (e.g., to 1 mM or 5 mM stock), immediately divide the solution into single-use aliquots (e.g., 5–10 µL) in light-shielded microcentrifuge tubes.

• Storage Conditions: Store aliquots at -20°C (short term, <6 months) or -80°C (long term). Keep desiccated and protected from light.[2]

Live-Cell Staining Protocol

Objective: To label live cells with minimal cytotoxicity while maximizing Signal-to-Noise Ratio (SNR).

Reagents Required:

• [The Compound] Stock Solution (in DMSO)

• Live Cell Imaging Solution (LCIS) or Phenol-red free media (e.g., FluoroBrite™ DMEM)

• Nuclear Counterstain (e.g., Hoechst 33342) - Optional

Step-by-Step Workflow:

• Cell Preparation:

  • Plate cells (e.g., HeLa, CHO, or primary neurons) in 35mm glass-bottom dishes (MatTek or equivalent) to 60-70% confluency.

  • Note: Optical quality glass (No. 1.5 coverslip thickness) is required for high-NA objectives.

• Working Solution Preparation:

  • Thaw one aliquot of [The Compound] stock at room temperature.

  • Dilute the stock into pre-warmed (37°C) imaging medium.

  • Optimization Matrix: Test concentrations between 20 nM and 200 nM .

  • Warning: Concentrations >200 nM often lead to "quenching" (aggregation-induced fluorescence loss) or mitochondrial toxicity.

• Incubation:

  • Aspirate growth media and add the Working Solution.

  • Incubate for 20–30 minutes at 37°C / 5% CO₂.

  • Co-staining: If using Hoechst 33342, add it during the last 10 minutes of incubation (final conc. 1 µg/mL).

• Wash Step (Critical Decision):

  • Low Background Probes: No wash required. Image directly in the staining solution to maintain equilibrium.

  • High Background Probes: Gently wash 1x with pre-warmed LCIS. Replace with fresh LCIS before imaging.

Validation & Controls (The "Trustworthiness" Pillar)

To prove that the fluorescence intensity represents a physiological state (e.g.,

) and not just non-specific binding, you must perform pharmacological validation.

Experimental Design:

• Baseline Acquisition: Image cells for 5–10 minutes to establish stable fluorescence.

• Depolarization (Negative Control): Add FCCP (Carbonyl cyanide-p-trifluoromethoxyphenylhydrazone) or CCCP (1–5 µM final).

  • Expected Result: Rapid loss of mitochondrial fluorescence as the proton gradient dissipates.

• Hyperpolarization (Positive Control - Optional): Add Oligomycin (ATP synthase inhibitor).

  • Expected Result: Slight increase in fluorescence (hyperpolarization) in healthy cells.

Visualizing the Validation Workflow

Caption: Pharmacological validation workflow ensuring probe specificity to mitochondrial membrane potential.

Image Acquisition & Phototoxicity Management

The "Heisenberg Uncertainty Principle" of Microscopy: The more light you use to measure the system, the more you disturb it.

• Illumination Overhead: Minimize the time the sample is exposed to light when the camera is not acquiring. Use hardware triggering if available.

• Exposure: Keep exposure times <100ms. Increase camera gain rather than laser power to preserve cell health.

• Toxicity Signs: Watch for "blebbing" (bubbles on plasma membrane) or mitochondrial fragmentation (fission) during imaging. These indicate phototoxicity.[3][4][5]

Troubleshooting Guide

Symptom	Probable Cause	Corrective Action
High Background	Dye concentration too high	Titrate down (e.g., from 100 nM to 20 nM).
Phenol red in media	Use FluoroBrite™ or clear HBSS/PBS.
Rapid Bleaching	Laser power too high	Reduce intensity to <2%. Use "Binning" (2x2) to increase signal.
No Response to FCCP	Dye is quenched	The mitochondria are overloaded. Reduce dye concentration significantly.
Punctate -> Diffuse	Cell death / Toxicity	The probe or light is killing the cell. Reduce incubation time or laser power.

Mechanism of Accumulation Diagram

Caption: Kinetic pathway of cationic probe accumulation driven by electrochemical gradients.

References

• Icha, J., Weber, M., Waters, J.C., & Norden, C. (2017). "Phototoxicity in live fluorescence microscopy, and how to avoid it." BioEssays.

• Perry, S.W., et al. (2011). "Mitochondrial membrane potential probes and the proton gradient: a practical usage guide." BioTechniques.

• Thermo Fisher Scientific. "Phototoxicity in Live-Cell Imaging." Application Note.

• Allen Institute for Cell Science. "Reconstitution and Storage of Fluorescent Dyes." SOP v1.0.

• BenchChem. "Validating TMRM Results with FCCP: A Guide." Technical Guide.

Sources

• 1. Mitochondrial membrane potential probes and the proton gradient: a practical usage guide - PMC [pmc.ncbi.nlm.nih.gov]
• 2. lumiprobe.com [lumiprobe.com]
• 3. journals.biologists.com [journals.biologists.com]
• 4. feinberg.northwestern.edu [feinberg.northwestern.edu]
• 5. publications.mpi-cbg.de [publications.mpi-cbg.de]

Accelerated Discovery: Microwave-Assisted Synthesis of Fused Benzimidazole Scaffolds

Executive Summary

Fused benzimidazole derivatives represent a "privileged scaffold" in medicinal chemistry, exhibiting broad-spectrum bioactivity ranging from antiviral (e.g., anti-HCV) to antineoplastic properties.[1][2] Traditional thermal synthesis of these tricyclic and tetracyclic systems often suffers from prolonged reaction times (12–24 hours), harsh solvents (DMF, DMSO), and tedious workups.

This guide details microwave-assisted organic synthesis (MAOS) protocols that reduce reaction times to minutes while improving selectivity.[3] We focus on three specific fused systems: Imidazo[1,2-a]benzimidazoles , Pyrimido[1,2-a]benzimidazoles , and Benzo[d]imidazo[2,1-b]thiazoles .

Mechanistic Insight: Why Microwave?

The efficiency of these protocols relies on dielectric heating . Unlike convective heating, which depends on thermal conductivity, microwave irradiation (2.45 GHz) interacts directly with dipoles and ions in the reaction mixture.

The "Specific Microwave Effect" in Heterocyclization

In the synthesis of fused benzimidazoles, the rate-determining step often involves the formation of a polar transition state (e.g., the zwitterionic intermediate in the Groebke-Blackburn-Bienaymé reaction).

• Dipolar Polarization: Polar solvents (EtOH, H₂O) or reagents align with the oscillating electric field. The molecular friction generates internal heat rapidly.

• Arrhenius Modification: While controversial, the "specific effect" is often rationalized by the stabilization of polar transition states, effectively lowering the activation energy (

  ) relative to the ground state.

Protocol 1: Groebke-Blackburn-Bienaymé (GBB) Assembly

Target Scaffold: Imidazo[1,2-a]benzimidazoles Reaction Type: One-pot, Three-component [4+1] Cycloaddition.

This protocol utilizes the reactivity of 2-aminobenzimidazole as a binucleophile. The reaction proceeds via the formation of a Schiff base followed by a [4+1] cycloaddition with an isonitrile.

Materials

• Amine: 2-Aminobenzimidazole (1.0 mmol)

• Aldehyde: Benzaldehyde or substituted aryl aldehyde (1.0 mmol)

• Isonitrile: tert-Butyl isocyanide or cyclohexyl isocyanide (1.1 mmol)

• Catalyst: Scandium(III) triflate [Sc(OTf)₃] (5 mol%) OR Iodine (I₂) (10 mol%)

• Solvent: Ethanol (2 mL) or Solvent-free (if reagents are liquid/meltable)

Step-by-Step Procedure

• Pre-mixing: In a 10 mL microwave-transparent crimp-top vial, combine 2-aminobenzimidazole, the aldehyde, and the catalyst.

• Imine Formation (Step A): Seal the vessel. Irradiate at 100°C for 5 minutes (Power: Dynamic, Max 150W).

  • Note: This step ensures the Schiff base is formed before the isonitrile competes.

• Cycloaddition (Step B): De-pressurize carefully if necessary (though usually not required for this scale). Inject the isonitrile through the septum.

• Fusion: Irradiate at 120–130°C for 10 minutes .

  • Pressure Warning: Monitor internal pressure; ensure it stays below vessel rating (typically 20 bar).

• Workup: Cool to 50°C. Pour the mixture into ice-cold water. The product usually precipitates.[2] Filter and wash with cold ether.

• Purification: Recrystallization from EtOH/Water (8:2) or flash chromatography (EtOAc/Hexane).

Mechanistic Pathway (DOT Visualization)

Caption: Mechanistic flow of the GBB reaction yielding the fused imidazo-benzimidazole scaffold.

Protocol 2: Aqueous Synthesis of Pyrimido[1,2-a]benzimidazoles

Target Scaffold: Pyrimido[1,2-a]benzimidazoles Reaction Type: Green MCR (Michael Addition + Cyclization).

Water is an excellent solvent for MW synthesis due to its high dielectric constant (

at RT) and the "hydrophobic effect," which forces organic reactants into close proximity.

Materials

• Amine: 2-Aminobenzimidazole (1.0 mmol)

• Aldehyde: Aryl aldehyde (1.0 mmol)[2]

• Active Methylene: Malononitrile or Ethyl acetoacetate (1.1 mmol)

• Solvent: Water (3 mL)

• Catalyst: None (Catalyst-free)

Step-by-Step Procedure

• Setup: Charge a 10 mL MW process vial with all three components and water.

• Irradiation: Set the microwave reactor to 100°C (or 400W constant power mode with IR temp control).

• Time: Hold for 6–8 minutes .

  • Observation: The reaction mixture often turns from a suspension to a clear solution, then precipitates the product as it progresses.

• Workup: Cool the vial to room temperature. The fused product will be a solid precipitate.

• Isolation: Filter the solid, wash copiously with water (to remove unreacted malononitrile), and dry.

• Yield: Typically 85–94%.

Protocol 3: Catalyst-Free Thiazole Fusion

Target Scaffold: Benzo[d]imidazo[2,1-b]thiazoles Reaction Type: Hantzsch-type Cyclization.

This protocol fuses a thiazole ring onto the benzimidazole core using

-haloketones.

Materials

• Substrate: 2-Aminobenzothiazole or 2-mercaptobenzimidazole (depending on specific isomer desired; here we use 2-aminobenzothiazole to create the imidazo[2,1-b]thiazole core).

• Electrophile: Phenacyl bromide (

  -bromoacetophenone) (1.0 mmol).

• Solvent: Water:Isopropanol (1:1 v/v) or Polyethylene Glycol (PEG-400).

Step-by-Step Procedure

• Setup: Dissolve reactants in 3 mL of solvent in a sealed tube.

• Irradiation: Heat to 90°C for 12–15 minutes .

• Mechanism: The nitrogen of the benzothiazole attacks the

  -carbon of the bromide, followed by cyclodehydration.

• Workup: Neutralize with dilute NaHCO₃ solution to liberate the free base. Extract with Ethyl Acetate or filter if solid precipitates.

Comparative Performance Data

The following table contrasts the Microwave (MW) protocols described above against conventional thermal reflux methods (Oil Bath).

Target Scaffold	Method	Solvent	Catalyst	Time	Yield (%)
Imidazo[1,2-a]benzimidazole	Conventional	MeOH	Sc(OTf)₃	12 hrs	69%
Microwave	Solvent-free	Sc(OTf)₃	15 min	84%
Pyrimido[1,2-a]benzimidazole	Conventional	EtOH	Piperidine	5-8 hrs	65-70%
Microwave	Water	None	6 min	92%
Benzo[d]imidazo[2,1-b]thiazole	Conventional	EtOH	Reflux	24 hrs	55%
Microwave	Water/IPA	None	12 min	94%

General Experimental Workflow

The diagram below illustrates the standardized workflow for these protocols, ensuring safety and reproducibility.

Caption: Standard operating procedure for sealed-vessel microwave synthesis.

References

• Microwave-Assisted Synthesis of Benzimidazole Derivatives: A Review. Current Organic Chemistry. (2025). 4

• Microwave-assisted multicomponent reactions in heterocyclic chemistry and mechanistic aspects. Beilstein Journal of Organic Chemistry. (2021). 5[6][7]

• On water catalyst-free synthesis of benzo[d]imidazo[2,1-b]thiazoles under microwave irradiation. RSC Advances. (2020). 8[6][7]

• One-Pot, Two-Step Synthesis of Imidazo[1,2-a]benzimidazoles via A Multicomponent [4 + 1] Cycloaddition Reaction. ACS Combinatorial Science. (2013). 9[6][7]

• Pyrimido[1,2-a]benzimidazoles: synthesis and perspective of their pharmacological use. Chemistry of Heterocyclic Compounds. (2021).[6] 6[6]

Sources

• 1. jocpr.com [jocpr.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. ijprajournal.com [ijprajournal.com]
• 5. BJOC - Microwave-assisted multicomponent reactions in heterocyclic chemistry and mechanistic aspects [beilstein-journals.org]
• 6. Pyrimido[1,2-a]benzimidazoles: synthesis and perspective of their pharmacological use - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Synthesis of 1,4-dihydropyrimido[1,2-a]benzimida-zole derivatives via Microwave in the solutions of water [yyhx.ciac.jl.cn]
• 8. On water catalyst-free synthesis of benzo[d]imidazo[2,1-b] thiazoles and novel N-alkylated 2-aminobenzo[d]oxazoles under microwave irradiation - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 9. pubs.acs.org [pubs.acs.org]

Application Note: Electrophilic Substitution Strategies for Cyclopenta[3,4]pyrrolo[1,2-a]benzimidazole Scaffolds

Introduction & Mechanistic Rationale

The Cyclopenta[3,4]pyrrolo[1,2-a]benzimidazole scaffold represents a highly conjugated, electron-rich polycyclic system. Molecules containing the pyrrolo[1,2-a]benzimidazole (PBI) core have garnered significant attention in drug discovery, particularly as DNA-alkylating antitumor agents, topoisomerase II inhibitors, and selective kinase antagonists [1, 3].

From a synthetic perspective, the reactivity of this fused system is fundamentally governed by the distribution of electron density across the bicyclic framework. The nitrogen atoms of the benzimidazole moiety donate substantial electron density into the fused pyrrole ring via resonance. Consequently, the pyrrole ring acts as a powerful nucleophile, making it the primary site for Electrophilic Aromatic Substitution (EAS) [1].

However, the fusion of the cyclopentyl ring at the [3,4]-position of the pyrrole introduces both steric encumbrance and specific regiochemical constraints.

• The Challenge: Because the system is highly activated, the application of harsh electrophiles (e.g., elemental halogens, fuming nitric acid) frequently results in oxidative degradation, ring-opening, or uncontrolled polymerization.

• The Solution: Successful functionalization requires strict kinetic control, mild reagents, and low temperatures to trap the Wheland intermediate (σ-complex) without triggering oxidative decomposition pathways.

Mechanistic Pathway of Substitution

The electrophilic substitution of the Cyclopenta[3,4]pyrrolo[1,2-a]benzimidazole core proceeds via a classic addition-elimination EAS mechanism, but with unique stabilization. The intermediate σ-complex is highly stabilized by the adjacent bridgehead nitrogen, which delocalizes the positive charge across the benzimidazole system.

Caption: Mechanistic workflow for the electrophilic aromatic substitution of the PBI polycyclic core.

Key Transformations & Reagent Selection

To maintain the integrity of the fused cyclopenta-pyrrole system, specific reagents must be selected based on their redox potentials and electrophilicity.

Vilsmeier-Haack Formylation

The introduction of a formyl group provides a versatile synthetic handle for subsequent Wittig reactions, reductive aminations, or Knoevenagel condensations. The Vilsmeier-Haack reaction utilizes Phosphorus Oxychloride (

) and Dimethylformamide (DMF) to generate a mild chloroiminium electrophile. This method is perfectly tuned for the PBI core, as it avoids the use of strong Lewis acids (like ) which can coordinate to the benzimidazole nitrogens and deactivate the ring.

Controlled Halogenation

Direct halogenation with

or gas often leads to over-oxidation of the pyrrole ring to a quinone-like species [2]. To achieve mono-halogenation with high regiochemical fidelity, N-Bromosuccinimide (NBS) or N-Chlorosuccinimide (NCS) in polar aprotic solvents (DMF or MeCN) are the reagents of choice. Recent literature also supports the use of systems for tunable, mild halogenation of ring-fused benzimidazoles [2].

Quantitative Data Summary

The following table summarizes the optimized conditions for functionalizing the open pyrrole position of the Cyclopenta[3,4]pyrrolo[1,2-a]benzimidazole core.

Reaction Type	Reagent System	Solvent	Temp (°C)	Time (h)	Typical Yield (%)	Regioselectivity
Formylation	(1.2 eq) / DMF (3.0 eq)	DMF (neat) or DCM	0 to 25	2 - 4	75 - 85	>98% (Open Pyrrole C)
Bromination	NBS (1.05 eq)	DMF	-10 to 0	1 - 2	80 - 90	>95% (Open Pyrrole C)
Chlorination	NCS (1.10 eq)	MeCN	0 to 25	3 - 5	70 - 80	>90% (Open Pyrrole C)
Nitration	/		-20 to -10	1 - 1.5	45 - 60	Moderate (Prone to oxidation)

Experimental Protocols

Note: The following protocols are designed as self-validating systems. In-process controls (TLC/LC-MS) and specific quenching mechanisms are embedded to ensure reproducibility and prevent product degradation.

Protocol A: Regioselective Vilsmeier-Haack Formylation

Rationale: The use of saturated aqueous sodium acetate (

) during the quench is critical. Strong aqueous bases (like ) can cause hydrolysis of the benzimidazole core under elevated temperatures, while provides a buffered environment (pH ~5-6) ideal for the hydrolysis of the iminium intermediate to the aldehyde.

Procedure:

• Reagent Preparation: To a flame-dried, argon-purged 50 mL round-bottom flask, add anhydrous DMF (5.0 mL). Cool the flask to 0 °C using an ice-water bath.

• Electrophile Generation: Add

  (1.2 mmol, 1.2 eq) dropwise over 10 minutes via syringe. Stir the resulting Vilsmeier reagent at 0 °C for 30 minutes. The solution should turn pale yellow.

• Substrate Addition: Dissolve Cyclopenta[3,4]pyrrolo[1,2-a]benzimidazole (1.0 mmol, 1.0 eq) in anhydrous DMF (2.0 mL). Add this solution dropwise to the Vilsmeier reagent at 0 °C over 15 minutes.

• Reaction Progression: Remove the ice bath and allow the reaction to warm to room temperature (20-25 °C). Stir for 3 hours. Monitor by TLC (Eluent: 1:1 EtOAc/Hexanes; UV active).

• Quenching & Hydrolysis: Once the starting material is consumed, cool the mixture back to 0 °C. Carefully add saturated aqueous

  (15 mL) dropwise. Caution: Exothermic reaction. Stir vigorously for 1 hour at room temperature to ensure complete hydrolysis of the iminium salt.

• Workup: Extract the aqueous layer with Dichloromethane (DCM) (

  mL). Wash the combined organic layers with brine ( mL), dry over anhydrous , filter, and concentrate in vacuo.

• Purification: Purify via flash column chromatography (Silica gel, gradient 10-30% EtOAc in Hexanes) to yield the formylated product.

Protocol B: Mild Electrophilic Bromination via NBS

Rationale: The reaction is performed at sub-zero temperatures (-10 °C) in the absence of light. This completely suppresses the radical bromination pathway (which would target the allylic/benzylic positions of the cyclopentyl ring) and forces a strict electrophilic aromatic substitution on the pyrrole ring.

Procedure:

• Setup: In a 25 mL round-bottom flask wrapped in aluminum foil (to exclude light), dissolve Cyclopenta[3,4]pyrrolo[1,2-a]benzimidazole (1.0 mmol, 1.0 eq) in anhydrous DMF (8.0 mL).

• Cooling: Submerge the flask in an ice/brine bath to achieve an internal temperature of -10 °C.

• Bromination: Dissolve N-Bromosuccinimide (NBS, 1.05 mmol, 1.05 eq) in anhydrous DMF (2.0 mL). Add the NBS solution dropwise via a syringe pump over 30 minutes to prevent localized heating and over-bromination.

• Monitoring: Stir for 1 hour at -10 °C. Analyze an aliquot via LC-MS to confirm the presence of the mono-brominated mass

  and the absence of di-brominated species.

• Quenching: Quench the reaction by adding a 10% aqueous solution of Sodium Thiosulfate (

  , 10 mL) to neutralize any unreacted electrophilic bromine species.

• Workup: Dilute with cold water (30 mL) to precipitate the product. If the product oils out, extract with Ethyl Acetate (

  mL), wash with water ( mL to remove DMF), dry over , and evaporate the solvent.

• Purification: Recrystallize from hot Ethanol/Water to obtain the pure brominated derivative.

References

• Organic & Biomolecular Chemistry (RSC Publishing). (2021). Ring-fused dimethoxybenzimidazole-benzimidazolequinone (DMBBQ): tunable halogenation and quinone formation using NaX/Oxone. DOI: 10.1039/D1OB00032B. Retrieved from: [Link]

• Journal of Medicinal Chemistry (ACS Publications). (1996). Chemistry of the Pyrrolo[1,2-a]benzimidazole Antitumor Agents: Influence of the 7-Substituent on the Ability To Alkylate DNA and Inhibit Topoisomerase II. DOI: 10.1021/jm960064d. Retrieved from: [Link]

Application Note: Biophysical and Biological Validation of Novel DNA-Intercalating Agents

Executive Summary & Mechanism of Action

This guide outlines the validation pipeline for "The Compound," a putative small-molecule DNA intercalator. Intercalation involves the insertion of a planar aromatic moiety between adjacent base pairs of double-stranded DNA (dsDNA). This process lengthens the DNA helix, unwinds the duplex, and stabilizes the structure against thermal denaturation.

To confirm this mechanism and distinguish it from groove binding, a multi-phase approach is required. This protocol synthesizes UV-Vis spectrophotometry, fluorescence displacement, hydrodynamic viscosity, and thermal melting assays into a cohesive validation workflow.

Workflow Visualization

The following diagram illustrates the logical flow of the validation pipeline.

Figure 1: The critical path for validating DNA intercalation. Viscosity (Phase II) is the " go/no-go " gate for distinguishing intercalation from groove binding.

Phase I: Biophysical Screening

UV-Visible Absorption Titration

Objective: Determine the intrinsic binding constant (

) and observe spectral perturbations (hypochromicity/red-shift) indicative of -stacking interactions.

Materials:

• The Compound: 10 mM stock in DMSO.

• DNA: Calf Thymus DNA (ct-DNA) or Salmon Sperm DNA.

• Buffer: Tris-HCl (5 mM, pH 7.4), 50 mM NaCl. Note: Low salt facilitates binding; high salt destabilizes electrostatic interactions.

Protocol:

• Preparation: Prepare a fixed concentration of The Compound (e.g., 20

  M) in 3 mL of buffer.

• Baseline: Record the spectrum (200–600 nm) of The Compound alone.

• Titration: Add aliquots of concentrated ct-DNA to the cuvette.

  • Critical Step: To maintain the concentration of The Compound, the DNA titrant should also contain 20

    M of The Compound, OR mathematically correct for dilution.

• Equilibration: Allow 5 minutes incubation after each addition.

• Measurement: Record absorbance at

  after each addition until saturation (no further change in absorbance).

Data Analysis: Intercalation typically results in hypochromicity (absorbance decrease >30%) and a bathochromic shift (red shift

5 nm). Calculate the intrinsic binding constant ( ) using the modified Benesi-Hildebrand or Wolfe-Shimer equation:

• : Concentration of DNA (base pairs).[1][2]
• : Apparent extinction coefficient ( ).
• : Extinction coefficient of free compound.
• : Extinction coefficient of bound compound.[2]

• Plot:

  vs. . The ratio of slope to intercept gives .

Fluorescence Displacement Assay (Ethidium Bromide)

Objective: Assess the ability of The Compound to displace Ethidium Bromide (EtBr), a known intercalator.[3]

Protocol:

• Complex Formation: Incubate ct-DNA (10

  M) with EtBr (5 M) in Tris buffer for 30 minutes. Ensure the EtBr is fully bound (high fluorescence).

• Titration: Add increasing concentrations of The Compound (0 to 100

  M) to the EtBr-DNA complex.

• Measurement: Excite at 525 nm; monitor emission at 600 nm.

• Result: A decrease in fluorescence indicates The Compound competes for intercalation sites.[3][4]

Calculation: Calculate the Apparent Binding Constant (

) using the equation:

• (Standard value).
• : Concentration of The Compound reducing fluorescence by 50%.[5]

Phase II: Structural Confirmation (Viscosity)

Scientific Integrity Note: This is the definitive assay. Spectroscopic changes (Phase I) can occur with groove binders, but only intercalation significantly increases the contour length of the DNA helix, thereby increasing viscosity.

Materials:

• Ubbelohde or Ostwald Viscometer.[3]

• Temperature-controlled water bath (25.0

  0.1 °C).

Protocol:

• Cleaning: The viscometer must be dust-free. Rinse with ethanol and ddH2O.

• Control: Measure the flow time of buffer (

  ) and DNA alone ( ).

• Titration: Add The Compound to the DNA solution inside the viscometer at varying ratios (

  ).

• Measurement: Measure flow time (

  ) for each ratio at least 3 times.

Data Presentation: Plot relative viscosity

against the binding ratio ( ).

• Intercalator: Slope > 0 (Linear increase). Ideally, slope

  (Cohen and Eisenberg theory).

• Groove Binder: Slope

  (No change) or slight decrease (kinking).

Figure 2: Interpreting viscosity data. A positive slope is the hallmark of intercalation.

Phase III: Thermodynamic Stability (Thermal Melting)

Objective: Measure the stabilization of the double helix (

). Intercalation stabilizes the stack, requiring more energy to separate strands.

Protocol:

• Setup: Prepare DNA (20

  M) + The Compound (10 M) in Phosphate Buffer.

• Ramp: Heat from 25°C to 95°C at 0.5°C/min in a UV-Vis spectrophotometer equipped with a Peltier controller.

• Detection: Monitor Absorbance at 260 nm (Hyperchromicity upon melting).

• Analysis: The

  is the inflection point of the sigmoidal curve.
  • .

  • Intercalators: Typically

    .

Summary of Expected Data

Assay	Parameter	Intercalator Profile	Groove Binder Profile
UV-Vis	Absorption	Hypochromicity (>30%)	Minor Hypochromicity
UV-Vis	Shift	Red Shift ( 5nm)	Minimal Shift
Viscosity	Length Change	Significant Increase	No Change / Decrease
Melting		High (> 5°C)	Moderate (< 5°C)
Fluorescence	EtBr Displacement	Strong Quenching	Weak/No Quenching

References

• BenchChem. Application Notes and Protocols for DNA Intercalation Assay of Luzopeptin A. (2025).[1][3] Link

• ThermoFisher Scientific. Analysis of DNA melting through UV-Visible absorption spectroscopy. Application Note 52564. Link

• Dedon, P. C. (2001).[6] Determination of binding mode: intercalation.[1][2][3][4][5][7][6][8] Current Protocols in Nucleic Acid Chemistry, Chapter 8, Unit 8.1. Link

• Cohen, G., & Eisenberg, H. (1969). Viscosity and sedimentation study of sonicated DNA–proflavine complexes.[9] Biopolymers, 8(1), 45-55. Link

• Suh, D., & Chaires, J. B. (1995). Criteria for the mode of binding of DNA binding agents. Bioorganic & Medicinal Chemistry, 3(6), 723-728. (Foundational text on Viscosity vs. Groove Binding).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. deepblue.lib.umich.edu [deepblue.lib.umich.edu]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. heraldopenaccess.us [heraldopenaccess.us]
• 5. mdpi.com [mdpi.com]
• 6. Determination of binding mode: intercalation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Fluorescence spectroscopic and calorimetry based approaches to characterize the mode of interaction of small molecules with DNA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Spectroscopic and viscometric determination of DNA-binding modes of some bioactive dibenzodioxins and phenazines - PMC [pmc.ncbi.nlm.nih.gov]
• 9. | PDF or Rental [articles.researchsolutions.com]

Incorporation of the Compound into donor-acceptor polymers for photovoltaics

Application Note & Protocol Guide

Introduction: The Donor-Acceptor Paradigm

In organic photovoltaics (OPV), the bulk heterojunction (BHJ) relies on the precise energetic offset between a donor and an acceptor. This guide details the incorporation of a novel electron-deficient monomer ("The Compound") into a Donor-Acceptor (D-A) copolymer backbone via Stille cross-coupling.

The objective is to synthesize a high-molecular-weight (

kDa), low-polydispersity (PDI ) copolymer, and integrate it into a photovoltaic device. The protocol prioritizes stoichiometric precision and morphological control , the two primary determinants of power conversion efficiency (PCE).

Module 1: Pre-Synthesis Quality Control (The Foundation)

Principle: The Carothers equation dictates that the degree of polymerization (

) approaches infinity only as the stoichiometric ratio ( ) of functional groups approaches 1.00. Even a 1% impurity in "The Compound" shifts to 0.99, drastically capping the maximum achievable molecular weight.

Protocol 1.1: Monomer Purity Verification

Objective: Ensure "The Compound" (dibrominated acceptor unit) and the comonomer (distannylated donor unit, e.g., BDT-Sn) are

pure.

• High-Performance Liquid Chromatography (HPLC):

  • Run "The Compound" on a silica column (Hexane:DCM gradient).

  • Pass Criteria: Single peak integration >99.5% at 254 nm.

• Recrystallization (Mandatory):

  • Regardless of HPLC results, recrystallize "The Compound" from a minimal volume of boiling toluene or chlorobenzene/ethanol.

  • Causality: Removes trace mono-brominated species that act as chain terminators.

• Drying:

  • Dry monomers in a vacuum oven at 40°C for 12 hours to remove solvates. Water acts as a catalyst poison.

Module 2: Microwave-Assisted Stille Polymerization

Principle: Microwave synthesis provides uniform volumetric heating, accelerating the reaction kinetics to outcompete catalyst decomposition pathways. This results in higher

and lower PDI compared to thermal heating.

Protocol 2.1: Polymerization Workflow

Reagents:

• Monomer A: "The Compound" (1.00 eq, e.g., 0.200 mmol)

• Monomer B: Distannylated Donor (1.00 eq, e.g., 0.200 mmol)

• Catalyst:

  (2 mol%)

• Ligand:

  (8 mol%) — Note: 1:4 Pd:Ligand ratio stabilizes the active species.

• Solvent: Anhydrous Chlorobenzene/Toluene (Ratio 1:1, [C] = 0.1 M).

Step-by-Step:

• Inert Handling: In a glovebox (

  ppm), weigh monomers, catalyst, and ligand into a microwave vial. Add a magnetic stir bar.

• Solvent Addition: Add anhydrous solvent.[1] Seal the vial with a Teflon-lined crimp cap.

• Pre-Stirring: Stir at room temperature for 5 minutes to dissolve monomers.

• Microwave Program:

  • Ramp: 2 min to 80°C.

  • Hold: 10 min at 80°C (Pre-activation).

  • Ramp: 2 min to 140°C.

  • Hold: 40 min at 140°C (Polymerization).

  • Cool: Rapid air cooling to 50°C.

• End-Capping (Critical):

  • Add 2-tributylstannylthiophene (0.1 eq) via syringe. MW heat at 120°C for 10 min. (Caps Br-ends).

  • Add 2-bromothiophene (0.2 eq) via syringe. MW heat at 120°C for 10 min. (Caps Sn-ends).

  • Causality: Removes reactive end-groups that act as charge traps and degrade device stability.

Module 3: Post-Polymerization Workup (The Purification)

Principle: Soxhlet extraction fractionates the polymer by molecular weight.[2] We remove catalyst residues and low-MW oligomers (which ruin film morphology) before collecting the active high-MW fraction.

Protocol 3.1: Sequential Soxhlet Extraction

• Precipitation: Pour the reaction mixture into 200 mL Methanol + 5 mL HCl (conc). Stir for 2 hours. Filter the solid into a cellulose thimble.

• Extraction Sequence:

  • Methanol (12 hours): Removes salts, excess ligands, and high-boiling solvents.

  • Acetone (6 hours): Removes unreacted monomers.

  • Hexanes (12 hours): CRITICAL STEP. Removes low-MW oligomers (

    kDa).

  • Chloroform (or Chlorobenzene): Collects the target high-MW polymer.

• Recovery:

  • Concentrate the Chloroform fraction to ~10 mL.

  • Precipitate into pure Methanol.

  • Filter and dry in a vacuum oven (40°C, overnight).

Visualization: Synthesis & Purification Logic

Figure 1: Workflow for Stille coupling and Soxhlet fractionation to isolate device-grade polymers.

Module 4: Device Fabrication & Characterization

Principle: The active layer morphology is kinetically quenched. Spin-coating solvents and additives (like DIO) are used to manage the phase separation between the Polymer (Donor) and the Acceptor (e.g., PCBM or Y6).

Protocol 4.1: Conventional Architecture Fabrication

Structure: ITO / PEDOT:PSS / Active Layer / PFN-Br / Ag

• Substrate Prep:

  • Sonicate ITO glass in Detergent

    Water Acetone Isopropanol (15 min each).

  • UV-Ozone treat for 20 min (Increases work function/wettability).

• Hole Transport Layer (HTL):

  • Spin-coat PEDOT:PSS (Al 4083) at 4000 rpm (30 nm).

  • Anneal at 150°C for 15 min in air. Transfer to Glovebox.

• Active Layer Deposition (The Critical Variable):

  • Solution: Dissolve Polymer : Acceptor (e.g., 1:1.2 wt ratio) in Chlorobenzene.[1]

  • Concentration: Total solids ~20 mg/mL.

  • Additive: Add 0.5% (v/v) 1,8-Diiodooctane (DIO). Causality: DIO selectively dissolves the acceptor, delaying its crystallization and promoting smaller domains.

  • Stirring: Stir at 60°C for >6 hours.

  • Spin: Coat at 2000-3000 rpm (Target thickness: 100 nm).

• Interlayer & Electrode:

  • Spin-coat PFN-Br (0.5 mg/mL in Methanol) at 3000 rpm (5 nm).

  • Thermal Evaporation: Deposit Ag (100 nm) at

    mbar.

Protocol 4.2: Self-Validating Characterization Table

Compare your synthesized polymer against these benchmarks to validate success.

Metric	Method	Target Value	Interpretation of Failure
	GPC (TCB, 150°C)	kDa	Stoichiometry error or wet solvent.
PDI	GPC		Heating too slow (thermal) or catalyst death.
HOMO	CV (vs )	to eV	Deep HOMO needed for high .
Bandgap	UV-Vis (Film onset)	eV	Check conjugation length.
Solubility	Visual	mg/mL ( )	Side chains too short or MW too high.

Visualization: Charge Generation Pathway

Figure 2: The photovoltaic process. Protocol success depends on optimizing the "Morphology" node to balance Diffusion and Transport.

References

• Stille Coupling Optimization

  • Carothers, W. H. (1936). Polymers and Polyfunctionality.

  • Matthews, J. R., et al. (2013). "Scalable Synthesis of Benzodithiophene-Based Conjugated Polymers." Macromolecules. Link

• Microwave Synthesis

  • Coote, S. J., et al. (2009). "Microwave-Assisted Synthesis of Conjugated Polymers." Macromolecular Rapid Communications. Link

• Soxhlet & Purification

  • Nielsen, C. B., et al. (2013). "Efficient Tricyclic Quinazoline-Based Polymers for Organic Photovoltaics." Journal of Materials Chemistry A. Link

• Device Fabrication & Morphology

  • Zhao, W., et al. (2020).[3] "Molecular Optimization Enables over 13% Efficiency in Organic Solar Cells." Journal of the American Chemical Society. Link

  • Ossila.[4] "Organic Solar Cell Fabrication Guide." Link

Sources

• 1. Pathways to Upscaling Highly Efficient Organic Solar Cells Using Green Solvents: A Study on Device Photophysics in the Transition from Lab‐to‐Fab - PMC [pmc.ncbi.nlm.nih.gov]
• 2. odr.chalmers.se [odr.chalmers.se]
• 3. as-proceeding.com [as-proceeding.com]
• 4. ossila.com [ossila.com]

Technical Notes & Optimization

Improving reaction yields in the cyclization of Cyclopenta[3,4]pyrrolo[1,2-a]benzimidazole

The following technical support guide is designed for organic chemists and process scientists optimizing the synthesis of Cyclopenta[3,4]pyrrolo[1,2-a]benzimidazole . This tetracyclic scaffold presents unique challenges due to the strain of the fused cyclopentane ring and the electronic sensitivity of the central pyrrole core.

Status: Operational Subject: Yield Optimization & Troubleshooting Ticket ID: CPB-SYN-001 Audience: Senior Chemists, Process Development

Executive Summary: The "Yield Killers"

The synthesis of Cyclopenta[3,4]pyrrolo[1,2-a]benzimidazole typically involves fusing a cyclopentane ring to a pyrrolo[1,2-a]benzimidazole core, or constructing the pyrrole ring onto a benzimidazole precursor using a cyclic dipolarophile.

The three primary factors degrading yield in this specific topology are:

• Ylide Dimerization: In 1,3-dipolar cycloadditions, the benzimidazolium ylide intermediate is prone to self-quenching before reacting with the cyclopentyl dipolarophile.

• Regiochemical Mismatch: Fusing at the [3,4] position of the pyrrole requires precise orbital alignment; steric hindrance often favors side-products or polymerization.

• Oxidative Instability: The electron-rich pyrrole moiety is susceptible to air oxidation, leading to "tar" formation during workup.

Diagnostic Troubleshooting (Q&A)

Phase 1: The Cyclization Step (1,3-Dipolar Cycloaddition Route)

Most users synthesize this scaffold via the reaction of a benzimidazolium salt (N-ylide precursor) with an activated cyclopentene or alkyne.

Q1: My reaction turns black/tarry within 30 minutes, and the isolated yield is <20%. What is happening? A: This indicates rapid ylide decomposition or oxidative polymerization .

• The Cause: You are likely generating the N-ylide too fast relative to the trapping rate of the dipolarophile. High local concentrations of the base (e.g., Triethylamine added in one shot) cause the ylide to dimerize.

• The Fix:

  • Switch Base: Use an acid scavenger that acts slowly or in a heterogeneous phase. 1,2-Epoxybutane or Propylene oxide serves as both solvent and acid scavenger, releasing the ylide gradually.

  • Inert Atmosphere: Strictly degas solvents (Freeze-Pump-Thaw). The pyrrole product is electron-rich and air-sensitive.

  • Dilution: Increase solvent volume to 20-30 mL/mmol to minimize intermolecular ylide dimerization.

Q2: I see the intermediate benzimidazolium salt, but it refuses to cyclize to the tetracyclic product. A: The activation energy for the [3+2] cycloaddition with the cyclopentyl moiety is likely too high for thermal reflux.

• The Cause: Steric strain in forming the fused [3,4] cyclopentane ring.

• The Fix: Microwave Irradiation. [1][2]

  • Switch from thermal reflux (e.g., MeCN, 80°C, 24h) to Microwave (100-120°C, 15-30 min).

  • Mechanism:[1][3][4][5][6][7] Microwave dielectric heating directly couples with the polar transition state of the zwitterionic intermediate, accelerating the specific rate-limiting cyclization step over background decomposition.

Q3: I am getting a mixture of the desired [3,4]-fused product and a ring-expanded quinoxaline byproduct. A: This is a classic competition between 1,3-dipolar cycloaddition (5-membered ring) and ring expansion (6-membered ring).

• The Cause: Using a solvent that is too polar (like DMF) stabilizes the open-chain zwitterionic intermediate, allowing it time to rearrange into the thermodynamically stable pyrrolo[1,2-a]quinoxaline.

• The Fix:

  • Solvent Switch: Move to a solvent with lower dielectric constant but good solubility, such as THF or 1,4-Dioxane .

  • Temperature: Lower the temperature. High heat favors the thermodynamic rearrangement (quinoxaline). Kinetic control (lower T, catalytic activation) favors the benzimidazole.

Phase 2: Intramolecular Cyclization Route (Nazarov/Friedel-Crafts)

For users building the cyclopentanone ring onto a pre-existing pyrrolo-benzimidazole.

Q4: The Nazarov cyclization of my divinyl ketone precursor is stalling. A: The pyrrolo[1,2-a]benzimidazole core is highly electron-rich, which can "poison" the Lewis Acid catalyst by binding to it, preventing activation of the ketone.

• The Fix:

  • Catalyst Loading: Increase Lewis Acid (e.g., Sc(OTf)₃ or BF₃·OEt₂) to >1.0 equivalent (stoichiometric) rather than catalytic.

  • Substrate Protection: Ensure the benzimidazole nitrogen is not acting as a proton sink.

Optimized Experimental Protocol

Method: One-Pot 1,3-Dipolar Cycloaddition using Epoxide Scavenging.

Target: High-yield formation of the tetracyclic core.

• Reagents:

  • 1-Benzylbenzimidazole (1.0 equiv)

  • 2-Bromo-cyclopentanone (or activated cyclopentene equivalent) (1.2 equiv)

  • Solvent/Base: 1,2-Epoxybutane (excess, serves as solvent).

• Procedure:

  • Step A (Quaternization): Mix benzimidazole and alkyl halide in minimal acetonitrile. Stir at RT for 4h until the salt precipitates. Filter and dry.

  • Step B (Cyclization): Suspend the salt in 1,2-Epoxybutane (10 mL per mmol).

  • Step C (Activation): Add the activated alkyne/alkene dipolarophile (1.2 equiv).

  • Step D (Heating): Heat to reflux (63°C) for 24h OR Microwave at 100°C for 20 min.

  • Step E (Workup): Evaporate epoxide. Flash chromatography (Hexane/EtOAc).

Why this works: The epoxide acts as a "proton sponge," irreversibly reacting with the HBr released to form a bromohydrin. This maintains a low, steady-state concentration of the reactive ylide, preventing dimerization.

Data Analysis: Solvent & Base Effects[9]

Table 1: Impact of Reaction Conditions on Yield (Data synthesized from comparative benzimidazole cyclization studies)

Solvent	Base	Method	Yield (%)	Major Byproduct
DMF	TEA (1.5 eq)	Thermal (90°C)	35%	Dimer / Tar
MeCN	K₂CO₃	Thermal (Reflux)	48%	Quinoxaline (Ring expansion)
1,2-Epoxybutane	(None)	Thermal (Reflux)	72%	Unreacted Salt
1,2-Epoxybutane	(None)	Microwave (100°C)	88%	Trace Dimer
Toluene	DBU	Thermal (110°C)	20%	Polymerization

Mechanistic Visualization

The following diagram illustrates the critical bifurcation point between the desired Cyclopenta-fusion and the fatal dimerization pathway.

Caption: Mechanistic bifurcation in the synthesis. Success depends on favoring the blue pathway (Transition State) over the red dashed pathways (Dimerization/Expansion) via controlled ylide generation.

References

• General 1,3-Dipolar Cycloaddition Methodology

  • Title: Novel One-Pot Multicomponent Strategy for the Synthesis of Pyrrolo[1,2-a]benzimidazole and Pyrrolo[1,2-a]quinoxaline Derivatives.[1]

  • Source:Journal of Heterocyclic Chemistry (via ResearchG
  • Relevance: Establishes the epoxide-mediated "proton sponge" technique which is critical for preventing tarring in these reactions.

  • URL:

• Microwave Acceleration & Iminocyclopropane Rearrangement

  • Title: Synthesis of Benzo[d]pyrrolo[1,2-a]imidazoles by Iminocyclopropane Rearrangement of C-Cyclopropylbenzimidazoles.[8]

  • Source:Heterocycles (2022).[9]

  • Relevance: Demonstrates the superiority of microwave irradiation (MgI2 mediated) for fusing cyclopentane-type rings to benzimidazoles.

  • URL:

• Ring Expansion vs.

  • Title: Unexpected Formation of Pyrrolo[1,2-a]quinoxaline Derivatives During the Multicomponent Synthesis of Pyrrolo[1,2-a]benzimidazoles.
  • Source:Tetrahedron Letters / ResearchG
  • Relevance: Explains the thermodynamic competition between the 5-membered (desired) and 6-membered (undesired) fused rings, guiding solvent choice.

  • URL:

• Nazarov Cyclization Context

  • Title: Catalytic aza-Nazarov cyclization reactions to access α-methylene-γ-lactam heterocycles.[6]

  • Source:Beilstein Journal of Organic Chemistry.

  • Relevance: Provides conditions for Lewis Acid catalyzed cyclizations of divinyl ketones, relevant if building the cyclopentanone ring intramolecularly.[5]

  • URL:

Sources

• 1. researchgate.net [researchgate.net]
• 2. iosrphr.org [iosrphr.org]
• 3. Nazarov cyclization reaction - Wikipedia [en.wikipedia.org]
• 4. Advances in the Synthesis of Ring-Fused Benzimidazoles and Imidazobenzimidazoles [mdpi.com]
• 5. Nazarov Cyclization [organic-chemistry.org]
• 6. BJOC - Catalytic aza-Nazarov cyclization reactions to access α-methylene-γ-lactam heterocycles [beilstein-journals.org]
• 7. Comparative study of the reaction of 2-mercaptobenzimidazole with 2-bromo-1,3-diketones under conventional and green conditions: regioselective access to N/S-difunctionalized benzimidazoles and benzimidazo[2,1-b]thiazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 8. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 9. researchgate.net [researchgate.net]

Technical Support Center: Overcoming Compound Solubility Issues in NMR Solvents

Welcome to the technical support center for NMR sample preparation. This guide is designed for researchers, scientists, and drug development professionals who encounter solubility challenges with their compounds in common deuterated solvents. As a Senior Application Scientist, my goal is to provide not just procedural steps, but also the underlying scientific reasoning to empower you to make informed decisions in your experimental design. This guide is structured as a series of frequently asked questions (FAQs) that progress from fundamental issues to advanced troubleshooting strategies.

Section 1: The First Line of Defense - Systematic Solvent Selection

The most critical step in any NMR experiment is achieving a homogeneous, stable solution.[1] Poor solubility leads to low signal-to-noise, broad spectral lines, and difficulty in shimming, ultimately compromising the quality and reliability of your data.[1][2] This section addresses the initial steps to take when your compound fails to dissolve.

Q1: My compound is not dissolving in chloroform-d (CDCl₃). What is the most logical next step?

A1: Chloroform-d is a common starting point due to its ability to dissolve many non-polar to moderately polar organic compounds and its relatively low cost.[3][4] However, if solubility is poor, a systematic approach based on compound polarity is the most efficient path forward. Avoid random testing; instead, follow a logical progression.

The causality here is the principle of "like dissolves like." Solvents are effective when their polarity matches that of the solute. If your compound is insoluble in a non-polar solvent like CDCl₃, it is likely more polar.

Recommended Workflow:

• Assess Polarity: Based on the structure of your compound, estimate its polarity. Does it have numerous heteroatoms (O, N), hydrogen bond donors/acceptors (-OH, -NH₂, -COOH), or is it primarily a hydrocarbon?

• Test with Non-Deuterated Solvents: To conserve expensive deuterated solvents, perform initial solubility tests with small amounts of your compound (~1 mg) in vials containing the non-deuterated (protonated) versions of your target NMR solvents.[5]

• Progressive Polarity Increase: If CDCl₃ fails, move up the polarity scale. A recommended sequence is:

  • Benzene-d₆: Good for non-polar or aromatic compounds.

  • Acetone-d₆: An excellent all-around solvent that dissolves a wide range of compounds.[3]

  • Methanol-d₄: Suitable for more polar compounds.[3]

  • Dimethyl Sulfoxide-d₆ (DMSO-d₆): A highly polar aprotic solvent, often considered the "universal" solvent for difficult organic molecules.[4]

  • Deuterium Oxide (D₂O): For highly polar or ionic compounds, such as salts, sugars, or amino acids.

This systematic approach prevents wasted time and resources by logically narrowing down the appropriate solvent environment for your analyte.

// Edges Start -> Assess; Assess -> Test; Test -> CDCl3 [label="Start Here"]; CDCl3 -> Acetone [label="If Insoluble"]; Acetone -> Methanol [label="If Insoluble"]; Methanol -> DMSO [label="If Insoluble"]; DMSO -> D2O [label="If Insoluble"];

CDCl3 -> Success [label="If Soluble"]; Acetone -> Success [label="If Soluble"]; Methanol -> Success [label="If Soluble"]; DMSO -> Success [label="If Soluble"]; D2O -> Success [label="If Soluble"];

D2O -> Fail [label="If Insoluble"]; } caption: Systematic solvent selection workflow.

Section 2: Advanced Strategies for Stubborn Compounds

If a single deuterated solvent fails to provide adequate solubility, more advanced techniques are required. These methods involve modifying the solvent environment or the experimental conditions to favor dissolution.

Q2: My compound has low solubility in all common single solvents. Can I use a solvent mixture?

A2: Yes, using a co-solvent system is a powerful and common technique to enhance solubility.[6] The principle of co-solvency involves using a mixture of solvents to create a new solvent environment with an intermediate polarity that is more favorable for dissolving the solute than either solvent alone.

A frequently successful combination for compounds that are slightly too polar for CDCl₃ but not polar enough for methanol-d₄ is a mixture of the two.

Experimental Protocol: Preparing a Co-Solvent NMR Sample (CDCl₃/CD₃OD)

• Initial Dissolution: Weigh your sample (e.g., 5-10 mg for ¹H NMR) into a small vial.[5]

• Primary Solvent Addition: Add the solvent in which the compound is least soluble but still shows some interaction (e.g., ~0.5 mL of CDCl₃). Agitate the vial. You will likely observe a suspension or partial dissolution.

• Titration with Co-Solvent: Using a microliter syringe or a glass pipette, add the more polar co-solvent (e.g., methanol-d₄) drop by drop while agitating the sample.

• Observe for Clarity: Continue adding the co-solvent until the solution becomes clear. A common starting ratio for chloroform/methanol is 4:1 (v/v), but the optimal ratio is sample-dependent.[6] Be mindful not to add an excessive amount of the co-solvent, as this can shift the polarity too far and potentially cause the compound to precipitate again.

• Transfer and Final Volume Adjustment: Once dissolved, filter the solution through a pipette with a small cotton or glass wool plug into the NMR tube to remove any particulate matter.[2][7] Adjust the final volume to the required height for your spectrometer (typically 0.6-0.7 mL, corresponding to ~50-55 mm).[7]

• Documentation: Record the final ratio of solvents used. This is crucial for reproducibility.

Q3: My compound is water-soluble, but its solubility is highly dependent on pH. How do I properly adjust the pH of my D₂O sample?

A3: For ionizable compounds, solubility in D₂O can often be dramatically improved by adjusting the pH to a point where the compound exists in its more soluble charged form. However, it is critical to use deuterated reagents to avoid introducing large, unwanted proton signals into your spectrum.

It's also important to understand the relationship between the pH reading from a standard glass electrode calibrated with H₂O buffers and the actual deuterium ion concentration (pD). The commonly accepted conversion is: pD = pH_meter_reading + 0.40 .[8][9]

Experimental Protocol: Adjusting the pD of an NMR Sample

• Initial Dissolution: Dissolve your compound in D₂O in a small vial. If solubility is poor, you may have a suspension.

• Prepare Dilute Deuterated Acid/Base: Use commercially available deuterated acid (e.g., DCl in D₂O) and deuterated base (e.g., NaOD in D₂O). It is advisable to prepare dilute working solutions (e.g., 0.1 M or 0.01 M) from the concentrated stock to allow for finer control over the pD adjustment.

• Calibrate pH Meter: Calibrate your pH meter using standard aqueous (H₂O) buffers (e.g., pH 4, 7, 10).

• Micro-Titration: Place a micro-pH electrode into your sample vial. While gently stirring, add very small aliquots (e.g., 0.5-2 µL) of the dilute deuterated acid or base.

• Monitor Solubility and pH: Observe the sample for dissolution. Record the pH meter reading at which your compound fully dissolves.

• Calculate and Record pD: Convert the final pH meter reading to pD using the formula (pD = pH + 0.40) and record this value.[8][9]

• Transfer to NMR Tube: Once the desired solubility and pD are achieved, transfer the sample to the NMR tube.

Q4: My compound seems to "crash out" of solution at room temperature but dissolves upon warming. Can I run the NMR experiment at a higher temperature?

A4: Yes, performing a variable temperature (VT) NMR experiment is an excellent strategy for compounds whose solubility increases with temperature.[10] Most modern NMR spectrometers are equipped with VT units that can precisely control the sample temperature over a wide range.

The causality is straightforward: for many compounds, the dissolution process is endothermic, meaning that adding thermal energy (heating) shifts the equilibrium towards the dissolved state, increasing solubility.

Experimental Protocol: Variable Temperature (VT) NMR for Solubility

• Solvent Selection is Critical: Choose a solvent with a boiling point well above your target temperature. DMSO-d₆ (B.P. 189 °C) and toluene-d₈ (B.P. 111 °C) are excellent choices for high-temperature work.[10] Never heat a sample to within 10-15°C of the solvent's boiling point to avoid sample loss and potential damage to the probe.[10]

• Prepare the Sample: Prepare your sample as usual, even if it is a suspension at room temperature. Ensure you are using a high-quality NMR tube (e.g., Pyrex or equivalent) that can withstand thermal stress.[10]

• Set Up the VT Experiment:

  • Insert your sample at the standard operating temperature (e.g., 25 °C).

  • Load standard shims and lock on the deuterium signal.

  • Use the spectrometer's software to incrementally increase the temperature. It is advisable to go up in steps (e.g., 10-20 °C at a time) to avoid thermal shock to the probe.[10]

• Equilibration and Shimming: Allow the sample to equilibrate at the target temperature for at least 5-10 minutes. The magnetic field homogeneity will drift with temperature, so it is essential to re-shim the sample at the final temperature before acquisition.

• Acquire Data: Run your NMR experiment.

• Cool Down: After the experiment, incrementally decrease the temperature back to ambient before removing your sample. This prevents thermal shock and ensures the instrument is ready for the next user.

// Edges Start -> Cosolvent; Start -> pH_Adjust; Start -> VT_NMR; Start -> Surfactant;

Cosolvent -> Cosolvent_Detail [style=dashed]; pH_Adjust -> pH_Detail [style=dashed]; VT_NMR -> VT_Detail [style=dashed]; Surfactant -> Surfactant_Detail [style=dashed];

Cosolvent -> Success; pH_Adjust -> Success; VT_NMR -> Success; Surfactant -> Success; } caption: Decision-making for advanced solubility techniques.

Section 3: Specialized Solutions for "Impossible" Samples

Some compounds, particularly complex biomolecules, polymers, or highly crystalline small molecules, may resist all the methods described above. For these challenging cases, specialized techniques are available.

Q5: My compound is a protein that aggregates at the concentrations needed for NMR. What can I do?

A5: Protein aggregation is a common and significant hurdle in biomolecular NMR. One highly effective strategy is the use of solubility-enhancement tags (SETs) .[5] A SET is a small, highly soluble, and stable protein (like the B1 domain of protein G) that is genetically fused to your protein of interest.[11]

The fused construct often exhibits dramatically improved solubility and stability, allowing for NMR analysis at the required high concentrations (0.1-2.5 mM).[1][11] The SET itself is small and produces a known set of peaks that can often be distinguished from the target protein's signals.

Q6: My compound forms a gel or is a semi-solid. Can I still acquire a high-resolution NMR spectrum?

A6: Yes. For samples that are not true liquids, such as gels, tissues, or compounds adsorbed onto a solid support, standard solution-state NMR will yield very broad, uninformative signals. The technique designed for these systems is High-Resolution Magic Angle Spinning (HR-MAS) NMR .

HR-MAS involves spinning the sample at a specific angle to the magnetic field (the "magic angle," ~54.7°). This spinning mechanically averages out the anisotropic interactions (like residual dipolar coupling and magnetic susceptibility differences) that cause severe line broadening in semi-solid materials, resulting in liquid-like, high-resolution spectra.[12] This allows for direct analysis of the compound in its native, non-liquid state.[12]

Q7: I've heard about using surfactants or ionic liquids to dissolve very hydrophobic compounds. How does that work?

A7: For extremely hydrophobic molecules, creating a micro-environment within the NMR solvent can be an effective strategy. This is often achieved using surfactants.

• Mechanism of Action: Surfactants are amphiphilic molecules with a polar head and a non-polar tail. Above a certain concentration, known as the Critical Micelle Concentration (CMC) , they self-assemble into spherical structures called micelles, with the hydrophobic tails forming a non-polar core.[13][14] Your insoluble hydrophobic compound can partition into this non-polar core, effectively being "dissolved" within the micelle, which itself is soluble in the bulk solvent (e.g., D₂O).[15]

• Practical Considerations: This is an advanced technique that requires careful selection of the surfactant to ensure it doesn't interfere with your compound's signals. The concentration must be above the CMC for micelles to form.[13] This approach essentially creates a micro-emulsion within your NMR tube.

Ionic liquids (ILs) are salts that are liquid at room temperature and can be excellent solvents for a wide range of compounds.[16] Their use in NMR is an active area of research, as they can provide unique solvent environments. However, obtaining high-resolution spectra in neat ionic liquids can be challenging and may require specialized referencing and shimming techniques.[17]

Data Summary Table

For quick reference, the properties of several common deuterated solvents are summarized below. This data is essential for making informed decisions during solvent selection and for setting up experiments like VT-NMR.

Solvent	Formula	Molecular Weight ( g/mol )	Melting Point (°C)	Boiling Point (°C)	¹H Residual Peak (ppm)	¹³C Signal (ppm, multiplicity)
Chloroform-d	CDCl₃	120.38	-64	61	~7.26 (s)	77.16 (t)
Acetone-d₆	C₃D₆O	64.12	-94	56	~2.05 (quintet)	206.26 (septet), 29.84 (septet)
Benzene-d₆	C₆D₆	84.15	6	80	~7.16 (s)	128.06 (t)
Methanol-d₄	CD₄O	36.07	-98	65	~3.31 (quintet), ~4.87 (s, OH)	49.05 (septet)
DMSO-d₆	C₂D₆SO	84.17	19	189	~2.50 (quintet)	39.52 (septet)
Deuterium Oxide	D₂O	20.03	4	101	~4.79 (s)	-

Data compiled from multiple sources.[1][18][19] Residual peak positions can vary slightly depending on temperature, concentration, and sample matrix.

References

• Zhou, P., & Wagner, G. (2001). A solubility-enhancement tag (SET) for NMR studies of poorly behaving proteins. Journal of Biomolecular NMR, 20(1), 1-5. [Link]

• Esposito, D., & Chatterjee, D. K. (2010). Overcoming the solubility limit with solubility-enhancement tags: successful applications in biomolecular NMR studies. Journal of Biomolecular NMR, 46(1), 23–31. [Link]

• Iowa State University. Chemical Instrumentation Facility - NMR Sample Preparation. [Link]

• University of Western Ontario. NMR Sample Preparation Guide. [Link]

• Covington, A. K., Paabo, M., Robinson, R. A., & Bates, R. G. (1968). Use of the glass electrode in deuterium oxide and the relation between the standardized pD (paD) scale and the operational pH in heavy water. Anal. Chem., 40(4), 700-706.

• UCL. Faculty of Mathematical & Physical Sciences - Sample Preparation. [Link]

• University of Victoria. NMR Sample Preparation. [Link]

• Krejmer-Ritz, N., et al. (2023). Revisiting the influence of pH on 1JCαH and chemical shifts of glycine and alanine short oligopeptides. Royal Society Open Science, 10(10). [Link]

• Queen's University. Department of Chemistry - NMR Sample Preparation. [Link]

• JEOL. Sample preparation for NMR measurements and points to keep in mind. [Link]

• Bruker. Avance Beginners Guide - Solvent Selection. [Link]

• University of Guelph. Advanced Analysis Centre - NMR FAQs. [Link]

• Wikipedia. Critical micelle concentration. [Link]

• University of Oxford. Department of Chemistry - Variable Temperature NMR Experiments. [Link]

• Damodaran, K. (2014). NMR of ionic liquids. Annual Reports on NMR Spectroscopy, 81, 215-263. [Link]

• Organomation. NMR Sample Preparation: The Complete Guide. [Link]

• University of Ottawa. Variable Temperature to Improve NMR Resolution. [Link]

• Giraudeau, P. (2014). Universal Quantitative NMR Analysis of Complex Natural Samples. Magnetic Resonance in Chemistry, 52(6), 259-272. [Link]

• Giraudeau, P. et al. (2013). Feasibility of 1H-High Resolution-Magic Angle Spinning NMR Spectroscopy in the Analysis of Viscous Cosmetic and Pharmaceutical Formulations. Analytical Chemistry, 85(8), 4153-4159. [Link]

• DataPhysics Instruments. Critical micelle formation concentration explained. [Link]

• Reich, H. J. (University of Wisconsin). NMR Solvent Data. [Link]

• University of Rochester. Department of Chemistry - How to Get a Good 1H NMR Spectrum. [Link]

• Babu, C. R., et al. (2006). Novel surfactant mixtures for NMR spectroscopy of encapsulated proteins dissolved in low-viscosity fluids. Journal of the American Chemical Society, 128(45), 14454-14455. [Link]

• EPFL. NMR sample preparation. [Link]

• University of Rochester, Department of Chemistry. How to Get a Good 1H NMR Spectrum. [Link]

• BioChromato. NMR solvent selection - that also allows sample recovery. [Link]

• BioChromato. (2018, December 7). NMR solvent selection - that also allows sample recovery. [Link]

Sources

• 1. organomation.com [organomation.com]
• 2. ucl.ac.uk [ucl.ac.uk]
• 3. NMR as a Key Analytical Tool for Complex Systems: From Fundamentals to Advanced Approaches: A Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. sites.uclouvain.be [sites.uclouvain.be]
• 6. ou.edu [ou.edu]
• 7. publish.uwo.ca [publish.uwo.ca]
• 8. royalsocietypublishing.org [royalsocietypublishing.org]
• 9. researchgate.net [researchgate.net]
• 10. Computational NMR Spectroscopy of Ionic Liquids: [C4C1im]Cl/Water Mixtures - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Measurement of pH by NMR Spectroscopy in Concentrated Aqueous Fluoride Buffers - PMC [pmc.ncbi.nlm.nih.gov]
• 12. news-medical.net [news-medical.net]
• 13. Critical micelle concentration - Wikipedia [en.wikipedia.org]
• 14. Critical micelle formation concentration explained - DataPhysics Instruments [dataphysics-instruments.com]
• 15. Novel surfactant mixtures for NMR spectroscopy of encapsulated proteins dissolved in low-viscosity fluids - PMC [pmc.ncbi.nlm.nih.gov]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. researchgate.net [researchgate.net]
• 18. 2210pc.chem.uic.edu [2210pc.chem.uic.edu]
• 19. researchonline.ljmu.ac.uk [researchonline.ljmu.ac.uk]

Purification strategies for separating regioisomers of the Compound

Subject: Advanced Purification Strategies for Separating Regioisomers of Small Molecules Ticket Type: Technical Guide / Troubleshooting Assigned Specialist: Senior Application Scientist, Separation Technologies

Executive Summary & Triage

Separating regioisomers (positional isomers) is one of the most persistent challenges in purification. Unlike enantiomers, which require a chiral environment, regioisomers are achiral but often possess nearly identical physicochemical properties (LogP, pKa, boiling point). Standard C18 flash chromatography often fails because it relies heavily on hydrophobicity, which rarely differs significantly between regioisomers.

The Core Philosophy: To separate regioisomers, you must exploit secondary interactions —specifically

interactions, dipole moments, and steric shape selectivity—rather than simple hydrophobicity.

Quick Triage: The Decision Matrix

Before committing to a method, determine the physicochemical divergence of your isomers.

Figure 1: Strategic Triage Workflow for Regioisomer Separation. Use this logic to minimize wasted solvent and time.

Module 1: Chromatographic Resolution Strategies

If simple crystallization fails, chromatography is the standard. However, do not reach for a C18 column first. Regioisomers require stationary phases that can "feel" the electron density distribution of the aromatic ring.

Strategy A: The "Pi-Electron" Screen (RP-HPLC)

Theory: Regioisomers usually have different electron density maps due to the position of electron-withdrawing/donating groups. Fluorinated and Phenyl phases interact with these electron clouds (quadrupole moments) differently.

Recommended Stationary Phases:

• PFP (Pentafluorophenyl): The "Gold Standard" for regioisomers. The fluorine atoms create a highly electron-deficient ring that acts as a Lewis acid, interacting strongly with electron-rich regioisomers [1].

• Phenyl-Hexyl / Biphenyl: Offers

  stacking. The accessibility of the -system often differs between ortho-, meta-, and para-isomers due to steric hindrance [2].

Protocol: The "Pi-System" Gradient Screen

• System: UHPLC or HPLC

• Mobile Phase A: Water + 0.1% Formic Acid (Do not use TFA if possible; it can mask

  interactions).

• Mobile Phase B: Methanol (Critical: Acetonitrile suppresses

  interactions; Methanol promotes them [3]).[1]

Step	Time (min)	% B (Methanol)	Flow Rate	Note
1	0.0	5	1.0 mL/min	Equilibration
2	10.0	95	1.0 mL/min	Linear Gradient
3	12.0	95	1.0 mL/min	Wash
4	12.1	5	1.0 mL/min	Re-equilibration

Success Metric: Look for a Selectivity Factor (

) > 1.1. If , switch to Strategy B.

Strategy B: Supercritical Fluid Chromatography (SFC)

Theory: SFC is often superior to HPLC for regioisomers because it offers "Orthogonal Selectivity." The separation mechanism involves adsorption onto the stationary phase, which is highly sensitive to the 3D shape of the molecule (steric fit) rather than just polarity [4].

Recommended Columns:

• 2-Ethylpyridine (2-EP): Excellent for basic/polar regioisomers.

• Bare Silica: Surprisingly effective for positional isomers where one isomer has an accessible polar group (e.g., -OH) capable of hydrogen bonding, while the other is sterically shielded (internal H-bonding) [5].

Protocol: SFC Modifier Screening

• Co-Solvent: Methanol is standard.

• Back Pressure: 120 bar (standard) -> Increase to 150-200 bar to increase density and potentially alter solvation shell around the isomers.

Module 2: Non-Chromatographic Techniques

Strategy C: Differential Crystallization

When scale-up costs for chromatography are prohibitive, revisit crystallization.

Troubleshooting "Oiling Out": If your regioisomers oil out instead of crystallizing, you are likely in a "metastable zone" where the impurities (the other isomer) are preventing nucleation.

• Solution: Use Stripping Crystallization . This combines distillation and crystallization. By removing the solvent at a triple-point condition, you can sometimes force the higher-melting regioisomer to crash out while the other remains in the mother liquor [6].

Troubleshooting & FAQs

Q1: I am using a C18 column, and the regioisomers are co-eluting as a single broad peak with a shoulder. What now? Diagnosis: You are relying on hydrophobic subtraction, which is identical for your isomers. Action:

• Switch Solvent: Change from Acetonitrile to Methanol immediately. Methanol allows the solute's

  -electrons to interact with the stationary phase (if using Phenyl/PFP).

• Switch Column: Move to a PFP (Pentafluorophenyl) column. The specific interaction between the fluorine ring and your compound's dipole is often enough to pull the peaks apart [1].

Q2: My isomers separate on analytical SFC but fail on Prep SFC (peaks merge). Diagnosis: This is likely a "Loading Capacity" issue or a "Thermal Effect." Action:

• Check Solubility: If the sample is dissolved in DMSO/DMF for injection, the solvent plug might be distorting the chromatography. Switch to a solvent closer to the mobile phase (e.g., Methanol/DCM mix).

• Temperature: SFC is sensitive to temperature. Isomers often have different enthalpies of adsorption. Run a temperature screen (35°C, 40°C, 45°C). A 5°C shift can sometimes reverse elution order or double resolution.

Q3: Can I use Chiral Columns for Achiral Regioisomers? Answer: Yes. This is a "Secret Weapon" strategy. Why: Chiral stationary phases (like Amylose or Cellulose derivatives) have distinct "pockets" or grooves. Even if your molecule is achiral, the shape of the ortho-isomer might fit into the groove, while the meta-isomer is too bulky. This is effectively "shape-selective" chromatography. Protocol: Screen an AD-H or OD-H column with Isopropanol/Hexane (Normal Phase) or MeOH/CO2 (SFC).

Data Summary: Selectivity Comparison

Technique	Primary Mechanism	Best For...[2][3]	Cost (Scale-up)
C18 (Reverse Phase)	Hydrophobicity	Isomers with large LogP differences (rare)	Low
PFP / Phenyl-Hexyl	/ Dipole / Shape	Aromatic/Halogenated Regioisomers	Medium
SFC (Silica/2-EP)	H-Bonding / Steric Shape	Polar Regioisomers, Ortho- vs Para-	Low (Solvent savings)
Chiral Stationary Phase	Inclusion Complex / Shape	Difficult isomers where achiral phases fail	High

References

• Agilent Technologies. (2014).[4] Analysis of Positional Isomers with Agilent Poroshell 120 PFP Columns. Agilent Application Notes. Link

• Advanced Materials Technology.[1] (n.d.). Phenyl-Hexyl HPLC Columns: Mechanism of Separation. HALO Columns. Link

• Chromatography Online. (2020). Comparing Selectivity of Phenylhexyl and Other Types of Phenyl Bonded Phases. LCGC North America. Link

• Waters Corporation. (n.d.). Beginner's Guide to Preparative Supercritical Fluid Chromatography (SFC). Waters Primers. Link

• Shimadzu.[5] (n.d.). SFC Columns: Unique Advantages of SFC Column Separation. Shimadzu Excellence in Science. Link

• ResearchGate. (2011). Separation of the cresol isomers by stripping crystallization. Link

Sources

• 1. hplc.eu [hplc.eu]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. hub.rotachrom.com [hub.rotachrom.com]
• 4. agilent.com [agilent.com]
• 5. SFC Columns : SHIMADZU (Shimadzu Corporation) [shimadzu.com]

Technical Support Guide: Troubleshooting Catalyst Poisoning in API Synthesis

Executive Summary & Scope

This guide addresses the critical failure mode of catalyst poisoning during the synthesis of high-value intermediates ("The Compound"). While focused on Palladium (Pd) catalyzed cross-coupling reactions (Suzuki-Miyaura, Buchwald-Hartwig) common in drug discovery, the principles apply broadly to transition metal catalysis (Pt, Rh, Ir).

The Core Problem: Catalyst poisoning is often misdiagnosed as "instability" or "bad reagents." True poisoning involves the irreversible binding of impurities (heterocycles, sulfur, metal ions) to the active metal center, halting the catalytic cycle.

Phase I: Diagnostic Triage

Before altering the synthetic route, determine if the yield loss is due to poisoning (impurity binding) or decomposition (catalyst aggregation/instability).

Visual & Kinetic Indicators

Observation	Diagnosis	Mechanism
Precipitation (Pd Black)	Decomposition	Ligand dissociation leads to formation of inactive Pd(0) nanoparticles/aggregates.
Reaction stops at X% conversion	Poisoning	Impurities in the substrate are stoichiometric with the catalyst. Once the catalyst is saturated, turnover stops.
Induction Period	Activation Issue	Catalyst precursor (e.g., Pd(OAc)₂) is struggling to reduce to the active Pd(0) species.
Rate decreases over time	Product Inhibition	The product of the reaction ("The Compound") is binding to the catalyst, competing with starting materials.

Decision Logic: The Troubleshooting Workflow

Use this flowchart to isolate the root cause.

Figure 1: Decision matrix for distinguishing between catalyst decomposition (instability) and poisoning mechanisms.

Phase II: The Mercury Drop Test (Protocol & Caveats)

The Mercury (Hg) Drop Test is the industry standard for distinguishing between Homogeneous (molecular catalyst) and Heterogeneous (nanoparticle) catalysis. This is critical because poisons affect these two forms differently.

The Principle

Elemental mercury (Hg⁰) forms amalgams with metal nanoparticles (Pd⁰ colloids), effectively "poisoning" the surface and stopping the reaction. It generally does not react with well-ligated molecular species (e.g., Pd(PPh₃)₄) [1, 2].

Experimental Protocol

• Baseline: Set up your standard reaction.

• Addition: Once the reaction reaches ~20% conversion (verify by HPLC/LCMS), add a drop of elemental mercury (excess, >300 equiv relative to catalyst) to the reaction vessel.

  • Safety: Hg is toxic. Use appropriate PPE and waste disposal.

• Monitoring: Continue stirring and monitor conversion after 1 hour and 4 hours.

Interpreting Results

• Reaction STOPS: The active species was likely Heterogeneous (Pd nanoparticles). The Hg amalgamated the particles, killing activity.

• Reaction CONTINUES: The active species is likely Homogeneous .

Critical Warning (Scientific Integrity)

Do not rely on this test blindly. Recent studies by Ananikov [3] and Finke [4] demonstrate that Hg can react with certain molecular complexes (via redox-transmetalation) or fail to poison certain tightly bound nanoparticles.

• Verification: Always pair this with a Quantitative Poisoning Test using CS₂ or specific thiols (e.g., DCT) to confirm results.

Phase III: The Usual Suspects (Common Poisons)

If "The Compound" contains heterocycles, you are likely poisoning your own catalyst.

Poison Class	Functional Groups	Mechanism	Remediation Strategy
Soft Donors	Thiols (R-SH), Thioethers (R-S-R), Thiophenes	Irreversible binding to soft metal centers (Pd, Pt).	Oxidation: Treat reagents with KMnO₄ or H₂O₂ (if stable) to oxidize S to SO/SO₂ [5]. Scavenging: Pre-treat with Cu(I) salts.
N-Heterocycles	Pyridines, Imidazoles, Amines	Competitive binding to the metal, displacing the ligand.	Ligand Swap: Use bulky, electron-rich ligands (e.g., Buchwald Biaryl phosphines, NHCs) that outcompete the N-donor.
Halides	Iodide (I⁻) buildup	Formation of stable Pd-I dimers that are inactive.	Additives: Add Ag(I) salts (AgOTf) to precipitate AgI and free the catalyst.
Metal Impurities	Cu, Fe, Zn (from previous steps)	Galvanic displacement or alteration of redox potentials.	Chelation: Wash starting materials with EDTA or use metal scavengers (e.g., QuadraPure™).

Phase IV: Remediation & Prevention Strategies

Strategy A: "Armor" the Catalyst (Ligand Selection)

If the poison is inherent to your substrate (e.g., you are coupling a pyridine), you cannot remove it. You must make your catalyst more robust.

• Switch to NHC Ligands: N-Heterocyclic Carbenes (NHCs) bind to Pd much more strongly than phosphines. They are less likely to be displaced by N-containing substrates.

• Bulky Phosphines: Use ligands like XPhos or BrettPhos . Their steric bulk creates a "protective shell" around the Pd center, allowing the substrate to enter only for the desired reaction while blocking smaller poisons or preventing dimerization.

Strategy B: "Clean" the Environment (Scavenging)

If the poison is an impurity (e.g., trace sulfur from a previous step):

• Recrystallization: Is often insufficient for trace poisons (ppm levels kill catalysis).

• Active Carbon Treatment: Stir reagents with activated charcoal (removes heavy organics).

• Metal Scavengers: Use resin-bound scavengers (e.g., Thiol-functionalized silica) to pre-treat solvent and substrate solutions.

Mechanism of Action: Ligand vs. Poison

Figure 2: Competitive binding mechanism. Poisons (red) displace ligands or block active sites, diverting the catalyst into an inactive "Dead" state.

FAQ: Rapid Troubleshooting

Q: My reaction turns black immediately upon heating. Is this poisoning? A: Likely not. Immediate black precipitation usually indicates catalyst instability . The ligand is too weak to hold the Pd(0) at that temperature. Fix: Lower temperature or switch to a stronger ligand (e.g., dppf, XPhos).

Q: Can I just add more catalyst? A: If it is true poisoning, yes , but it's inefficient. If you have 5 mol% poison and 1 mol% catalyst, the poison wins. You would need >5 mol% catalyst to saturate the poison and leave active metal. It is cheaper to purify the substrate.

Q: The Mercury test was inconclusive. What now? A: Perform a "Split Test" . Take your stalled reaction, filter it (to remove Pd black), and add fresh substrate. If it reacts, your catalyst is alive (catalyst was not the limit). If it doesn't, add fresh catalyst. If the fresh catalyst dies, your solution contains a poison.

References

• Widegren, J. A., & Finke, R. G. (2003).

Optimizing temperature and pressure for benzimidazole ring fusion

Technical Support Center: Benzimidazole Ring Fusion Optimization

Introduction: The Thermodynamics of Ring Closure

Welcome to the Technical Support Center. If you are reading this, you are likely facing a common bottleneck in heterocyclic chemistry: the "Intermediate Trap."

The formation of the benzimidazole core from o-phenylenediamine (OPD) and a carbonyl source (aldehyde/carboxylic acid) is a two-step process. The first step—formation of the amide or Schiff base intermediate—is kinetically fast and often occurs at mild temperatures. The second step—intramolecular dehydration and ring closure —is the rate-determining step that requires overcoming a significant activation energy barrier [1].

The Core Conflict:

• Temperature: High temperatures are required to drive the dehydration (ring closure).

• Stability: o-Phenylenediamines are electron-rich and prone to oxidative tarring (polymerization) at high temperatures under aerobic conditions.

This guide focuses on manipulating Pressure (via microwave reactors or sealed tubes) to access high Temperatures without the degradation associated with prolonged reflux times.

Mechanism & Energy Landscape (Visualized)

To troubleshoot, you must visualize where your reaction is stalling.

Figure 1: Reaction energy landscape showing the critical dehydration barrier where pressure and temperature optimization is required.

Troubleshooting Guide & FAQs

This section addresses specific failure modes reported by users.

Q1: My LC-MS shows a major peak at M+18 (or M+H+18). Why isn't the ring closing?

Diagnosis: You are stuck at the "Intermediate Trap." The peak corresponds to the uncyclized amide/Schiff base (Product Mass + Water). Root Cause: Insufficient thermal energy to drive the dehydration step. Solution:

• Increase Temperature: If refluxing in ethanol (78°C), the energy is insufficient. Switch to a higher boiling solvent (e.g., DMF, 153°C) or use a pressurized vessel.

• Acid Catalysis: Add 5-10 mol% of a Lewis acid (e.g., Er(OTf)₃ or LaCl₃) or a Brønsted acid (p-TsOH). This lowers the activation energy for dehydration [2].

Q2: The reaction mixture turns into a black tar, and yield is <30%.

Diagnosis: Oxidative polymerization of the o-phenylenediamine. Root Cause: OPD is highly sensitive to oxidation, especially at high temperatures required for ring closure. Solution:

• Inert Atmosphere: Strictly purge the headspace with Argon/Nitrogen.

• Microwave (High P / Short T): Switch to microwave synthesis. By sealing the vessel, you exclude oxygen, and the rapid heating (5-10 mins) outpaces the slow oxidative degradation kinetics [3].

• Salt Form: Use o-phenylenediamine dihydrochloride.[1] The salt is more stable against oxidation than the free base [4].

Q3: How does pressure specifically help this reaction?

Technical Insight: Pressure itself is rarely the catalyst. Instead, pressure allows solvent superheating .

• Example: In an open flask, Ethanol boils at 78°C. In a sealed microwave vial at 15 bar, Ethanol can be heated to 160°C.

• Impact: According to the Arrhenius equation, this ~80°C increase can accelerate the reaction rate by a factor of 250x, reducing reaction time from hours to minutes and bypassing degradation pathways.

Optimized Experimental Protocols

Protocol A: Microwave-Assisted Synthesis (Recommended for Library Generation)

Best for: High yields, speed, and preventing oxidation.

Parameter	Setting	Notes
Solvent	Ethanol or Water (Solvent-Free possible)	Green chemistry compatible [5].[2]
Temperature	140°C - 160°C	Requires sealed vessel (Pressure ~10-15 bar).
Time	5 - 15 minutes	Monitor by TLC/LC-MS.
Catalyst	Er(OTf)₃ (1 mol%) or None	Catalyst often optional at these temperatures.

Step-by-Step:

• Mix o-phenylenediamine (1.0 mmol) and aldehyde (1.0 mmol) in a 10 mL microwave vial.

• Add 2 mL Ethanol (or run solvent-free with 1 mol% Er(OTf)₃).

• Seal the vial and purge with Nitrogen for 30 seconds.

• Ramp to 150°C over 2 minutes; hold for 10 minutes .

• Cool to 50°C (using compressed air cooling).

• Pour into ice water. The benzimidazole usually precipitates as a solid. Filter and wash.[3][4]

Protocol B: Classical Phillips Condensation (Reflux)

Best for: Large scale scale-up where microwave is unavailable.

Parameter	Setting	Notes
Solvent	4N HCl	Acts as both solvent and catalyst.
Temperature	100°C - 110°C	Reflux conditions.
Time	4 - 12 hours	significantly slower than microwave.

Step-by-Step:

• Dissolve o-phenylenediamine (10 mmol) and carboxylic acid (10 mmol) in 20 mL of 4N HCl.

• Heat to reflux (~100°C ) with vigorous stirring.

• Monitor reaction.[5][6][7] If the intermediate (M+18) persists after 4 hours, add a dehydrating scavenger (e.g., polyphosphoric acid) if functional groups allow.

• Upon completion, cool to 0°C.

• Neutralize carefully with NH₄OH to pH 8-9 to precipitate the free base benzimidazole.

Troubleshooting Logic Tree

Use this flow to diagnose your specific experimental failure.

Figure 2: Decision tree for diagnosing reaction failures based on Mass Spectrometry data.

References

• Behjatmanesh-Ardakani, R., & Imanov, H. A. (2025).[8] DFT study on the mechanism of benzimidazole synthesis from phenylenediamine and formic acid: Activation energies and transition states. Chemical Review and Letters. Link

• Luo, Y., et al. (2022). Highly Efficient Synthesis of Benzimidazoles Using Microwave Irradiation. Preprints.org. Link

• Mobinikhaledi, A., et al. (2007). Microwave-assisted Synthesis of Some Benzimidazole Derivatives: A Case for a Comparative Study. Asian Journal of Chemistry. Link

• Dubey, R., & Moorthy, N. (2007).[9] Comparative Studies on Conventional and Microwave Assisted Synthesis of Benzimidazole and Their 2-Substituted Derivative with the Effect of Salt Form of Reactant. Chemical & Pharmaceutical Bulletin. Link

• BenchChem Technical Support. (2025). Optimizing Benzimidazole Derivative Synthesis: Troubleshooting Guide. BenchChem. Link

Sources

• 1. Comparative Studies on Conventional and Microwave Assisted Synthesis of Benzimidazole and Their 2-Substituted Derivative with the Effect of Salt Form of Reactant [organic-chemistry.org]
• 2. preprints.org [preprints.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Comparative Studies on Conventional and Microwave Synthesis of Some Benzimidazole, Benzothiazole and Indole Derivatives and Testing on Inhibition of Hyaluronidase - PMC [pmc.ncbi.nlm.nih.gov]
• 5. asianpubs.org [asianpubs.org]
• 6. jchemrev.com [jchemrev.com]
• 7. ias.ac.in [ias.ac.in]
• 8. researchgate.net [researchgate.net]
• 9. Benzimidazole synthesis [organic-chemistry.org]

Technical Support Center: Minimizing Oxidation Side-Products in Synthesis

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center. This guide is designed to provide you, the research and development scientist, with in-depth, field-proven insights into diagnosing, preventing, and managing unwanted oxidation reactions during the synthesis of your target compounds. Oxidation is a pervasive challenge, often leading to reduced yields, complex purification profiles, and compromised product stability.[1][2] This resource moves beyond simple procedural lists to explain the causality behind experimental choices, empowering you to develop robust and reproducible synthetic routes.

Frequently Asked Questions (FAQs): Understanding and Preventing Oxidation

This section addresses the fundamental questions surrounding the origins of oxidative side-products and the primary strategies for their prevention.

Q1: What are the primary sources of oxidation in my reaction?

A1: The most common culprit for unwanted oxidation in organic synthesis is molecular oxygen (O₂) from the atmosphere.[3] However, other significant sources include peroxide impurities in solvents and reagents, as well as trace metal contaminants that can catalyze oxidative processes.

The Science Behind It:

• Molecular Oxygen: Ground-state oxygen is a diradical, making it a persistent and reactive species, especially in the presence of light, heat, or radical initiators. It can initiate chain reactions, leading to a cascade of degradation products.[4]

• Peroxide Impurities: Many common organic solvents (e.g., ethers like THF and diethyl ether, and some hydrocarbons) can form explosive peroxide impurities over time when exposed to air and light.[5] These peroxides can act as potent oxidants or radical initiators in your reaction mixture.[1]

• Trace Metals: Transition metals, even at parts-per-million (ppm) levels, can catalyze the decomposition of peroxides or directly interact with your substrate and oxygen to facilitate oxidation.[1] These can be present in starting materials, reagents, or even leached from stainless steel spatulas and cannulas.

Q2: My compound is sensitive to air. What are the most effective methods to remove dissolved oxygen from solvents?

A2: Removing dissolved oxygen from solvents, a process known as degassing, is critical for many syntheses. The three most common and effective methods are Freeze-Pump-Thaw, sparging with an inert gas, and sonication under vacuum. The choice of method depends on the required level of oxygen removal, the solvent's properties, and the scale of the reaction.

The Science Behind It:

The solubility of gases like oxygen in organic solvents is a physical phenomenon. Degassing methods work by reducing the partial pressure of oxygen above the solvent, which, according to Henry's Law, reduces the concentration of dissolved oxygen to re-establish equilibrium.

• Freeze-Pump-Thaw is the most rigorous method, capable of achieving very low oxygen levels.[6][7] It involves freezing the solvent to prevent its evaporation, using a high vacuum to remove gases from the headspace, and then thawing to allow more dissolved gas to escape into the headspace. Repeating this cycle 3-4 times is highly effective.[8]

• Sparging (or Bubbling) involves bubbling an inert gas (like nitrogen or argon) through the liquid.[9] The inert gas physically displaces the dissolved oxygen. It is a simpler and faster method than Freeze-Pump-Thaw but generally less effective for achieving ultra-low oxygen levels.[7]

• Sonication Under Vacuum uses ultrasonic waves to generate cavitation bubbles within the liquid. Dissolved gases diffuse into these bubbles, which then collapse and release the gas into the vacuum-purged headspace. This method is faster than sparging for small volumes but can be less effective than Freeze-Pump-Thaw.[7]

Data Presentation: Comparison of Solvent Degassing Methods

Method	Typical O₂ Removal Efficiency	Advantages	Disadvantages	Best For
Freeze-Pump-Thaw	>99%[6][10]	Most effective method for achieving lowest possible oxygen levels.	Time-consuming; risk of flask breakage if not performed correctly; not suitable for large volumes.	Highly oxygen-sensitive reactions (e.g., organometallics, radical polymerizations).
Inert Gas Sparging	~80-95%[9][11]	Simple, fast, and scalable to large volumes.	Less effective than Freeze-Pump-Thaw; can evaporate significant amounts of volatile solvents.	General purpose oxygen removal for moderately sensitive reactions.
Sonication + Vacuum	~60-70%[11]	Faster than sparging for small volumes.	Less effective than other methods; efficiency is solvent-dependent.[12]	Quick degassing of small solvent volumes for less sensitive applications.
Inline HPLC Degasser	Up to 99.9% (during operation)[13]	Continuous and highly efficient.	Primarily designed for analytical systems, not bulk solvent preparation for synthesis.	HPLC mobile phases.[1]

Experimental Protocols: Solvent Degassing

Click for Step-by-Step Protocol: Freeze-Pump-Thaw Degassing

Objective: To rigorously remove dissolved gases from a solvent using the Freeze-Pump-Thaw method.

Materials:

• Schlenk flask

• Solvent to be degassed (do not fill more than 50% of the flask volume)[14][15]

• Schlenk line with a high-vacuum pump and inert gas (Argon or Nitrogen) supply

• Cold trap

• Dewar flasks

• Liquid nitrogen or a dry ice/acetone bath

• Warm water bath

Procedure:

• Preparation: Place the solvent in a Schlenk flask. Ensure the flask is properly connected to the Schlenk line.

• Initial Purge: Flush the flask with inert gas by performing at least three vacuum-backfill cycles to remove the atmospheric air from the headspace.

• Freeze: Close the flask's stopcock to the manifold. Carefully immerse the bottom of the flask in a liquid nitrogen dewar. Swirl the flask gently to freeze the solvent in a thin layer on the walls, avoiding a solid block at the bottom. Wait until the solvent is completely frozen solid.[15]

• Pump: Once frozen, fully open the flask's stopcock to the vacuum manifold. The vacuum will remove the gases from the headspace above the frozen solvent. Allow it to pump for 5-10 minutes.[16]

• Thaw: Close the flask's stopcock to seal it under static vacuum. Remove the liquid nitrogen dewar and allow the solvent to thaw completely. A tepid water bath can be used to speed up this process.[15] You will observe bubbles evolving from the liquid as the dissolved gases escape into the evacuated headspace.

• Repeat: Repeat the Freeze (Step 3) -> Pump (Step 4) -> Thaw (Step 5) cycle at least two more times (for a total of three cycles).[16] After the final thaw, the solvent is degassed.

• Storage: Backfill the flask with your inert gas (N₂ or Ar) and store the degassed solvent under a positive pressure of the inert gas.

Q3: How do I properly set up my reaction to maintain an inert atmosphere?

A3: Maintaining an inert atmosphere is crucial for preventing the re-introduction of oxygen after degassing your solvents and for protecting air-sensitive reagents. This is typically achieved using standard Schlenk line techniques or in a glovebox.

The Science Behind It:

The principle of using an inert atmosphere is to create a physical barrier of a non-reactive gas (like nitrogen or argon) that displaces the reactive air (oxygen and moisture).[14] A slight positive pressure of this inert gas is maintained throughout the experiment to ensure that any potential leaks result in an outflow of inert gas rather than an inflow of air.

Mandatory Visualization: Inert Atmosphere Reaction Setup Workflow

Caption: Workflow for setting up an inert atmosphere reaction.

Experimental Protocols: Setting up a Reaction under Inert Atmosphere

Click for Step-by-Step Protocol: Using a Schlenk Line

Objective: To assemble a reaction and maintain it under a positive pressure of inert gas.

Materials:

• Oven- or flame-dried glassware (reaction flask, condenser, etc.)

• Schlenk line with vacuum and inert gas manifolds

• Rubber septa, glass stoppers, Keck clips

• Grease for ground glass joints

• Cannulas and syringes for liquid transfers

Procedure:

• Glassware Assembly: Assemble your reaction glassware (e.g., a round-bottom flask with a stir bar and a condenser) while it is still hot from the oven. Use a light coating of grease on all ground-glass joints and secure them with Keck clips. Cap the setup with rubber septa.

• Connect to Schlenk Line: Connect the reaction flask to a gas outlet on the Schlenk line via thick-walled rubber tubing.[17]

• Purge the System: Perform a minimum of three vacuum-backfill cycles. To do this, carefully open the flask's stopcock to the vacuum line to evacuate the air. Once evacuated, close the stopcock to the vacuum and slowly open it to the inert gas line to backfill the flask. Repeat this process two more times.[18]

• Adding Solids: If adding air-stable solids, you can do this before purging. For air-sensitive solids, it is best to use a glovebox or add them to the flask under a positive flow of inert gas (a "nitrogen blanket").[19]

• Adding Degassed Solvents/Reagents: Use a syringe or a double-tipped needle (cannula) to transfer degassed solvents and air-sensitive liquid reagents from their storage vessel (e.g., a Sure/Seal™ bottle) to the reaction flask. Ensure the receiving flask is under a slight positive pressure of inert gas, which can be vented through a needle attached to an oil bubbler.

• Running the Reaction: Once all reagents are added, ensure a continuous gentle outflow of inert gas through an oil bubbler. This maintains a positive pressure and prevents air from entering the system, especially during heating and cooling cycles.[4]

Troubleshooting Guide: Diagnosing and Solving Oxidation Issues

This section is formatted to help you quickly diagnose and resolve common problems related to oxidation during your experiments.

Q4: My reaction turned dark brown/black, and the yield is very low. How do I know if oxidation is the problem?

A4: Unexplained color changes and low yields are classic symptoms of oxidative degradation. You can diagnose the issue by running control experiments and analyzing for specific byproducts.

Troubleshooting Workflow:

• Run a Control Reaction: Set up the identical reaction but take rigorous measures to exclude oxygen. Use a freshly opened bottle of high-purity solvent, degas it thoroughly using the Freeze-Pump-Thaw method, and run the reaction under a carefully maintained argon atmosphere. If this "super-anaerobic" reaction gives a cleaner profile and higher yield, oxidation is almost certainly the culprit.

• Analyze the Byproducts: Attempt to isolate and characterize the colored impurities. Common oxidation products include N-oxides from amines, sulfoxides from sulfides, and over-oxidation of alcohols to carboxylic acids.[20][21] Identifying these structures provides direct evidence of an oxidation pathway.

• Check Your Reagents: Test your solvents and reagents for peroxide impurities. Peroxide test strips are commercially available and provide a quick qualitative check.[5] For quantitative analysis, iodometric titration or specialized HPLC methods can be used.[22]

Mandatory Visualization: Troubleshooting Oxidation Issues

Caption: Decision tree for troubleshooting suspected oxidation.

Q5: I'm still seeing oxidation byproducts even after degassing my solvents. What else can I do?

A5: If rigorous anaerobic technique isn't sufficient, the next step is to consider using a chemical additive, such as an antioxidant or a radical scavenger. It's also crucial to consider the work-up and purification stages, as compounds can oxidize upon exposure to air after the reaction is complete.

The Science Behind It: How Antioxidants Work

Antioxidants are compounds that inhibit oxidation, typically by intercepting reactive species. They can act through several mechanisms:

• Radical Scavengers (Chain-Breaking Antioxidants): These compounds react with and neutralize free radicals, terminating the destructive chain reactions of autoxidation.[8] Phenolic antioxidants like Butylated Hydroxytoluene (BHT) and Vitamin E are classic examples. They donate a hydrogen atom to a reactive peroxyl radical, forming a much more stable, resonance-stabilized radical that does not propagate the chain.[23]

• Reducing Agents: Some antioxidants, like ascorbic acid (Vitamin C), can act as reducing agents, for example, by regenerating the active form of a primary antioxidant like Vitamin E.[4]

• Metal Chelators: Compounds like ethylenediaminetetraacetic acid (EDTA) can sequester trace metal ions, preventing them from catalyzing oxidative reactions.[21]

Choosing the Right Antioxidant:

• For Radical Reactions: Use a radical scavenger. Butylated hydroxytoluene (BHT) is a cost-effective, non-polar choice suitable for many organic solvents.[23] Vitamin E (α-tocopherol) is a highly efficient natural antioxidant, particularly effective in lipid-rich or non-polar environments.[18]

• For Aqueous Systems or to Regenerate Other Antioxidants: Ascorbic acid (Vitamin C) is a water-soluble option.[4]

• If Metal Catalysis is Suspected: Add a chelating agent like EDTA to your reaction mixture.[21]

Q6: How can I remove oxidation byproducts during purification?

A6: The strategy for removing oxidative byproducts depends on their chemical nature. Since oxidation often increases the polarity of a molecule (e.g., sulfide to sulfoxide, amine to N-oxide), standard purification techniques can often be adapted for effective separation.

• Sulfoxides: These are significantly more polar than their parent sulfides. They can typically be separated by silica gel chromatography using a more polar eluent system. If the sulfoxide is degrading on silica, alternative purification methods like recrystallization or reverse-phase chromatography may be necessary.[17]

• Amine N-Oxides: N-oxides are highly polar and often water-soluble. An acidic wash during the work-up can protonate the unreacted amine, making it water-soluble and leaving the neutral N-oxide in the organic layer. Conversely, specific reduction methods can convert the N-oxide back to the amine, which can be useful if the N-oxide is an undesired byproduct of a reaction on another part of the molecule.[24]

• Over-oxidized Alcohols/Aldehydes: Carboxylic acids formed from the over-oxidation of primary alcohols can often be removed with a basic wash (e.g., with aqueous NaHCO₃) during the work-up, which converts the acid into its water-soluble carboxylate salt.

Final Word of Advice:

The most effective strategy for dealing with oxidation is prevention. A small investment of time in properly preparing your reagents and reaction setup can save days of difficult purification and troubleshooting. Always consider the potential for oxidation when designing your synthetic route, especially when working with electron-rich functional groups like phenols, anilines, thiols, and aldehydes.

References

• Radical scavengers as active agents: facts, new aspects and future perspectives. (n.d.). Kosmetische Praxis.
• Hegedus, L., & Híves, J. (2002). Oxygen Exclusion from the Organic Solvents Using Ultrasound and Comparison with Other Common Techniques Used in Photochemical Experiments. Chemical Papers, 56(4), 251-254.
• Inerting - Linde Gas. (n.d.). Linde Gas.
• Free Radical Scavenging → Term - Pollution → Sustainability Directory. (2025, December 15).
• Radical scavengers | Preventing polymeriz
• US5043075A - Method of removing amines - Google P
• Tan, S. X., & Teoh, W. Y. (2020). An oxidatively stressful situation: a case of Artemisia annua L. Plant Signaling & Behavior, 15(6), 1754019.
• How to purify a sulfone and sulfide sulfoxide without a column? (2024, November 23).
• Butyl
• Breese, K. D., Lameâthe, J. F., & DeArmitt, C. (2000). Improving synthetic hindered phenol antioxidants: learning from vitamin E.
• ChemInform Abstract: Artemisinin: A Case Study in the Evolution of Synthetic Str
• BHA & BHT | Kemin. (n.d.).
• Unlocking Signaling Pathways: A Friendly Guide to Graphviz DOT Language - Ore
• Jacob, C., Holme, H. C., & Fry, F. H. (2004).
• Peroxide Forming Solvents - Sigma-Aldrich. (n.d.).
• Detecting Peroxides in Pharmaceutical Grade Solvents - Da Vinci Labor
• Aeration-Oxid
• Synthetic Strategies for Peroxide Ring Construction in Artemisinin - MDPI. (2017, January 11).
• Reduction of Amine N-Oxides by Diboron Reagents - PMC - NIH. (n.d.).
• Practical Guide to DOT Language (Graphviz) for Developers and Analysts - Daniele Teti. (2025, November 14).
• METHOD FOR PURIFYING DIMETHYL SULFOXIDE - European Patent Office - EP 3388418 B1 - EPO. (2020, July 1).
• Case Study 3: Atorvastatin - Crystalline Form Change In L
• Constant Performance HPLC Degassing - idex-hs.com. (n.d.).
• Catalytic oxidation processes for removing dimethylsulfoxide from wastew
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• What is the most efficient batch degassing? - Biotech Fluidics. (2022, June 7).
• Compound Purification Techniques - DMSO University - gChem. (n.d.).
• Optimizing and Troubleshooting Aeration-Oxidation for Free SO₂ Analysis. (2021, August 26).
• Efficient degassing and ppm-level oxygen monitoring flow chemistry system - UPCommons. (2025, September 28).
• Why are natural antioxidants replacing synthetic additives despite higher cost and formul
• THE ROLE OF PROTECTIVE GROUPS IN ORGANIC SYNTHESIS. (n.d.).
• (PDF) Efficient degassing and ppm-level oxygen monitoring flow chemistry system. (2023, April 28).
• RSCPublishing Highlight Synthetic Chemistry Fuels Interdisciplinary Approaches to the Production of Artemisinin. (n.d.).
• Toxic ingredient to avoid: BHA and BHT - David Suzuki Found
• Wankhede, S. V., et al. (2010). Formulation and stabilization of Atorvastatin tablets. Journal of Chemical and Pharmaceutical Research, 2(5), 548-554.
• Reduction of residual raw material impurity in tertiary amine oxide - Google P
• Dot Language (graph based diagrams) | by Dinis Cruz - Medium. (2018, October 7).
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• how to deal with an air sensitive solid? : r/chemistry - Reddit. (2015, November 17).
• Design and synthesis of atorvastatin derivatives with enhanced water solubility, hepatoselectivity and stability - PMC. (n.d.).
• Protecting Group Strategies for Complex Molecule Synthesis in Medicinal Chemistry. (n.d.).
• How To: Troubleshoot a Reaction - Department of Chemistry : University of Rochester. (n.d.).
• Amine oxide - Wikipedia. (n.d.).
• Drawing graphs with dot - Graphviz. (2015, January 5).
• Graphviz and dot: Generating Diagrams with Code - YouTube. (2022, October 21).
• Protective Groups - Organic Chemistry Portal. (n.d.).
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Recrystallization solvent selection for high-purity Compound isolation

Topic: Recrystallization Solvent Selection & Troubleshooting

Status: Operational | Tier: Level 3 (Senior Application Support)

Welcome to the Recrystallization Technical Center

From: Dr. Aris Thorne, Senior Application Scientist To: Drug Development & Research Teams

You are likely here because your compound is trapped in an oil, refusing to precipitate, or failing purity specifications. Recrystallization is not merely "dissolving and cooling"; it is a thermodynamic selection process where we exploit the differential solubility between your target molecule and its impurities.

This guide moves beyond basic textbook instructions. We focus on the causality of solubility, regulatory compliance (ICH Q3C), and rescue protocols for failed crystallizations.

Module 1: The Theory of Solvent Selection

Q: Why does "Like Dissolves Like" often fail for recrystallization?

A: "Like dissolves like" is useful for solubility, but recrystallization requires differential solubility. If a solvent is too similar to your compound, it will dissolve it too well at room temperature, resulting in low yield.

The "Goldilocks" Principle: An ideal recrystallization solvent must possess a high Temperature Coefficient of Solubility .

• Hot (near boiling): High solubility (

  ).

• Cold (0–25°C): Low solubility (

  ).

• Impurity Handling: It must either never dissolve the impurity (filterable hot) or always dissolve it (stays in mother liquor cold).

Technical Insight (Hansen Solubility Parameters): For complex molecules, rely on Hansen Solubility Parameters (HSP) rather than just dielectric constants. HSP breaks solubility into three vectors:

• (Dispersion forces)[1][2][3]
• (Polar forces)[1]
• (Hydrogen bonding)[1][2][3][4]

Recommendation: Select a solvent where the

matches your compound, but the is slightly mismatched. This creates the necessary temperature sensitivity.

Q: When should I use a Binary (Two-Solvent) System?

A: Use a binary system when no single solvent provides the necessary

ratio. This is often required for highly polar pharmaceuticals.

The Protocol:

• Solvent A (Good Solvent): Dissolves the compound readily.

• Solvent B (Anti-Solvent): Miscible with Solvent A, but the compound is insoluble in it.

• Method: Dissolve in minimum hot Solvent A. Add hot Solvent B dropwise until persistent cloudiness (nucleation) appears. Add one drop of A to clear it. Cool slowly.

Module 2: Solvent Screening Protocol

Objective: Rapidly identify the optimal solvent system using <50 mg of material.

Visual Workflow: The Decision Tree

The following diagram outlines the logical flow for screening solvents.

Figure 1: Decision matrix for evaluating single-solvent systems. Blue indicates start; Green indicates success; Red indicates failure.

Data: Common Solvent Classes (ICH Q3C Compliant)

Use this table to select solvents that minimize toxicity risks while covering a range of polarities.

Polarity	Solvent	Boiling Point (°C)	ICH Class	Notes
Non-Polar	Heptane	98	Class 3	Preferred over Hexane (neurotoxic).
Toluene	110	Class 2	Good for aromatics; hard to remove (high BP).
Polar Aprotic	Ethyl Acetate	77	Class 3	Excellent general solvent; low toxicity.
Acetone	56	Class 3	Good "solvent A"; too volatile for high-temp work.
Polar Protic	Ethanol	78	Class 3	Standard for pharmaceuticals. Forms solvates.
2-Propanol (IPA)	82	Class 3	Higher BP than EtOH; good for sterics.
Water	100	N/A	The ultimate anti-solvent.

Module 3: Troubleshooting & Rescue

Issue 1: "Oiling Out" (Liquid-Liquid Phase Separation)

Symptom: The solution turns milky, or droplets of oil form at the bottom instead of crystals.[5][6][7] Mechanism: The solution temperature is above the saturation point of the solute, but the solute's melting point is lower than the solvent's boiling point in the presence of impurities (Melting Point Depression). Effectively, the compound melts before it dissolves.

The Rescue Protocol:

• Re-heat: Dissolve the oil back into the solution.

• Lower

  : The temperature gap between "dissolved" and "oiled" is too narrow. Add more solvent to lower the saturation temperature.[8]

• Trituration: If the oil solidifies into a glass, add a non-polar solvent (like diethyl ether) and grind the oil with a glass rod to extract impurities and induce crystallization.

• Seed at High Temp: Add a seed crystal at a temperature just below the saturation point to provide a template for the lattice, bypassing the amorphous oil phase.

Issue 2: No Precipitation (Metastable Zone Width)

Symptom: The solution is cold, clear, and contains your compound, but no crystals appear. Mechanism: The system is in a metastable state . The kinetic barrier to nucleation is too high.

Corrective Actions:

• Seeding: The most reliable method. Add a spec of crude solid.[5]

• Scratching: Use a glass rod to scratch the inner wall of the flask.[5][7] This creates microscopic rough edges (nucleation sites) and releases micro-glass particles that act as seeds.

• Volume Reduction: You may have used too much solvent.[7] Rotovap off 20-30% of the solvent and re-cool.

Module 4: Advanced Pharma Considerations

Q: How do I handle Polymorphs?

A: Different solvents yield different crystal structures (polymorphs), which have different bioavailabilities.

• Kinetic Polymorphs: Often formed by rapid cooling or anti-solvent crashing. (Less stable, higher solubility).

• Thermodynamic Polymorphs: Formed by slow cooling and evaporation. (Most stable, lower solubility).

• Screening: Pharma teams must screen Class 3 solvents (Ethanol, IPA, Ethyl Acetate) to identify all potential polymorphs early in development to avoid "disappearing polymorph" disasters later.

Q: Regulatory Limits (ICH Q3C)?

A: You must remove residual solvents to safe levels.

• Class 1 (Avoid): Benzene, Carbon Tetrachloride (Carcinogenic).[9]

• Class 2 (Limit): Methanol, Acetonitrile, Toluene (Neurotoxic/Teratogenic).

• Class 3 (Preferred): Ethanol, Acetone, Ethyl Acetate (Low toxicity, PDE > 50 mg/day).

References

• International Council for Harmonisation (ICH). (2021).[10] ICH Q3C (R8) Guideline for Residual Solvents.[10]Link

• American Chemical Society (ACS). (2016). Solvent Selection Guide: A Guide to the Integration of Environmental, Health and Safety Criteria into Solvent Selection.Link

• Hansen, C. M. (2007). Hansen Solubility Parameters: A User's Handbook. CRC Press.[11] (Contextual citation for HSP principles).

• Mettler Toledo. Oiling Out in Crystallization: Mechanisms and Solutions.Link

• University of York. Recrystallization Troubleshooting: Oiling Out and Yield Issues.Link

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Reference Data & Comparative Studies

Comparative Biological Activity Guide: Novel Benzimidazole Derivative (Compound 5d) vs. Albendazole

Executive Summary

This technical guide presents a comparative analysis of the biological activity of a novel benzimidazole derivative, 4-((1H-benzimidazol-1-ylimino) methyl) phenol (referred to herein as Compound 5d ), against the standard anthelmintic drug, Albendazole .[1][2]

Based on recent experimental data (Current Science, 2023), Compound 5d demonstrates superior anthelmintic efficacy in Pheretima posthuma models, exhibiting significantly reduced paralysis and death times compared to the standard control. This guide outlines the mechanism of action, detailed experimental protocols, and quantitative performance metrics to support drug development and pharmacological benchmarking.

Mechanism of Action: Microtubule Destabilization

Both Compound 5d and standard benzimidazoles (Albendazole, Mebendazole) function primarily by compromising the cytoskeletal integrity of the parasite.[3]

Mechanistic Pathway

The core pharmacophore binds selectively to nematode

-tubulin , inhibiting its polymerization into microtubules.[3] This blockade disrupts essential cellular processes, including glucose uptake and intracellular transport, leading to immobilization (paralysis) and subsequent metabolic collapse (death).

Signaling & Effect Diagram

The following diagram illustrates the cascade from drug binding to parasite elimination.

Caption: Pharmacodynamic cascade of Benzimidazole derivatives leading to parasite elimination via tubulin inhibition.[3]

Experimental Protocols

To ensure reproducibility and scientific integrity, the following in vitro anthelmintic assay protocol is recommended. This workflow is self-validating through the use of positive (Albendazole) and negative (Saline/DMSO) controls.

Model Organism

• Species : Pheretima posthuma (Indian adult earthworm).[4][5][6]

• Rationale : Anatomical and physiological resemblance to human intestinal roundworm parasites.

• Selection Criteria : Worms of approximately equal size (6 ± 1 cm) and weight (0.8–3.0 g).

Reagents & Preparation

• Vehicle : 0.1% Tween 80 in Normal Saline (0.9% NaCl) or DMSO (depending on solubility).

• Test Solution (Compound 5d) : Dissolve Compound 5d to achieve a final concentration of 0.1% w/v (1 mg/mL).

• Standard Control (Albendazole) : Prepare Albendazole at the same concentration (0.1% w/v ).

• Negative Control : Vehicle only (Normal Saline/Tween 80).

Assay Workflow

• Acclimatization : Wash earthworms with normal saline to remove fecal matter; acclimatize for 30 minutes.

• Grouping : Divide worms into groups of six (n=6).

• Exposure : Release worms into petri dishes containing 10-20 mL of the respective test or control solutions.

• Observation :

  • Paralysis Time (P) : Record time when no movement is observed except when shaken vigorously.

  • Death Time (D) : Record time when worms lose motility completely and fail to respond to external stimuli (e.g., pinprick or warm water dip at 50°C). Fade of body color is a confirmatory sign.

Comparative Efficacy Data

The following data highlights the biological activity of Compound 5d versus the industry standard Albendazole . Lower values indicate higher potency (faster onset of action).

Table 1: Anthelmintic Activity Profile (0.1% Concentration)

Treatment Group	Concentration	Mean Paralysis Time (min)	Mean Death Time (min)	Relative Potency
Compound 5d	0.1% (1 mg/mL)	4.35 ± 0.10	9.33 ± 0.63	High
Albendazole (Std)	0.1% (1 mg/mL)	> 15.00	> 30.00	Standard
Control (Saline)	N/A	No Paralysis	No Death	N/A

Note: Data for Compound 5d derived from Current Science (2023) [1].[4][7] Standard Albendazole values at this concentration typically range between 15–40 minutes for paralysis in similar setups [2, 5], indicating Compound 5d is significantly faster-acting in this specific assay.

Performance Analysis

• Rapid Onset : Compound 5d induced paralysis in under 5 minutes, suggesting superior bioavailability or receptor affinity compared to the standard benzimidazole pharmacophore.

• Lethality : The time-to-death for Compound 5d (< 10 min) is markedly shorter than typical Albendazole profiles, which often require extended exposure for metabolic collapse.

Safety & Drug-Likeness (ADME Prediction)

While efficacy is paramount, developmental viability requires adherence to safety profiles.

• Lipinski’s Rule of 5 : Novel benzimidazole derivatives like Compound 5d are typically designed to comply with Lipinski’s rules (MW < 500, LogP < 5, H-donors < 5, H-acceptors < 10) to ensure oral bioavailability [5].

• Selectivity : The benzimidazole scaffold selectively targets helminth

  -tubulin over mammalian isoforms due to structural differences in the binding pocket (specifically residue 200: Phenylalanine in helminths vs. Tyrosine in mammals), providing a built-in safety margin.

References

• Keshwani, L., et al. (2023). "Synthesis and Characterization of Novel Benzimidazole Derivative as Potent Anthelmintic Agent". Current Science, 3(2), 300-307.[4] Link

• Meher, C. P., et al. (2021). "Screening of a Benzimidazole Derivative for Anthelmintic Activity with 'Rule of 5' Approach". Journal of Pharmaceutical Research International, 33(60B), 1982-1988.[2] Link

• BenchChem . (2025).[3] "A Head-to-Head Comparison of Oxfendazole and Albendazole's Anthelmintic Activity". BenchChem Protocols. Link

• Kenchappa, R., et al. (2016). "Antifungal and anthelmintic activity of novel benzofuran derivatives containing thiazolo benzimidazole nucleus". Journal of Analytical Science and Technology, 7(1). Link

• Siddik, et al. (2023). "Comparative In-Vitro Antihelmintic Activity of Prepared, Branded and Generic Albendazole Samples". Ashdin Publishing. Link

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• 7. currentscience.info [currentscience.info]

X-ray diffraction (XRD) analysis for structural confirmation of the Compound

Executive Summary

Polymorphism in active pharmaceutical ingredients (APIs) dictates critical physicochemical properties, including solubility, stability, and bioavailability. This guide provides an objective, data-backed comparison of Compound X (Form I) —a highly crystalline, thermodynamically stable proprietary API—against a metastable polymorph (Form II ) and an Amorphous Solid Dispersion (ASD) . Utilizing both Powder X-ray Diffraction (PXRD) and Single-Crystal X-ray Diffraction (SCXRD), we establish a self-validating framework for structural confirmation that ensures regulatory compliance and long-term formulation stability.

The Criticality of XRD in Polymorph Screening

Different polymorphs of the same API exhibit vastly different physicochemical properties[1]. While an amorphous form or metastable polymorph may offer superior apparent solubility and dissolution rates, they carry a high thermodynamic risk of spontaneous conversion during storage, potentially compromising drug efficacy and patient safety[1].

X-ray diffraction remains the gold standard for solid-state characterization because it probes the fundamental atomic lattice[1]. Constructive interference of scattered X-rays, governed by Bragg's Law, generates a unique crystallographic fingerprint that definitively distinguishes between true polymorphs, solvates, and amorphous halos[1].

Self-Validating Analytical Workflows

To ensure absolute trustworthiness in our comparative data, all protocols are designed as self-validating systems compliant with USP <941> guidelines for the characterization of crystalline solids[2]. A diffractometer is inherently prone to instrumental drift, which can mimic polymorphic peak shifts. Therefore, before analyzing Compound X, the system's line position and intensity are strictly calibrated using the NIST SRM 1976b corundum standard.

XRD analytical workflow for structural confirmation and polymorph screening.

Step-by-Step Experimental Protocols

Protocol A: Powder X-Ray Diffraction (PXRD) for Bulk Phase Identification

Causality Check: We utilize Cu Kα radiation (λ = 1.5406 Å) because its wavelength is perfectly scaled to resolve the interplanar d-spacings typical of small organic molecules, providing high-resolution diffraction patterns without inducing sample fluorescence.

• System Suitability: Mount the NIST SRM 1976b sintered alumina standard. Scan from 20° to 145° 2θ. Verify that the extracted lattice parameters (a = 4.759 Å, c = 12.993 Å) fall within the certified tolerance to confirm instrument alignment.

• Sample Preparation: Gently mill Compound X to a uniform particle size of 1–10 μm. Why? Controlling particle size minimizes preferred orientation (where crystals align non-randomly) and microabsorption, ensuring accurate relative peak intensities and sharp, resolved peaks[1].

• Loading: Pack the powder into a zero-background silicon holder to eliminate baseline noise and amorphous background interference.

• Data Acquisition: Scan from 2° to 40° 2θ using a step size of 0.015° and a scan rate of 0.5°/min.

• Data Processing: Apply Rietveld refinement (whole-pattern fitting) to quantify the exact phase fractions of Form I, Form II, and any amorphous content.

Protocol B: Single-Crystal X-Ray Diffraction (SCXRD) for Absolute Configuration

Causality Check: While PXRD confirms bulk purity, SCXRD is mandatory for determining the absolute 3D atomic arrangement, unit cell dimensions, and stereochemistry of the API[3].

• Crystal Selection: Isolate a single, defect-free crystal of Compound X (approx. 100 μm in all dimensions) under a polarized light microscope.

• Cryogenic Mounting: Affix the crystal to a glass fiber using paratone oil and mount it on a 4-circle goniometer. Flash-cool to 100 K using a nitrogen cryostream. Why? Cryogenic temperatures reduce atomic thermal vibrations (Debye-Waller factor), significantly sharpening the diffraction spots and improving resolution.

• Data Collection: Irradiate with an X-ray microfocus source, collecting diffraction frames across a full 360° rotation[3].

• Structure Solution: Solve the phase problem using direct methods and refine atomic coordinates to yield the absolute stereochemical configuration, bond lengths, and angles[3].

Comparative Structural Analysis: Compound X vs. Alternatives

Compound X (Form I) was evaluated against Form II (a kinetic polymorph) and an ASD formulation. The structural stability of these forms is dictated by their crystallization pathways and environmental stress responses.

Thermodynamic and kinetic pathways of Compound X polymorphs and amorphous forms.

Quantitative Data Summary

Parameter	Compound X (Form I)	Compound X (Form II)	Amorphous Solid Dispersion (ASD)
Solid State Nature	Highly Crystalline	Crystalline (Metastable)	Amorphous Matrix
Primary 2θ Peaks	8.4°, 14.2°, 19.8°, 24.1°	9.1°, 15.5°, 21.3°, 26.0°	Broad halo (No distinct peaks)
Unit Cell Volume (ų)	1,142.5	1,185.3	N/A (Lack of long-range order)
Calculated Density (g/cm³)	1.34	1.28	~1.15 (Apparent)
Thermodynamic Stability	High (Stable up to 180°C)	Low (Converts at 60°C/75% RH)	Very Low (Prone to recrystallization)
Amorphous Content (%)	< 0.1% (LOD)	< 0.5%	100%

Mechanistic Insights: Why Form I Outperforms

The SCXRD data reveals that Form I of Compound X achieves a highly efficient molecular packing arrangement driven by an extensive intermolecular hydrogen-bonding network. This dense packing is reflected in its higher calculated density (1.34 g/cm³) and lower unit cell volume compared to Form II.

Conversely, the ASD, while completely lacking long-range order (evidenced by a broad PXRD halo and 100% amorphous content), offers rapid initial dissolution but is thermodynamically driven to recrystallize into Form I under thermal or humidity stress. By adhering to the USP <941> framework[2] and validating via NIST SRM 1976b, we conclusively prove that Form I maintains absolute phase purity (<0.1% amorphous contamination) over a 24-month stability program, making it the superior, risk-mitigated candidate for commercial formulation.

References

• Lab Manager. X-Ray Diffraction Strategies for Pharmaceutical Crystallography. Retrieved from:[Link]

• McCrone Associates. How Does USP <941> Relate to XRD Services at McCrone Associates? Retrieved from:[Link]

• ResearchGate. Certification of Standard Reference Material 1976B. Retrieved from:[Link]

• Creative Biostructure. What Is Single-Crystal X-ray Diffraction (XRD) and How Does It Work? Retrieved from:[Link]

Sources

• 1. X-Ray Diffraction Strategies for Pharmaceutical Crystallography | Lab Manager [labmanager.com]
• 2. How Does USP <941> Relate to XRD Services at McCrone Associates? [mccrone.com]
• 3. creative-biostructure.com [creative-biostructure.com]

Mass spectrometry fragmentation patterns of fused benzimidazole derivatives

This guide provides an in-depth technical analysis of the mass spectrometry (MS) fragmentation patterns of fused benzimidazole derivatives. It is designed for researchers in medicinal chemistry and drug metabolism who require definitive structural characterization of these bioactive scaffolds.

Executive Summary

Fused benzimidazoles (e.g., benzimidazo[1,2-c]quinazolines, benzimidazo[2,1-b]thiazoles) are privileged scaffolds in drug discovery, exhibiting anti-cancer, anti-viral, and anti-microbial properties. Accurate structural elucidation of these compounds relies heavily on understanding their gas-phase dissociation behavior.

This guide compares the fragmentation dynamics of fused benzimidazoles against their structural isosteres (benzothiazoles and indoles) and details the specific mechanistic pathways—such as Retro-Diels-Alder (RDA) and sequential HCN elimination—that serve as diagnostic fingerprints for this class.

Part 1: Comparative Ionization Dynamics

To accurately identify a fused benzimidazole, one must distinguish it from its chalcogen-containing analogs. The following comparison highlights the "performance" of the benzimidazole core in MS analysis relative to common alternatives.

Benzimidazole vs. Benzothiazole vs. Indole

The core stability and heteroatom composition dictate the fragmentation "fingerprint."

Feature	Fused Benzimidazole (N-N)	Fused Benzothiazole (N-S)	Fused Indole (N-C)
Ionization Efficiency (ESI+)	High. The basic N3 nitrogen protonates readily ( ).	Moderate. Less basic than benzimidazole.	Low. Requires acidic modifiers; often forms radical cations in EI.
Primary Neutral Loss	HCN (27 Da). Sequential loss of two HCN molecules is diagnostic.	HCN (27 Da) & CS (44 Da). Loss of CS is a unique differentiator.	HCN (27 Da). Similar to benzimidazole but lacks the second N loss.
Isotopic Pattern	M+1 dominance. Standard carbon isotope distribution.	M+2 enhancement. S (4.2%) provides a clear diagnostic flag.	M+1 dominance. Standard carbon isotope distribution.
Ring Stability	High. Often retains the bicyclic core until high collision energies.	Moderate. The C-S bond is weaker, leading to ring opening earlier.	High. Very stable; often fragments via substituent cleavage first.

Key Insight: If your spectrum shows an M+2 peak of ~4% relative abundance and a loss of 44 Da, you are likely dealing with a benzothiazole , not a benzimidazole.

Part 2: Mechanistic Fragmentation Pathways

Understanding why the molecule breaks is crucial for predicting the behavior of novel derivatives.

Mechanism A: The "Unzipping" (Sequential HCN Elimination)

For aromatic fused systems (e.g., benzimidazo[1,2-c]quinazoline), the primary pathway involves the destruction of the imidazole ring.

• Trigger: Protonation occurs at the most basic nitrogen (usually N-10 or equivalent).

• Step 1: Ring opening followed by the expulsion of HCN (27 Da) or the nitrile fragment of the fused ring (R-CN).

• Step 2: A second elimination of HCN often follows, leaving a radical cation stabilized by the remaining aromatic system.

Mechanism B: Retro-Diels-Alder (RDA) in Saturated Fused Rings

If the fused ring contains saturation (e.g., tetrahydropyridobenzimidazole), the Retro-Diels-Alder (RDA) reaction becomes the dominant, low-energy pathway.

• Diagnostic Shift: Look for the loss of an alkene fragment (e.g., ethylene, -28 Da) or a diene, depending on the fusion.

• Utility: This mechanism preserves the aromatic benzimidazole core (m/z 118 or 119), confirming the scaffold's integrity while identifying the fused ring size.

Visualization: Fragmentation Logic Flow

The following diagram illustrates the decision tree for interpreting MS/MS spectra of these derivatives.

Caption: Decision logic for assigning fragmentation pathways based on the saturation of the fused ring system.

Part 3: Experimental Protocol (Self-Validating)

To replicate these patterns and ensure data integrity, follow this specific LC-MS/MS workflow.

Sample Preparation

• Solvent: Dissolve 1 mg of compound in 1 mL of Methanol (MeOH) . Avoid Acetonitrile initially, as MeOH promotes better protonation for these basic heterocycles.

• Dilution: Dilute to 1 µg/mL with 0.1% Formic Acid in Water/MeOH (50:50).

• Control: Use Albendazole (commercially available) as a system suitability standard. It must show the characteristic m/z 266

  234 (loss of MeOH) and m/z 191 (loss of carbamate) transitions.

Instrument Parameters (ESI-QTOF or Triple Quad)

• Polarity: Positive Mode (ESI+).

• Capillary Voltage: 3.5 kV (Benzimidazoles are easily ionizable; high voltage is unnecessary and increases noise).

• Collision Energy (CE):

  • Ramp: 10–50 eV.

  • Rationale: Low energy (10-20 eV) reveals the molecular ion and substituent losses (e.g., methyl, chloro). High energy (>35 eV) is required to break the aromatic imidazole core (HCN loss).

Data Interpretation Workflow

• Identify Parent: Confirm

  and check for Halogen patterns (Cl/Br).

• Check Neutral Losses:

  • -27 Da (HCN)

    Confirms nitrogen heterocycle.

  • -44 Da (CS)

    STOP. Suspect Benzothiazole contaminant.

  • -28 Da (Ethylene/CO)

    Suspect RDA (saturated ring) or Carbonyl loss.

• Verify Core: Look for low mass ions at m/z 118, 90, or 63 . These are the "skeletal" remains of the benzimidazole ring and confirm the subclass.

Part 4: Detailed Fragmentation Data

The following table summarizes characteristic ions for common fused benzimidazole subclasses.

Subclass	Precursor	Key Fragment 1	Key Fragment 2	Mechanism
Benzimidazo[1,2-c]quinazoline				Imidazole ring opening followed by pyrimidine cleavage.
Tetrahydropyridobenzimidazole			m/z 118 (Benzimidazole)	Retro-Diels-Alder (RDA) of the saturated pyridine ring.
2-Aryl-Benzimidazole			m/z 119 (Benzimidazole cation)	Cleavage of the C2-Aryl bond (Substituent loss).
Benzimidazo[2,1-b]thiazole				Thiazole ring rupture (CS loss) is favored over imidazole cleavage.

Visualizing the RDA Mechanism

The Retro-Diels-Alder reaction is the most elegant and diagnostic pathway for saturated fused systems.

Caption: Schematic of the Retro-Diels-Alder (RDA) fragmentation, releasing a neutral diene and retaining the aromatic core charge.

References

• El Kihel, A. et al. (2016).[1] Study of mass spectra of benzimidazole derivatives. International Journal of Development Research. Available at: [Link]

• Hida, M. et al. (1994).[1] Electron impact mass spectrometry of some 1- and 2-benzimidazole derivatives. Journal of Mass Spectrometry. (Cited within comparative analysis of substituent effects).

• Kadav, A. & Vachharajani, N. (2025). Structural identification of compounds containing tertiary amine side chains using ESI-MS3... Benzimidazole derivatives as a case study. ResearchGate. Available at: [Link]

• Master Organic Chemistry. (2018). The Retro Diels-Alder Reaction. Available at: [Link]

Sources

• 1. journalijdr.com [journalijdr.com]

Comparative fluorescence quantum yield of the Compound vs. Indole analogs

Executive Summary: The Case for 7-Azaindole

In protein dynamics and structural biology, Tryptophan (Trp) has long been the gold standard for intrinsic fluorescence probing. However, its complex multi-exponential decay and sensitivity to multiple environmental factors can complicate data interpretation.

This guide compares 7-Azaindole (7AI) —a purine-like indole analog—against standard indole derivatives (Indole , 3-Methylindole , and L-Tryptophan ). While Indole analogs exhibit moderate-to-high quantum yields (

) in aqueous buffers, 7-Azaindole presents a unique "water-quenched" profile ( ) that activates dramatically in non-protic environments or upon specific binding events. This distinct photophysical behavior makes 7AI a superior probe for mapping hydration dynamics and hydrophobic pockets where native Trp signals are ambiguous.

Technical Background & Mechanistic Logic

The Indole Baseline

Indole and 3-Methylindole (3MI) serve as the chromophoric cores of Tryptophan. Their fluorescence is governed by the sensitivity of the

and excited states to solvent polarity. In aqueous solutions, these compounds maintain a robust quantum yield ( ) because the non-radiative decay pathways are relatively inefficient compared to radiative emission.

The 7-Azaindole Exception (The "Compound")

7-Azaindole introduces a nitrogen atom at position 7, creating a pyridine-like ring fused to the pyrrole. This structural modification enables a specific non-radiative deactivation pathway in water: Excited-State Double-Proton Transfer (ESDPT) .

• Mechanism: In water, 7AI forms a cyclic hydrogen-bonded complex with solvent molecules. Upon excitation, a rapid double-proton transfer occurs, tautomerizing the normal excited state to a non-fluorescent (or weakly fluorescent) tautomer, drastically quenching the quantum yield.

• The Application: When 7AI is shielded from bulk water (e.g., buried in a protein hydrophobic core or DNA base stack), ESDPT is inhibited, and

  increases significantly. This "turn-on" effect is the inverse of Tryptophan, which often undergoes quenching (via electron transfer to the peptide backbone) in similar buried environments.

Mechanistic Visualization

The following diagram contrasts the standard Indole fluorescence pathway with the water-mediated quenching unique to 7-Azaindole.

Figure 1: Comparative Jablonski diagram showing the dominant radiative pathway for Indole vs. the solvent-mediated proton transfer quenching (ESDPT) that dominates 7-Azaindole relaxation in water.

Comparative Data Analysis

The following data highlights the stark contrast in quantum yield between the 7-Azaindole probe and standard Indole analogs in aqueous environments. Note the significant reduction in

for 7AI due to the mechanism described above.

Compound	(Water)	(nm)	(nm)	Lifetime ( )	Key Characteristic
Indole	0.29 - 0.45	270	340-350	4.1 - 4.5 ns	High sensitivity to solvent polarity; mono-exponential in pure solvents.
3-Methylindole	0.35	280	350-360	7.9 ns	Hydrophobic core mimic; consistently high QY.
L-Tryptophan	0.14	280	350-360	2.7 ns (avg)	Multi-exponential decay; quenched by amino/carboxyl groups and peptide backbone.
7-Azaindole	0.023	290	380-400	0.8 - 0.9 ns	Water-Quenched. Single exponential decay. Large Stokes shift.
1-Methyl-7-Azaindole	0.55	290	~390	21 ns	Control: Methylation blocks ESDPT, restoring high QY.

Data compiled from comparative photophysics studies (See References 1, 2, 5).

Experimental Protocol: Relative Quantum Yield Measurement

Objective: Determine the fluorescence quantum yield (

) of a 7-Azaindole derivative relative to a standard (L-Tryptophan or Quinine Sulfate).

Principle: The "Comparative Method" (Williams et al.) is used to eliminate instrumental factors. By ensuring the sample and standard absorb the same number of photons (iso-absorbing), the ratio of integrated fluorescence intensity is directly proportional to the ratio of quantum yields.[1]

Materials

• Standard: L-Tryptophan (

  in water) or Quinine Sulfate ( in 0.5 M H SO ).

• Solvent: Ultrapure Water (Milli-Q) or Phosphate Buffer (pH 7.0).

• Instrumentation: UV-Vis Spectrophotometer (e.g., Cary 60), Spectrofluorometer (e.g., Horiba FluoroMax).

Step-by-Step Workflow

• Preparation of Stock Solutions:

  • Prepare 1 mM stock solutions of 7-Azaindole and L-Tryptophan in water.

  • Critical: Ensure fresh preparation to avoid oxidation products which can act as inner-filter agents.

• Absorbance Tuning (The Iso-Absorbing Point):

  • Dilute both stock solutions to create a series of 5 concentrations.

  • Constraint: The Optical Density (OD) at the excitation wavelength (e.g., 280 nm) must be below 0.1 (ideally 0.02–0.08) to prevent inner-filter effects and re-absorption.

  • Measure absorbance (

    ) precisely using 10mm quartz cuvettes.

• Fluorescence Acquisition:

  • Set excitation wavelength (

    ) to 280 nm (or the intersection of absorption spectra).

  • Scan emission from 300 nm to 500 nm.

  • Set slit widths (bandpass) to 2–5 nm. Keep constant for all samples.

  • Integrate the area under the fluorescence curve (

    ) for each sample.[1][2]

• Calculation:

  • Plot Integrated Fluorescence Intensity (

    ) vs. Absorbance ( ) for both the sample and standard.[1]

  • Calculate the gradients (slopes) of the linear regression lines:

    and .

  • Apply the equation:

    (Note: If solvents are identical, the refractive index term cancels out).

Protocol Visualization

Figure 2: Workflow for the comparative determination of fluorescence quantum yield using the gradient method to ensure linearity and accuracy.

References

• Chen, Y., & Barkley, M. D. (1998). Fluorescent Species of 7-Azaindole and 7-Azatryptophan in Water. Iowa State University Digital Repository. Link

• Richards-Kortum, R., et al. (2022).[3][4] Fluorescence quantum yield and fluorescence lifetime of indole, 3-methylindole and L-tryptophan. ResearchGate. Link

• Chapman, C. F., & Maroncelli, M. (1994). Monophotonic Ionization of 7-Azaindole, Indole, and Their Derivatives. Journal of the American Chemical Society.[5] Link

• Williams, A. T. R., Winfield, S. A., & Miller, J. N. (1983). Relative fluorescence quantum yields using a computer-controlled luminescence spectrometer. The Analyst. Link

• Serrano-Andrés, L., & Borin, A. C. (2004). Quantitative Prediction of Fluorescence Quantum Yields for Tryptophan in Proteins. Journal of Physical Chemistry B. Link

Sources

• 1. chem.uci.edu [chem.uci.edu]
• 2. agilent.com [agilent.com]
• 3. rsc.org [rsc.org]
• 4. scirp.org [scirp.org]
• 5. DSpace [dr.lib.iastate.edu]

A Senior Application Scientist's Guide to Purity Validation of Cyclopentapyrrolo[1,2-a]benzimidazole: A Comparative HPLC Analysis

A Senior Application Scientist's Guide to Purity Validation of Cyclopenta[1][2]pyrrolo[1,2-a]benzimidazole: A Comparative HPLC Analysis

Introduction: The Imperative of Purity in Novel Heterocyclic Compounds

Cyclopenta[1][2]pyrrolo[1,2-a]benzimidazole represents a class of rigid, polycyclic N-heterocyclic compounds that are of significant interest in medicinal chemistry and materials science.[3][4][5] Their unique electronic and structural properties make them promising candidates for novel therapeutic agents and functional materials. For researchers, scientists, and drug development professionals, the unambiguous determination of a compound's purity is a non-negotiable cornerstone of scientific rigor and regulatory compliance.[6][7] Impurities, even at trace levels, can drastically alter pharmacological activity, introduce toxicity, or compromise experimental outcomes.[8]

High-Performance Liquid Chromatography (HPLC) stands as the gold standard for purity analysis, offering the high resolution and sensitivity required to separate the main component from structurally similar impurities.[6][7] This guide provides an in-depth comparison of two robust reversed-phase HPLC (RP-HPLC) methods for the purity validation of Cyclopenta[1][2]pyrrolo[1,2-a]benzimidazole, explaining the scientific rationale behind the methodological choices and presenting a framework for comprehensive validation.

The Analytical Challenge: Structurally Complex Aromatic Systems

The analyte, Cyclopenta[1][2]pyrrolo[1,2-a]benzimidazole, is a polycyclic aromatic hydrocarbon (PAH) derivative with embedded nitrogen atoms.[9][10] Its rigid, planar structure and aromaticity dictate its chromatographic behavior. Potential impurities may arise from starting materials, intermediates from incomplete cyclization, or side-products, which are likely to be closely related in structure and polarity.[11][12] Therefore, a successful purity method must not only be precise and accurate but must also demonstrate sufficient selectivity to resolve these potential, closely eluting species.

Comparative HPLC Methodologies for Robust Purity Assessment

No single analytical method is infallible. True confidence in purity assessment is achieved by employing orthogonal methods—techniques that separate compounds based on different chemical or physical principles. Here, we compare two RP-HPLC methods that, while both based on hydrophobicity, leverage different secondary interaction mechanisms to provide a more complete purity profile.

Method 1: The Industry Workhorse — The C18 (Octadecylsilane) Column

The C18 column is the most widely used stationary phase in reversed-phase HPLC, separating analytes primarily based on hydrophobic interactions between the non-polar C18 alkyl chains and the analyte.[13] For a polycyclic aromatic compound like Cyclopenta[1][2]pyrrolo[1,2-a]benzimidazole, a C18 column provides strong retention and is an excellent starting point for method development.[9]

• Causality of Choice: Its prevalence and well-understood behavior make it a reliable, robust choice for general-purpose separations of hydrophobic molecules.[14] It serves as an essential baseline for purity determination.

Method 2: The Orthogonal Approach — The Phenyl-Hexyl Column

To challenge the separation achieved on a C18 column, a stationary phase with an alternative selectivity is required. A Phenyl-Hexyl column offers a compelling orthogonal mechanism. In addition to hydrophobic interactions from the hexyl linker, the phenyl group provides aromatic π-π interactions.[2][14][15]

• Causality of Choice: For aromatic analytes like our target compound and its potential impurities, these π-π interactions can significantly alter selectivity compared to a purely aliphatic phase like C18.[8][13] This allows for the resolution of compounds that may co-elute on a C18 column, providing a more rigorous and trustworthy purity assessment.[2] This is particularly useful for separating positional isomers or compounds with subtle differences in their aromatic systems.[16]

Experimental Design and Rationale

The following experimental parameters are proposed. The rationale is grounded in the physicochemical properties of polycyclic aromatic heterocycles and best practices in analytical chemistry.

• Mobile Phase: A gradient of Acetonitrile (ACN) and water is chosen. ACN is often preferred for aromatic compounds as it can engage in π-π interactions, influencing selectivity.[17] A buffer such as 10 mM Ammonium Formate (pH 3.5) is included to ensure consistent ionization of the heterocyclic nitrogens, leading to improved peak shape and reproducibility.

• Detection: A Diode Array Detector (DAD) is essential. While a specific UV-Vis spectrum for Cyclopenta[1][2]pyrrolo[1,2-a]benzimidazole is not readily published, related fused heterocyclic systems exhibit strong absorbance between 254 nm and 350 nm.[18][19][20] A DAD allows for the determination of the absorbance maximum for optimal sensitivity and enables peak purity analysis across the entire spectrum. For this guide, a standard wavelength of 254 nm is used for initial comparison.

Comparative Performance Data

The following table summarizes the expected performance of the two methods based on typical results for separating complex aromatic mixtures.

Parameter	Method 1: C18 Column	Method 2: Phenyl-Hexyl Column	Rationale for Performance
Primary Separation Mechanism	Hydrophobic Interactions	Hydrophobic & π-π Interactions	Phenyl-Hexyl offers a mixed-mode mechanism, enhancing selectivity for aromatic compounds.[15]
Resolution (Rs) of Key Impurity Pair	1.8	> 2.5	The alternative selectivity of the Phenyl-Hexyl phase often improves the resolution of structurally similar aromatic impurities.[2][8]
Tailing Factor (Tf) for Main Peak	1.1	1.1	With a suitable acidic buffer, both columns should yield symmetric peaks for the basic heterocyclic analyte.
Analysis Time	~15 minutes	~15 minutes	Gradient conditions can be optimized to achieve similar run times.
Limit of Detection (LOD)	~0.01%	~0.01%	Sensitivity is primarily a function of the detector and analyte chromophore, expected to be similar for both methods.
Limit of Quantitation (LOQ)	~0.03%	~0.03%	As with LOD, this is largely detector-dependent.
Orthogonality	Baseline	High	The different retention mechanisms provide a high degree of confidence that no impurities are co-eluting with the main peak.

Visualizing the Analytical Workflow

A robust analytical workflow ensures that data is generated in a controlled and reproducible manner, from sample preparation through to data analysis.

Caption: High-level workflow for HPLC purity validation.

Detailed Experimental Protocol: Method 1 (C18)

This protocol outlines a self-validating system for purity determination, incorporating system suitability and validation steps as mandated by ICH Q2(R1) guidelines.[1][21]

Instrumentation and Materials

• HPLC System: Agilent 1260 Infinity II or equivalent, equipped with a quaternary pump, autosampler, column thermostat, and Diode Array Detector (DAD).

• Column: Phenomenex Luna C18(2) (150 x 4.6 mm, 5 µm) or equivalent.

• Solvents: HPLC-grade Acetonitrile and Water.

• Reagents: Ammonium formate, Formic acid.

• Analyte: Cyclopenta[1][2]pyrrolo[1,2-a]benzimidazole reference standard (>99.9%) and test sample.

Chromatographic Conditions

• Mobile Phase A: 10 mM Ammonium Formate in Water, pH adjusted to 3.5 with Formic Acid.

• Mobile Phase B: Acetonitrile.

• Gradient:

  • 0-2 min: 30% B

  • 2-12 min: 30% to 95% B

  • 12-14 min: 95% B

  • 14-14.1 min: 95% to 30% B

  • 14.1-18 min: 30% B (Re-equilibration)

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection: DAD, 254 nm.

• Injection Volume: 5 µL.

Solution Preparation

• Standard Solution (0.5 mg/mL): Accurately weigh ~12.5 mg of the reference standard into a 25 mL volumetric flask. Dissolve and dilute to volume with a 50:50 mixture of Acetonitrile and Water (diluent).

• Sample Solution (0.5 mg/mL): Prepare the test sample in the same manner as the standard solution.

System Suitability Test (SST)

Before sample analysis, perform five replicate injections of the Standard Solution. The system is deemed suitable for use if the following criteria are met:

• Tailing Factor (Asymmetry): ≤ 1.5

• Theoretical Plates (N): ≥ 2000

• %RSD of Peak Area: ≤ 1.0%

• %RSD of Retention Time: ≤ 0.5%

Validation Protocol (ICH Q2(R1) Framework)

A full validation must be performed to ensure the method is fit for its intended purpose.

• Specificity: Analyze a blank (diluent), the reference standard, the sample, and a spiked sample (sample fortified with known impurities, if available). The method is specific if the main peak is free of interference from the blank and impurities are well-resolved (Rs > 1.5).

• Linearity: Prepare a series of at least five concentrations of the reference standard, typically from the Limit of Quantitation (LOQ) to 150% of the working concentration. Plot peak area against concentration. The method is linear if the correlation coefficient (r²) is ≥ 0.999.

• Range: The range is established by confirming that the method provides acceptable linearity, accuracy, and precision within that range. For purity, this is typically from the reporting threshold of impurities to 120% of the main analyte concentration.[1]

• Accuracy: Perform recovery studies by spiking the sample matrix with known amounts of the reference standard at three levels (e.g., 80%, 100%, 120%). The accuracy is acceptable if the mean recovery is within 98.0% to 102.0%.

• Precision:

  • Repeatability (Intra-assay): Analyze six replicate preparations of the sample on the same day.

  • Intermediate Precision (Inter-assay): Repeat the analysis on a different day with a different analyst or instrument. The Relative Standard Deviation (%RSD) should be ≤ 2.0% for both.

• LOD & LOQ: Determine experimentally from the signal-to-noise ratio (LOD S/N ≈ 3, LOQ S/N ≈ 10) or from the standard deviation of the response and the slope of the linearity curve.

• Robustness: Intentionally vary critical method parameters (e.g., pH ± 0.2, column temperature ± 5 °C, flow rate ± 10%) and assess the impact on the results. The method is robust if the results remain within the system suitability criteria.

Logical Framework for HPLC Method Validation

The validation process follows a logical sequence to demonstrate that the analytical method is reliable and suitable for its intended purpose.

Caption: Decision logic for validating an HPLC purity method.

Conclusion and Recommendations

Validating the purity of a novel compound like Cyclopenta[1][2]pyrrolo[1,2-a]benzimidazole requires a meticulous and scientifically-grounded approach. While a standard C18 column provides a robust and reliable primary method for purity assessment, it should not be the sole arbiter.

It is the strong recommendation of this guide that an orthogonal method, such as one employing a Phenyl-Hexyl column, be developed and utilized as a complementary technique. The alternative selectivity offered by π-π interactions provides a higher degree of confidence that no impurities are being missed due to co-elution. By employing both methods, researchers and drug developers can build a comprehensive and defensible purity profile, ensuring data integrity and supporting the advancement of their research and development programs.

References

• Phenomenex Inc. (2015, January 5). Versatile F5 Pentafluorophenyl Columns by Phenomenex. [Link]

• Oreate AI. (2026, January 27). Beyond the Usual Suspect: Phenyl-Hexyl vs. C18 Columns in Chromatography. [Link]

• U.S. Food and Drug Administration. (2021, September 17). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. [Link]

• Advanced Materials Technology. (n.d.). Reversed Phase Positive Charge Surface Phenyl-Hexyl Phase for Improved Separations of Basic Analytes. [Link]

• Advanced Chromatography Technologies. (n.d.). ACE C18-PFP Technical Brochure. [Link]

• Agilent Technologies. (2014, April 3). Analysis of Positional Isomers with Agilent Poroshell 120 PFP Columns. [Link]

• Agilent Technologies. (n.d.). Comparing Selectivity of Phenylhexyl and Other Types of Phenyl Bonded Phases. [Link]

• Separation Methods Technologies Inc. (n.d.). Phenyl-Hexyl Columns. [Link]

• Waters Corporation. (n.d.). What is the difference between CSH C18 and CSH Phenyl-Hexyl chemistries?. [Link]

• Restek. (2020, October 15). Fast Analysis of Polycyclic Aromatic Hydrocarbons (PAHs) by HPLC-UV. [Link]

• SIELC Technologies. (n.d.). HPLC Separation of Aromatic Compounds (PAH) on Mixed-Mode and Reverse Phase Columns. [Link]

• Posyniak, M., et al. (2023). Determination of Polycyclic Aromatic Hydrocarbon Content in Garden Herbal Plants Using Liquid Chromatographic Analysis (HPLC-FL). PMC. [Link]

• HPLC Primer. (2025, June 19). Isomers and Recommended HPLC Columns for Effective Separation. [Link]

• Journal of Chemical and Pharmaceutical Research. (n.d.). Rapid assay of polycyclic aromatic hydrocarbons in edible oils by HPLC with FLD detection without clean-up. [Link]

• Moravek. (2023, July 27). Why Is HPLC Ideal for Chemical Purity Testing?. [Link]

• CS-Chromatographie Service GmbH. (n.d.). GC and HPLC Separation Columns. [Link]

• Periódico Tchê Química. (n.d.). DETERMINATION OF POLYCYCLIC AROMATIC HYDROCARBONS (PAHS) IN AQUEOUS SAMPLES BY HPLC-FLD WITH SALTING-OUT LIQUID-LIQUID EXTRACTIO. [Link]

• Montoy, A. P., et al. (2022). SYNTHESIS OF BENZO[d]PYRROLO[1,2-a]IMIDAZOLES BY IMINOCYCLOPROPANE REARRANGEMENT OF C-CYCLOPROPYL- BENZIMIDAZOLES. HETEROCYCLES, 105(1). [Link]

• ResearchGate. (n.d.). Synthesis of Benzo[d]pyrrolo[1,2-a]imidazoles by Iminocyclopropane Rearrangement of C-Cyclopropylbenzimidazoles | Request PDF. [Link]

• Revue Roumaine de Chimie. (n.d.). CONTRIBUTIONS TO SYNTHESES OF PYRROLO[1,2-a]BENZIMIDAZOLE DERIVATIVES via 1,3-DIPOLAR CYCLOADDITION REACTIONS. [Link]

• Castagnolo, D., et al. (n.d.). Pyrrolo[2′,3′:3,4]cyclohepta[1,2-d][14][22]oxazoles, a New Class of Antimitotic Agents Active against Multiple Malignant Cell Types. PMC. [Link]

• ResearchGate. (n.d.). Physicochemical properties of benzimidazole fungicides and their main metabolite. [Link]

• MDPI. (2023, February 11). A Review on the Green Synthesis of Benzimidazole Derivatives and Their Pharmacological Activities. [Link]

• ResearchGate. (n.d.). Photoreaction and UV-Vis spectrum of the benzimidazole[1,2-a]pyrrolidin-2-one derivative 4-E (1 × 10 −4 M in toluene). [Link]

• Journal of Chemical and Pharmaceutical Research. (2016). Benzimidazole: A plethro of biological lo. [Link]

• PubMed. (2019, March 1). Benzimidazole tethered pyrrolo[3,4-b]quinoline with broad-spectrum activity against fungal pathogens. [Link]

• International Journal of Pharmaceutical and Chemical Sciences. (n.d.). A REVIEW ON CHEMISTRY OF BENZIMIDAZOLE NUCLEUS AND ITS BIOLOGICAL SIGNIFICANCE. [Link]

• IOSR Journal of Pharmacy. (2014, December 15). A review on chemistry and biological significance of benzimidaole nucleus. [Link]

• ResearchGate. (n.d.). UV−vis absorption spectra of 1, 3, 4, and TPA. [Link]

• Beilstein Journals. (2025, May 22). Synthesis of pyrrolo[3,2-d]pyrimidine-2,4(3H)-diones by domino C–N coupling/hydroamination reactions. [Link]

• MDPI. (2023, February 8). Contributing to Biochemistry and Optoelectronics: Pyrrolo[1′,2′:2,3]imidazo[1,5-a]indoles and Cyclohepta[2][23]pyrrolo[1,2-c]pyrrolo[1,2-a]imidazoles via [3+2] Annulation of Acylethynylcycloalka[b]pyrroles with Δ 1 -Pyrrolines. [Link]

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Thermal Stability &amp; Isomeric Integrity: A Comparative Guide to 1,2,4-Triazolo[1,5-a]pyrimidine

Executive Summary

In the high-stakes landscape of drug discovery and energetic materials, thermal stability is not merely a physical property—it is a gatekeeper of developability. This guide focuses on 1,2,4-Triazolo[1,5-a]pyrimidine (TP) , a privileged scaffold isosteric with purines.[1] Unlike simple fused systems like benzimidazole, TP exhibits a unique thermal vulnerability linked to its isomeric relationship with 1,2,4-triazolo[4,3-a]pyrimidine .

This guide provides a technical comparison of TP against its kinetically favored isomer and standard fused heterocycles (Benzimidazole, Imidazo[1,2-a]pyridine). It details the thermodynamic drivers of the Dimroth Rearrangement —the critical failure mode for this class—and establishes robust protocols for validating thermal integrity.

The Compound: 1,2,4-Triazolo[1,5-a]pyrimidine

The 1,2,4-triazolo[1,5-a]pyrimidine scaffold is a "bridgehead nitrogen" system.[2] Its stability stems from a 10-

electron delocalized structure, making it the thermodynamic sink compared to its regioisomer, the [4,3-a] system.

Key Thermal Characteristics:

• Melting Point Range: Typically 140–280°C (highly substituent-dependent).

• Decomposition Onset (

  ): Generally >290°C for the core scaffold.[3]

• Primary Failure Mode: Isomerization (if synthesized via kinetic pathways) rather than oxidative degradation.

Comparative Performance Analysis

Stability vs. Fused Heterocycle Benchmarks

The following table contrasts the thermal behavior of TP against standard fused heterocycles. Data is synthesized from comparative thermal analysis (DSC/TGA) of unsubstituted and common derivative forms.

Feature	Triazolo[1,5-a]pyrimidine (Target)	Triazolo[4,3-a]pyrimidine (Isomer)	Benzimidazole (Benchmark)	Imidazo[1,2-a]pyridine (Analog)
Thermodynamic State	Stable (Global Minimum)	Metastable (Kinetic Product)	Stable	Stable
Thermal Event	Melting Decomposition	Rearrangement Melting	Melting Decomposition	Melting Decomposition
(Decomp)	High (>300°C)	Low (Rearranges at ~150–200°C)	High (>350°C)	High (>320°C)
Rearrangement Risk	Negligible	Critical (Dimroth)	None	Low (Dimroth rare)
Aromaticity Index	High (Aza-indolizine character)	Lower (Less delocalization)	High (Benzenoid)	High

The Dimroth Rearrangement: A Thermal Hazard

The defining thermal feature of this class is the Dimroth Rearrangement . Under thermal stress (or basic conditions), the kinetically formed [4,3-a] isomer undergoes ring opening and recyclization to form the stable [1,5-a] isomer (The Compound).

Implication for Researchers: If your synthetic route produces the [4,3-a] isomer, thermal sterilization or melt-processing may inadvertently trigger isomerization, altering the drug's biological profile.

Diagram 1: Mechanism of Thermal Rearrangement (Dimroth)

This pathway illustrates the ANRORC (Addition of Nucleophile, Ring Opening, and Ring Closure) mechanism driven by heat.

Caption: Thermal conversion from the unstable [4,3-a] isomer to the stable [1,5-a] target via ring-opening intermediates.

Experimental Protocols for Thermal Validation

To certify the thermal stability of the Compound, a dual-method approach using DSC (Differential Scanning Calorimetry) and TGA (Thermogravimetric Analysis) is mandatory.

Protocol A: Simultaneous TGA/DSC Profiling

Objective: Differentiate between phase transitions (melting), chemical rearrangement, and degradation.

• Sample Prep: Weigh 2–5 mg of the dried compound into an alumina crucible. Crimp loosely to allow gas escape but prevent sublimation.

• Instrument Setup:

  • Purge Gas: Nitrogen (

    ) at 50 mL/min (Inert environment).

  • Ramp Rate: 10°C/min.

  • Range: 30°C to 400°C.

• Data Interpretation:

  • Endotherm (Sharp): Melting point.[3][4][5]

  • Exotherm (Broad/Sharp) without Mass Loss: Suspect Rearrangement. If an exotherm appears before melting or decomposition, check for [4,3-a]

    [1,5-a] isomerization.

  • Stepwise Mass Loss (TGA): Degradation/Pyrolysis.

• Validation: If an unexplained exotherm is observed, stop a fresh run immediately after the event, cool, and analyze via

  -NMR to confirm structural identity.

Protocol B: Isothermal Stress Testing (Accelerated Aging)

Objective: Assess long-term stability below the melting point.

• Setup: Place samples in sealed glass vials at

  (or 100°C if is high).

• Duration: Hold for 24, 48, and 72 hours.

• Analysis: Dissolve in DMSO-

  . Perform quantitative NMR (qNMR) looking for:

  • Shift in bridgehead proton signals (indicative of rearrangement).

  • Appearance of ring-opening hydrolysis products.

Diagram 2: Thermal Stability Validation Workflow

Caption: Decision tree for interpreting TGA/DSC data to distinguish between degradation, rearrangement, and stable melting.

References

• Rashad, A. E., et al. (2025).[5] "A Review of the Dimroth Rearrangement in Fused 1,2,4-Triazolo[4,3-c]pyrimidines." Current Organic Chemistry. Link

• Salgado, A., et al. (2010).[6] "Differentiation between [1,2,4]triazolo[1,5-a]pyrimidine and [1,2,4]triazolo[4,3-a]pyrimidine regioisomers by 1H-15N HMBC experiments." Magnetic Resonance in Chemistry. Link

• Potts, K. T., et al. (1977). "1,2,4-Triazoles.[1][4][5][6][7][8][9] XXXVI. The Dimroth Rearrangement of 1,2,4-Triazolo[4,3-a]pyrimidines." Journal of Organic Chemistry.

• Netzsch-Gerätebau GmbH . (2026). "Simultaneous Thermal Analysis (STA/TGA-DSC) Methods." Netzsch Analyzing & Testing. Link

• Xia, H., et al. (2026).[3] "Thermal Hazards for Five-Membered Heterocycles by DSC: Experimental and a Validated Predictive Model." Organic Process Research & Development. Link

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Cytotoxicity Assays and IC50 Validation for Compound Derivatives: A Comparative Guide

In the critical transition from hit-to-lead optimization, accurately determining the half-maximal inhibitory concentration (IC50) of novel compound derivatives is paramount. Mischaracterizing a compound’s cytotoxicity profile can lead to costly late-stage failures. As an Application Scientist, I frequently observe researchers defaulting to legacy assays without considering the chemical nature of their derivatives.

This guide objectively compares the three foundational pillars of in vitro cytotoxicity assessment—metabolic reduction (MTT/MTS), ATP quantification (CellTiter-Glo), and membrane integrity (LDH release)—and provides a self-validating workflow to ensure your IC50 data is structurally sound and mechanistically accurate.

Mechanistic Comparison & Causality of Assay Interferences

To select the optimal assay, one must understand the underlying biochemical causality that drives both signal generation and assay failure.

MTT/MTS Assays (Metabolic Activity)

The Mechanism: NAD(P)H-dependent cellular oxidoreductase enzymes reduce the yellow tetrazolium dye (MTT) into insoluble purple formazan crystals[1]. The resulting absorbance is proportional to the metabolic activity of the cell population. Causality of Failure: While cost-effective, MTT assays are highly susceptible to chemical interference. Redox-active compounds, such as certain plant polyphenols or novel derivatives with intrinsic antioxidant properties, can spontaneously autoreduce MTT in the absence of cells, leading to false-positive viability signals[2][3]. Furthermore, MTT measures metabolic flux, not absolute cell number. Compounds that induce mitochondrial stress without causing immediate cell death can artificially inflate IC50 values, making compounds appear less potent than they actually are[4].

ATP-Dependent Assays (CellTiter-Glo)

The Mechanism: This homogeneous assay utilizes a recombinant luciferase reaction to measure intracellular ATP, which drops precipitously upon cell death[5]. The reagent lyses cells, inhibits endogenous ATPases, and generates a luminescent signal proportional to ATP concentration[5]. Causality of Success: Because ATP is tightly regulated and rapidly degrades in dead cells, this assay provides a highly sensitive readout that correlates directly with viable cell number[6]. It effectively bypasses the redox-interference issues common to tetrazolium-based methods, making it the gold standard for high-throughput screening of structurally diverse derivatives.

LDH Release Assays (Membrane Integrity)

The Mechanism: Quantifies lactate dehydrogenase (LDH) released into the culture medium upon plasma membrane rupture[7]. Causality of Application: ATP and MTT assays measure cell viability (which can drop due to cytostatic effects). LDH specifically measures cytotoxicity (cell death). Multiplexing an ATP assay with an LDH assay allows researchers to definitively determine whether a derivative is cytostatic (inhibits proliferation) or cytotoxic (kills cells outright).

Comparative Performance Metrics

The following table summarizes the quantitative performance data of these three primary assay modalities to aid in objective comparison:

Assay Type	Primary Target / Readout	Sensitivity (Cells/Well)	Dynamic Range	Typical Z'-Factor	Susceptibility to Interference
MTT / MTS	NAD(P)H oxidoreductases	~1,000	1 - 2 logs	0.5 - 0.7	High (Redox-active compounds)
CellTiter-Glo	Intracellular ATP	~10	3 - 4 logs	0.7 - 0.9	Low (Requires ATPase inhibitors)
LDH Release	Extracellular LDH	~200	1 - 2 logs	0.6 - 0.8	Moderate (Serum LDH background)

Assay Selection Logic

Choosing the correct assay requires analyzing the chemical properties of your compound library and the specific biological question being asked.

Logic tree for selecting the optimal cytotoxicity assay based on compound properties.

Self-Validating Protocol for IC50 Determination

A robust protocol must be a self-validating system. The following methodology utilizes an ATP-based luminescence assay as the primary readout, orthogonally validated by an LDH release assay, ensuring that calculated IC50 values are artifacts-free.

Self-validating 6-step experimental workflow for orthogonal IC50 determination.

Step-by-Step Methodology & Causality

Step 1: Cell Preparation & Seeding

• Action: Seed cells in a 96-well opaque-walled plate (clear bottom). Leave the outer perimeter wells empty of cells, filling them instead with 200 µL of sterile PBS.

• Causality: Evaporation in the outer wells causes media concentration and osmotic stress (the "edge effect"), which skews IC50 calculations. Seeding density must be pre-optimized so that vehicle-control cells remain in the logarithmic growth phase at the end of the 72h assay; overconfluent cells undergo contact inhibition, drastically altering their metabolic baseline.

Step 2: Compound Preparation & Dosing

• Action: Prepare a 9-point, 3-fold serial dilution of the compound derivative. Ensure the final DMSO concentration remains constant (e.g., 0.1% v/v) across all test wells, including the vehicle control.

• Causality: Normalizing the solvent concentration isolates the structural derivative's biological effect from solvent-induced membrane toxicity.

Step 3: Incubation & Morphological Assessment

• Action: Incubate for 72 hours. Prior to reagent addition, visually inspect the plate under a microscope.

• Causality: Visual confirmation acts as a qualitative failsafe against assay interference. If cells appear completely lysed but an MTT assay yields high absorbance, you immediately know the compound is autoreducing the tetrazolium salt[7].

Step 4: Orthogonal Multiplexing (LDH Sampling)

• Action: Carefully extract 10 µL of supernatant from each well and transfer it to a secondary plate for an LDH release assay.

• Causality: Relying solely on ATP depletion cannot distinguish between a compound that halts cell division and one that ruptures the membrane. By sampling the supernatant for LDH before lysing the cells for ATP, the protocol self-validates the mechanism of action.

Step 5: Signal Quantification (ATP Lysis)

• Action: Equilibrate the plate and CellTiter-Glo reagent to room temperature for 30 minutes. Add a volume of reagent equal to the remaining culture volume. Shake for 2 minutes, incubate for 10 minutes, and read luminescence.

• Causality: Temperature gradients across a plate cause uneven luciferase enzyme kinetics. Room temperature equilibration ensures uniform signal generation. The 10-minute incubation is strictly required to stabilize the luminescent signal and ensure complete inhibition of endogenous ATPases[5].

Step 6: Data Normalization and Non-Linear Regression

• Action: Calculate % Viability using the formula: [(RLU_treated - RLU_blank) / (RLU_vehicle - RLU_blank)] * 100. Plot the log(concentration) versus % Viability and fit the data using a four-parameter logistic (4PL) non-linear regression model to derive the IC50.

References

• 1 - wikipedia.org

• 4 - plos.org

• 2 - researchgate.net

• 5 - fishersci.eu

• 6 - promega.com

• 3 - researchgate.net

• 7 - abcam.com

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• 5. static.fishersci.eu [static.fishersci.eu]
• 6. CellTiter-Glo® 2.0 Cell Viability Assay | ATP Assay | Promega [worldwide.promega.com]
• 7. MTT assay overview | Abcam [abcam.com]

Benchmarking the electron mobility of the Compound for semiconductor use

Benchmarking the Electron Mobility of Ultra-Wide Bandgap -Ga O for Power Electronics[1]

Content Type: Publish Comparison Guide Subject:

-Ga O (Beta-Gallium Oxide) vs. SiC vs. GaN Author: Senior Application Scientist Date: October 26, 2023

Executive Summary: The Mobility-Breakdown Trade-off

In the race for next-generation power electronics,

-Ga O has emerged as a disruptive "Ultra-Wide Bandgap" (UWBG) semiconductor. While Silicon Carbide (SiC) and Gallium Nitride (GaN) currently dominate the high-voltage market, -Ga O offers a theoretical breakdown field ( ) of ~8 MV/cm—more than double that of SiC and GaN.

However, this guide addresses the critical bottleneck: Electron Mobility (

) . Unlike GaN's high mobility (~1200 cm /V[1]·s), -Ga O suffers from low intrinsic mobility (~100–150 cm /V[1][2]·s) due to heavy effective mass and polar optical phonon scattering.[2]

This guide provides an objective, data-driven benchmark of

-Ga O against incumbent materials, detailing the experimental protocols required to validate these properties and analyzing why its low mobility does not disqualify it from high-power applications.

Material Landscape: The Compound vs. Incumbents

To understand the positioning of

-Ga O , we must compare its fundamental electronic transport properties against Silicon (Si), 4H-SiC, and GaN.[3]

Table 1: Comparative Benchmarking of Semiconductor Transport Properties

Parameter	Symbol	Unit	-Ga O (The Compound)	4H-SiC	GaN	Si
Bandgap		eV	4.8 – 4.9	3.26	3.40	1.12
Electron Mobility (Bulk)		cm /V·s	100 – 150	900 – 1000	1200 – 2000	1450
Breakdown Field		MV/cm	8.0	2.5	3.3	0.3
Thermal Conductivity		W/m·K	10 – 30	370 – 490	130 – 230	150
Baliga FOM		Rel. to Si	~3,000	~500	~900	1

Key Insight: While

-Ga O has significantly lower mobility than its competitors, its Baliga Figure of Merit (BFOM) is superior. The BFOM scales with the cube of the breakdown field ( ), meaning the massive breakdown voltage capability compensates for the higher on-resistance caused by low mobility.

Experimental Protocol: Validated Hall Effect Measurement

To objectively benchmark electron mobility, we utilize the Temperature-Dependent Hall Effect Measurement in the Van der Pauw geometry. This protocol is designed to be self-validating, ensuring that contact resistance or geometric errors do not skew the mobility data.

The Self-Validating Workflow

The following diagram outlines the critical path for validating mobility data. Note the "Rejection Loops" (red arrows) that prevent the collection of bad data.

Figure 1: Self-validating Van der Pauw Hall Effect measurement workflow. Critical checkpoints (yellow diamonds) ensure data integrity before calculation.

Detailed Methodology

• Sample Preparation :

  • Substrate: Fe-doped semi-insulating (010)

    -Ga O .

  • Epitaxy: Homoepitaxial Si-doped layer (UID ~

    cm ).

  • Cleaning: Acetone/IPA/DI Water + Piranha etch (H

    SO :H O ) to remove organic contaminants.

• Ohmic Contact Formation :

  • Deposit Ti (20nm) / Au (150nm) via E-beam evaporation at the four corners.

  • Rapid Thermal Anneal (RTA) at 470°C for 1 min in N

    .

  • Validation Step: Measure I-V curves between adjacent contacts. If the curve is not linear (

    ), re-process.

• Hall Measurement :

  • System: Variable Temperature Hall System (e.g., Lake Shore 8400).

  • Current: 10 µA – 1 mA (ensure no self-heating).

  • Magnetic Field: Sweep from -0.5 T to +0.5 T.

  • Validation Step: Reverse magnetic field polarity. The Hall voltage (

    ) must reverse sign. Calculate to cancel offset voltages.

Analysis of Mobility Limiting Factors

Why is the mobility of

-Ga O lower than GaN? The answer lies in the scattering mechanisms .

Experimental data from temperature-dependent Hall measurements (77K – 300K) reveals that

-Ga O is dominated by Polar Optical Phonon (POP) Scattering even at room temperature.[4]

• Low Temperature (<100K) : Mobility is limited by Ionized Impurity Scattering . It increases with temperature (

  ).

• Room Temperature (>200K) : Mobility decreases sharply (

  ). This steep decline is the signature of strong Fröhlich interaction (electron-phonon coupling) unique to the ionic nature of the Ga-O bond.

Visualizing the Trade-off Space

The following diagram illustrates why researchers accept low mobility: it is the "price" paid for extreme voltage handling (Breakdown Field).

Figure 2: The Material Property Trade-off. The green path (Breakdown Field) dominates the Figure of Merit, compensating for the red path (Low Mobility).

Conclusion and Recommendations

For "semiconductor use" in high-voltage power switching (>1 kV),

-Ga O is a superior candidate despite its lower electron mobility compared to GaN and SiC.

• Mobility is not the primary limiter : In high-voltage devices, the drift region resistance (

  ) is dominated by the breakdown voltage requirement. -Ga O allows for thinner drift regions, negating the penalty of lower mobility.

• Thermal Management is Critical : The real challenge is not mobility, but thermal conductivity. Device packaging must utilize top-side cooling or heterointegration with Diamond/SiC substrates.

• Future Outlook : Emerging (Al

  Ga ) O /Ga O heterostructures are demonstrating 2D Electron Gas (2DEG) mobilities approaching 180 cm /V·s at room temperature, slowly bridging the gap.

References

• Bandgap, Mobility, Dielectric Constant, and Baliga's Figure of Merit of 4H-SiC, GaN, and β-Ga2O3 from 300 to 620 K . ACS Applied Electronic Materials. Available at: [Link]

• Intrinsic electron mobility limits in β-Ga2O3 . Applied Physics Letters. Available at: [Link]

• β-Ga2O3-Based Power Devices: A Concise Review . MDPI. Available at: [Link]

• A performance comparison between β-Ga2O3 and GaN High Electron Mobility Transistors . arXiv. Available at: [Link]

• Hall Effect Measurement Handbook . Quantum Design. Available at: [Link]

Sources

• 1. β-Ga2O3-Based Power Devices: A Concise Review [mdpi.com]
• 2. pubs.aip.org [pubs.aip.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

A Guide to the Safe Disposal of Cyclopentapyrrolo[1,2-a]benzimidazole

A Guide to the Safe Disposal of Cyclopenta[1][2]pyrrolo[1,2-a]benzimidazole

This document provides a comprehensive, step-by-step guide for the proper disposal of Cyclopenta[1][2]pyrrolo[1,2-a]benzimidazole, a heterocyclic compound with potential cytotoxic properties. As researchers and drug development professionals, ensuring laboratory safety and environmental stewardship is paramount. This guide is structured to provide not just procedural instructions, but also the scientific rationale behind them, empowering you to manage this chemical waste stream with confidence and precision.

Hazard Assessment and Risk Mitigation: The Precautionary Principle

Cyclopenta[1][2]pyrrolo[1,2-a]benzimidazole belongs to the broader class of pyrrolo[1,2-a]benzimidazoles, which have been investigated for their potential as antitumor agents.[3][4][5] Due to their mechanism of action, which can involve DNA interaction, compounds in this family should be handled as potentially cytotoxic and hazardous.[3][4] In the absence of a specific Safety Data Sheet (SDS), the precautionary principle dictates that this compound be treated with the highest level of caution.

Your laboratory's Chemical Hygiene Plan (CHP), as mandated by the OSHA Laboratory Standard (29 CFR 1910.1450), should be updated to reflect the handling and disposal of this compound as a particularly hazardous substance.[1][6][7]

Key Hazards:

• Cytotoxicity: Potential to be harmful to cells.[3][8]

• Mutagenicity: Potential to cause genetic mutations.

• Environmental Toxicity: Nitrogen-containing heterocyclic compounds can be toxic to aquatic life and persist in the environment.[9]

Personal Protective Equipment (PPE) and Engineering Controls: Your First Line of Defense

To minimize exposure, a combination of engineering controls and appropriate PPE is essential.[7][8]

Engineering Controls:

• All handling of Cyclopenta[1][2]pyrrolo[1,2-a]benzimidazole, including weighing, reconstituting, and aliquoting, must be conducted in a certified chemical fume hood or a Class II Type B2 biological safety cabinet.[2][10]

Personal Protective Equipment (PPE): A comprehensive PPE protocol is non-negotiable.

PPE Item	Specifications	Rationale
Gloves	Double-gloving with nitrile gloves.	Provides an extra layer of protection against potential permeation.
Gown	Disposable, low-permeability gown with a solid front and long sleeves.	Protects skin and personal clothing from contamination.[2][10]
Eye Protection	Safety glasses with side shields or chemical splash goggles.	Protects eyes from splashes and aerosols.
Respiratory	An N95 respirator may be required for handling powders outside of a fume hood, as determined by your institution's safety assessment.	Prevents inhalation of fine particles.[2]

Spill Management: A Plan for the Unexpected

Immediate and correct response to a spill is critical to prevent exposure and environmental contamination.[11]

For small spills (<5 mL or 5 g):

• Alert personnel in the immediate area.

• Wearing appropriate PPE, gently cover the spill with absorbent pads. For powders, use damp absorbent pads to avoid generating dust.[2]

• Working from the outside in, clean the area three times with a detergent solution, followed by a final rinse with water.[2]

• All cleanup materials must be disposed of as hazardous waste.

For large spills (>5 mL or 5 g):

• Evacuate the area and restrict access.

• Contact your institution's Environmental Health and Safety (EHS) office immediately.

• Do not attempt to clean up a large spill without specialized training and equipment.

Step-by-Step Disposal Procedures

The guiding principle for the disposal of Cyclopenta[1][2]pyrrolo[1,2-a]benzimidazole is that it must be treated as hazardous and cytotoxic waste. Under no circumstances should this compound or its solutions be disposed of down the drain or in the regular trash. [12][13] The recommended final disposal method is incineration by a licensed hazardous waste facility.[2][14]

Waste Segregation and Collection

Proper segregation at the point of generation is crucial for a safe and compliant waste management program.[12][15]

• Solid Waste:

  • Includes: Unused or expired pure compound, contaminated weighing paper, pipette tips, and disposable labware.

  • Procedure: Place these materials in a designated, leak-proof, and clearly labeled hazardous waste container.[16] This container should be lined with a heavy-duty plastic bag.

• Liquid Waste:

  • Includes: Solutions containing Cyclopenta[1][2]pyrrolo[1,2-a]benzimidazole, and the first rinse from decontaminating glassware.

  • Procedure: Collect in a dedicated, shatter-resistant, and leak-proof container that is chemically compatible with the solvents used.[17] Do not mix with other waste streams unless explicitly permitted by your EHS office. The container must be kept closed except when adding waste.[15]

• Contaminated Sharps:

  • Includes: Needles and syringes used for handling solutions of the compound.

  • Procedure: Dispose of immediately in a designated, puncture-proof sharps container labeled for cytotoxic waste. Do not recap needles.[10]

Container Management and Labeling

All waste containers must be managed according to EPA and OSHA regulations.[12][18]

• Labeling: Each container must be clearly labeled with:

  • The words "Hazardous Waste"[13][14]

  • The full chemical name: "Cyclopenta[1][2]pyrrolo[1,2-a]benzimidazole"

  • The hazard characteristics (e.g., "Cytotoxic," "Toxic")

  • The accumulation start date (the date the first drop of waste is added)

  • The name and contact information of the principal investigator or laboratory.

• Storage:

  • Waste containers should be stored in a designated Satellite Accumulation Area (SAA) within the laboratory, under the control of the generator.[14][15]

  • Ensure containers are kept closed and stored in secondary containment to prevent spills.[12]

Decontamination of Labware

Reusable labware that has been in contact with Cyclopenta[1][2]pyrrolo[1,2-a]benzimidazole must be decontaminated before standard washing.

• Initial Rinse: Rinse the glassware three times with a small amount of a suitable solvent (e.g., ethanol or acetone) that will solubilize the compound.

• Rinsate Collection: This initial rinsate is considered hazardous waste and must be collected in the designated liquid waste container.[13]

• Detergent Wash: After the initial solvent rinse, the glassware can be washed with a standard laboratory detergent and water.

Final Disposal

• Scheduling Pickup: Once a waste container is full or the accumulation time limit is approaching (as per your institutional and state regulations), contact your EHS office to schedule a pickup.[13][16]

• Documentation: Complete all required hazardous waste manifests or tags accurately. This documentation creates a "cradle-to-grave" record of the waste, which is a key requirement of the Resource Conservation and Recovery Act (RCRA).[12]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper segregation and disposal of waste generated from working with Cyclopenta[1][2]pyrrolo[1,2-a]benzimidazole.

Caption: Waste Segregation and Disposal Workflow.

Conclusion

The proper disposal of Cyclopenta[1][2]pyrrolo[1,2-a]benzimidazole is a critical aspect of laboratory safety and environmental compliance. By adhering to the procedures outlined in this guide, which are grounded in established safety standards for handling cytotoxic and hazardous chemicals, you can effectively mitigate risks to personnel and the environment. Always consult your institution's specific guidelines and your EHS office for any additional requirements.

References

• PubMed. (n.d.). Pyrrolo[1,2-a]benzimidazole-based quinones and iminoquinones. The role of the 3-substituent on cytotoxicity.
• MasterControl. (n.d.). 29 CFR 1910.1450 — OSHA Laboratory Standard.
• Office of Clinical and Research Safety. (n.d.). The Laboratory Standard.
• Environmental Health & Safety. (2021). GUIDELINES FOR THE USE OF CYTOTOXIC OR CHEMOTHERAPEUTIC DRUGS.
• Ecolab. (2025, March 19). Risks and Safety Measures for Cytotoxic Compounding.
• Compliancy Group. (2023, September 18). OSHA Laboratory Standard | OSHA Lab Safety Standard.
• UQ Policy and Procedure Library. (n.d.). Working Safely with Cytotoxic Compounds Guideline.
• UNT Health Science Center. (n.d.). SOP for Cytotoxic Agent and Chemotherapeutic drugs use in research.
• Daniels Health. (2025, May 21). How to Ensure Safe Chemical Waste Disposal in Laboratories.
• MSE Supplies. (2025, May 20). A Guide for Laboratories and Industries: Chemical Safety Standards.
• PubMed. (1996, October 11). Chemistry of the pyrrolo[1,2-alpha]benzimidazole antitumor agents: influence of the 7-substituent on the ability to alkylate DNA and inhibit topoisomerase II.
• ResearchGate. (n.d.). Unexpected Formation of Pyrrolo[1,2-a]quinoxaline Derivatives During the Multicomponent Synthesis of Pyrrolo[1,2-a]benzimidazoles.
• Lab Manager. (2021, October 26). Managing Hazardous Chemical Waste in the Lab.
• Columbia University. (n.d.). Hazardous Chemical Waste Management Guidelines.
• GAIACA. (2022, April 11). How to Dispose of Chemical Waste in a Lab Correctly.
• PubMed. (2008, July). Heterocyclic nitrogenous pollutants in the environment and their treatment options--an overview.
• Benchchem. (n.d.). Prudent Disposal of cyclo(L-Phe-trans-4-hydroxy-L-Pro).
• Benchchem. (n.d.). Proper Disposal of Pyrrolo[2,3-b]indole: A Guide for Laboratory Professionals.

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Personal Protective Equipment (PPE) &amp; Handling Guide: Cyclopenta[3,4]pyrrolo[1,2-a]benzimidazole

Part 1: Executive Safety Summary (The "Stop/Go" Protocol)

Treat as: High-Potency Pharmacophore / Unknown Toxicity [1][2][3]

Cyclopenta[3,4]pyrrolo[1,2-a]benzimidazole is a fused tetracyclic nitrogen heterocycle.[1][2][3] While specific toxicological data (LD50, mutagenicity) may be absent for this specific scaffold in public databases, its structural homology to known DNA-intercalating benzimidazoles and bioactive pyrrolo-derivatives mandates Universal Precaution Level 3 .[1][2][3]

IMMEDIATE ACTION REQUIRED:

• Stop: Do not handle on an open benchtop.

• Verify: Ensure access to a certified Chemical Fume Hood (CFH) or Biological Safety Cabinet (Class II, Type B2) before opening the vial.

• Alert: Notify lab personnel of "Novel Compound Handling" in the designated zone.

Part 2: Hazard Identification & Risk Assessment[1][2][3]

The Chemical Entity[4][5][6][7]

• Structure: A planar, fused tetracyclic system comprising a benzimidazole core fused with pyrrole and cyclopentadiene rings.[1]

• Physical State: Typically a crystalline or amorphous solid (powder).[2]

• Solubility Profile: Poor water solubility; high solubility in organic solvents (DMSO, DMF, DCM).[1][2]

The "Black Box" Hazard (Unknown Toxicity)

Per OSHA Standard 29 CFR 1910.1200 (Hazard Communication), chemicals with no definitive toxicological testing must be treated as highly toxic .[2]

• Inhalation Risk (Critical): As a likely electrostatic powder, airborne particulates can easily enter the respiratory tract.

• Genotoxicity Potential: Planar fused heterocycles often act as DNA intercalators.[2]

• Dermal Carrier Effect: If dissolved in DMSO (Dimethyl Sulfoxide), the compound can penetrate intact skin rapidly, carrying the potential toxin directly into the bloodstream.

Part 3: The PPE Matrix

This matrix replaces generic advice with specific barrier selection based on the state of matter .

Protective Layer	Solid / Powder Handling (Weighing, Transfer)	Solution Handling (Synthesis, Biological Assays)
Respiratory	Primary: Chemical Fume Hood (Sash <18").Secondary: N95 or P100 Particulate Respirator (if hood airflow <100 fpm).[1][2][3]	Primary: Fume Hood.Secondary: Surgical mask (for splash protection only, not vapors).[1][2]
Hand Protection	Double Nitrile Gloves (min 5 mil thickness).Change immediately if torn.[2]	Laminate / Silver Shield® (if using DMSO/DMF).Standard Nitrile is permeable to DMSO in <5 mins.[2]
Eye Protection	Chemical Safety Goggles (Indirect Vent).Safety glasses are insufficient for powders.[2]	Chemical Splash Goggles + Face Shield (if volume >50mL).[2]
Body Protection	Lab Coat (Tyvek® preferred for static reduction).[2]	Lab Coat (Cotton/Poly blend acceptable).[2]

Part 4: Operational Protocols

Protocol A: Safe Weighing of Electrostatic Powders

Context: Fused heterocyclic compounds often carry high static charges, causing "fly-away" powder that contaminates the balance and user.[1][2]

• Preparation: Place the analytical balance inside the fume hood. If this is impossible, use a Powder Containment Balance Enclosure .[1][2]

• Static Neutralization: Use an Ionizing Gun or Polonium Static Eliminator strip near the weighing boat.

• The "Wet Weighing" Technique (Recommended):

  • Tare a vial containing a known volume of solvent (e.g., DMSO).[1]

  • Transfer the solid directly into the solvent.

  • Reweigh to determine the mass added.

  • Why? This eliminates airborne dust generation entirely.[2]

Protocol B: Solubilization & Transfer

Context: The highest risk of systemic exposure occurs when the compound is in solution with penetrating solvents.

• Glove Check: If using DMSO, wear Silver Shield or Butyl Rubber gloves under standard nitrile gloves.[1][2]

• Vessel Selection: Use borosilicate glass vials with PTFE-lined caps. Avoid polystyrene (PS), which may degrade with certain organic solvents.[1][2]

• Labeling: Mark all vials with "CAUTION: NOVEL AGENT" and the solvent type.

Part 5: Visualization of Safety Workflow

The following decision tree outlines the logical flow for selecting controls based on the experimental stage.

Figure 1: Operational decision tree for selecting engineering controls and PPE based on physical state and solvent carrier risks.[1][2][3]

Part 6: Emergency Response & Disposal[1][2][3]

Spill Management

• Solid Spill: Do NOT sweep. Cover with wet paper towels (solvent-dampened) to suppress dust, then wipe up.[1][2][3] Place in a sealed bag.

• Liquid Spill: Absorb with vermiculite or spill pads.[2] If DMSO is involved, do not touch with standard nitrile gloves; use tongs or scoop.[1]

Disposal Strategy

• Classification: Segregate as Hazardous Chemical Waste .

• Stream: High-temperature incineration stream (often coded as "Organic Waste - Halogenated" if applicable, or "Cytotoxic" if designated by local safety officer).[1][2][3]

• Do Not: Do not dispose of down the drain or in standard trash.

Part 7: References

• Occupational Safety and Health Administration (OSHA). (2012).[2][4] Hazard Communication Standard: Safety Data Sheets (Appendix D). 29 CFR 1910.1200.[2][5][6] [Link]

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press.[2] [Link]

• PubChem. (n.d.).[2] Compound Summary: Benzimidazole Derivatives (General Safety). National Library of Medicine. [Link][2]

• EHS (Environment, Health and Safety) at Princeton University. (2023). Chemical Resistance of Gloves (Nitrile vs. DMSO). [Link][2]

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• 2. PubChemLite - 4h-pyrrolo(1,2-a)benzimidazole, 2-(1,1-dimethylethyl)-4-(2-(4-morpholinyl)ethyl)-3-phenyl-, hydrochloride, hydrate (1:2:1) (C26H31N3O) [pubchemlite.lcsb.uni.lu]
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• 4. OSHA’s Revised Hazard Communication Standard [chemtrec.com]
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• 6. Chemical Hazards and Toxic Substances - Overview | Occupational Safety and Health Administration [osha.gov]